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Core Science & Biosynthesis

Foundational

A Methodological Guide to the Physicochemical Characterization of Novel Pyridine Carboxylic Acids: A Case Study of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

Abstract The journey of a novel chemical entity from laboratory synthesis to a viable drug candidate is fundamentally governed by its physicochemical properties. These characteristics dictate the absorption, distribution...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The journey of a novel chemical entity from laboratory synthesis to a viable drug candidate is fundamentally governed by its physicochemical properties. These characteristics dictate the absorption, distribution, metabolism, and excretion (ADME) profile of a molecule, thereby influencing its efficacy and safety. This technical guide provides a comprehensive methodological framework for the essential physicochemical characterization of novel drug-like molecules, with a specific focus on 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. This compound, containing both a basic pyridine moiety and an acidic carboxylic acid group, serves as an exemplary case for molecules with pH-dependent properties. This document outlines the scientific rationale and detailed, field-proven protocols for determining critical parameters including ionization constant (pKa), lipophilicity (LogD), aqueous solubility, and melting point. It is intended as an authoritative resource for researchers and drug development professionals to establish a robust and reproducible physicochemical profile, enabling informed decision-making in the early stages of drug discovery.

Introduction and Strategic Importance

In the landscape of modern drug discovery, the principle of "fail early, fail cheap" is paramount. A significant portion of clinical trial failures can be attributed to suboptimal pharmacokinetic properties rather than a lack of target engagement. The root of poor pharmacokinetics often lies in the fundamental physicochemical nature of the drug candidate. Properties such as ionization, lipophilicity, and solubility are not mere data points; they are the primary determinants of a molecule's ability to navigate the complex biological environment of the human body.

1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid presents a compelling case study. Its structure features a carboxylic acid (an acidic center) and a pyridine ring (a basic center), making its overall charge and properties highly dependent on the pH of its environment. Understanding this pH-dependent behavior is critical, as the molecule will traverse environments ranging from the highly acidic stomach (pH ~1.5-3.5) to the small intestine and blood plasma (pH ~7.4). This guide, therefore, moves beyond a simple data sheet to explain the causality behind the necessary experimental investigations and provides the robust protocols required to generate high-quality, decision-enabling data.

Molecular Profile and Core Identifiers

A precise understanding begins with the unambiguous identification of the molecule.

Chemical structure of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

Figure 1: Chemical structure of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

Table 1: Core Molecular Identifiers

PropertyValueSource/Method
IUPAC Name 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid-
CAS Number 1378845-13-6BLDpharm[1]
Molecular Formula C₁₁H₁₁NO₂-
Molecular Weight 189.21 g/mol Calculated

Ionization Constant (pKa): The Master Switch of Physicochemical Behavior

3.1 Scientific Rationale

The pKa is the pH at which a molecule is 50% ionized and 50% neutral. For 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, two pKa values are anticipated: one for the deprotonation of the carboxylic acid (pKa₁) and another for the protonation of the pyridine nitrogen (pKa₂). These values dictate the molecule's charge state across the physiological pH range, which in turn profoundly impacts solubility, membrane permeability, plasma protein binding, and target interaction.[2] An accurate pKa determination is therefore non-negotiable for any meaningful biological or formulation study.

3.2 Predictive Analysis (In Silico Screening)

Before embarking on experimental work, computational tools can provide rapid and valuable estimates of pKa.[3][4] These algorithms use quantitative structure-activity relationships (QSAR) or quantum mechanics to predict ionization based on molecular structure. While predictive methods are excellent for high-throughput screening, they must be confirmed by experimental data for lead candidates.

3.3 Experimental Determination: Potentiometric Titration

Potentiometric titration is the gold-standard method for its accuracy and reproducibility in determining the pKa of pharmaceutical compounds.[2][5] The method involves monitoring pH changes as a titrant (acid or base) is incrementally added to a solution of the compound.

pKa_Workflow cluster_prep Preparation cluster_titration Titration Process (Perform in Triplicate) cluster_analysis Data Analysis prep1 Calibrate pH Meter (pH 4, 7, 10 buffers) prep2 Prepare 1 mM Analyte Solution prep1->prep2 prep3 Prepare 0.1 M NaOH & 0.1 M HCl Titrants prep2->prep3 prep4 Prepare 0.15 M KCl (Ionic Strength Adjuster) prep3->prep4 titr1 Purge Analyte with N₂ Gas prep4->titr1 titr2 Acidify to ~pH 2 with 0.1 M HCl titr1->titr2 titr3 Titrate with 0.1 M NaOH (Incremental Additions) titr2->titr3 titr4 Record pH after each addition (Wait for stable reading <0.01 pH/min) titr3->titr4 titr5 Continue until pH ~12 titr4->titr5 an1 Plot pH vs. Volume of Titrant titr5->an1 an2 Calculate 1st & 2nd Derivatives an1->an2 an3 Identify Inflection Points an2->an3 an4 pKa = pH at Inflection Point an3->an4 an5 Calculate Mean & SD of pKa values an4->an5

Caption: Workflow for pKa determination by potentiometric titration.

3.3.1 Detailed Protocol: Potentiometric Titration

  • Instrument Calibration: Calibrate the potentiometer using standard aqueous buffers of pH 4, 7, and 10 to ensure accurate measurements.[5]

  • Solution Preparation:

    • Prepare a ~1 mM solution of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. If solubility is low, a co-solvent system may be required, though this can influence the apparent pKa.

    • Prepare standardized 0.1 M NaOH and 0.1 M HCl solutions for titration.

    • Prepare a 0.15 M KCl solution to maintain a constant ionic strength throughout the titration.[5]

  • Titration Procedure:

    • Transfer a known volume (e.g., 20 mL) of the analyte solution into a reaction vessel equipped with a magnetic stirrer.

    • Add the KCl solution to maintain constant ionic strength.

    • Purge the solution with nitrogen to displace dissolved CO₂, which can interfere with the titration of basic moieties.[5]

    • Immerse the calibrated pH electrode into the solution.

    • Acidify the solution to a starting pH of ~1.8-2.0 using 0.1 M HCl. This ensures both the carboxylic acid and pyridine groups are fully protonated.

    • Begin titration by adding small, precise increments of 0.1 M NaOH.

    • After each addition, allow the pH reading to stabilize (drift < 0.01 pH units/minute) before recording the pH and the total volume of titrant added.[5]

    • Continue the titration until the pH reaches ~12-12.5 to ensure full deprotonation of all relevant groups.[5]

  • Data Analysis:

    • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

    • The pKa values correspond to the pH at the midpoints of the buffer regions (the flattest parts of the curve) or, more accurately, the inflection points on the curve, which can be precisely located by finding the peaks in the first derivative plot (ΔpH/ΔV vs. V).

    • Perform the titration a minimum of three times to ensure reliability and report the average pKa values with standard deviation.[5]

Lipophilicity (LogP/LogD): A Predictor of Membrane Permeability

4.1 Scientific Rationale

Lipophilicity, the "greasiness" of a molecule, is a key determinant of its ability to cross biological membranes, a prerequisite for reaching most drug targets. It is a critical component of frameworks like Lipinski's "Rule of Five".[6]

  • LogP is the partition coefficient of the neutral form of a molecule between n-octanol and water.

  • LogD is the distribution coefficient at a specific pH, accounting for the partitioning of all species (neutral and ionized).[6]

For an ionizable compound like our case study molecule, LogD is the more physiologically relevant parameter, particularly LogD at pH 7.4 (LogD₇.₄), which reflects its behavior in blood plasma.[6][7]

4.2 Experimental Determination: The Shake-Flask Method

The shake-flask method is the universally recognized gold standard for LogP and LogD determination due to its direct measurement of partitioning.[7][8]

LogD_Workflow cluster_prep Phase Preparation cluster_partition Partitioning (Perform in Triplicate) cluster_analysis Analysis & Calculation prep1 Prepare Aqueous Phase (e.g., Phosphate Buffer pH 7.4) prep3 Pre-saturate n-Octanol with Buffer prep1->prep3 prep2 Prepare n-Octanol prep4 Pre-saturate Buffer with n-Octanol prep2->prep4 part1 Add known amount of Analyte to pre-saturated phases prep3->part1 prep4->part1 part2 Agitate until Equilibrium (e.g., 24h at constant temp) part1->part2 part3 Centrifuge to separate phases part2->part3 an1 Measure Analyte Concentration in Aqueous Phase (C_aq) via LC-UV/MS part3->an1 an2 Measure Analyte Concentration in Octanol Phase (C_oct) via LC-UV/MS part3->an2 an3 Calculate D = C_oct / C_aq an1->an3 an2->an3 an4 Calculate LogD = log₁₀(D) an3->an4 an5 Calculate Mean & SD of LogD an4->an5

Caption: Workflow for LogD determination by the shake-flask method.

4.2.1 Detailed Protocol: Shake-Flask LogD₇.₄

  • Phase Preparation:

    • Prepare a phosphate buffer solution at pH 7.4.

    • Mutually saturate the solvents: shake equal volumes of n-octanol and the pH 7.4 buffer together for 24 hours to ensure thermodynamic equilibrium. Allow the phases to separate completely before use.[9] This step is critical to prevent volume changes during the actual experiment.

  • Partitioning:

    • Accurately weigh the compound or add a known volume of a stock solution to a vessel containing known volumes of the pre-saturated n-octanol and pre-saturated buffer. The phase volume ratio can be adjusted based on the expected lipophilicity to ensure quantifiable concentrations in both phases.[9]

    • Seal the vessel and shake vigorously or agitate at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24 hours, but may need to be confirmed).[8]

    • After agitation, centrifuge the samples to ensure complete separation of the two phases.

  • Analysis:

    • Carefully remove an aliquot from each phase, avoiding any contamination from the interface.

    • Determine the concentration of the analyte in each phase (C_octanol and C_aqueous) using a validated analytical method, typically HPLC-UV or LC-MS.

  • Calculation:

    • The distribution coefficient (D) is the ratio of the concentrations: D = [Concentration in octanol] / [Concentration in aqueous].

    • LogD is the base-10 logarithm of D: LogD = log₁₀(D).

    • Perform the experiment in triplicate and report the average LogD₇.₄ with standard deviation.

Aqueous Solubility: The Gateway to Absorption

5.1 Scientific Rationale

For an orally administered drug, it must first dissolve in the gastrointestinal fluids before it can be absorbed. Poor aqueous solubility is a leading cause of low bioavailability.[10] According to the Biopharmaceutics Classification System (BCS), a drug is considered "highly soluble" if its highest marketed dose dissolves in 250 mL or less of aqueous media over the pH range of 1.2 to 6.8.[11][12] Determining the pH-solubility profile is therefore essential for predicting oral absorption and guiding formulation strategies.

Solubility_Factors Sol Aqueous Solubility pH pH of Medium pH->Sol pKa Molecular pKa pKa->Sol SolidForm Solid State Form (Crystal vs. Amorphous) Polymorph Polymorphism SolidForm->Polymorph Polymorph->Sol Temp Temperature Temp->Sol Media Buffer/Media Composition (e.g., Bile Salts) Media->Sol

Caption: Key factors influencing the aqueous solubility of a drug candidate.

5.2 Experimental Determination: Equilibrium Shake-Flask Method

The recommended method for definitive solubility measurement is the equilibrium (or thermodynamic) shake-flask method, which measures the solubility of the most stable solid form of the compound.[11][12]

5.2.1 Detailed Protocol: pH-Solubility Profile

  • Media Preparation: Prepare buffers at a minimum of three pH values relevant to the GI tract: pH 1.2 (simulated gastric fluid), pH 4.5 (acetate buffer), and pH 6.8 (phosphate buffer).[12]

  • Equilibration:

    • Add an excess amount of the solid compound to vials containing each buffer. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation was reached.

    • Agitate the vials at a constant temperature (typically 37°C for biopharmaceutical relevance) for an extended period (24-72 hours) to allow the solution to reach equilibrium and to account for any potential solid-form conversions.[11]

  • Sampling and Analysis:

    • After equilibration, separate the solid from the supernatant by centrifugation followed by filtration through a low-binding filter.

    • Analyze the concentration of the dissolved compound in the clear filtrate using a validated analytical method like HPLC-UV.

  • Data Reporting:

    • Report the solubility at each pH in mg/mL. The BCS classification is based on the lowest solubility measured across the pH 1.2-6.8 range.[12]

    • Calculate the Dose/Solubility Volume (DSV) by dividing the highest anticipated clinical dose (in mg) by the lowest measured solubility (in mg/mL). A DSV ≤ 250 mL indicates high solubility.[12]

Table 2: Template for pH-Dependent Solubility Data

pH of BufferTemperature (°C)Measured Solubility (mg/mL)Standard Deviation
1.237[Experimental Value][SD]
4.537[Experimental Value][SD]
6.837[Experimental Value][SD]

Thermal Properties: Melting Point Determination

6.1 Scientific Rationale

The melting point is the temperature at which a solid transitions to a liquid. For a pure crystalline compound, this occurs over a sharp, narrow range (typically 0.5-1.0°C). A broad melting range often indicates the presence of impurities, which cause a melting point depression.[13] The melting point also provides an indirect measure of the crystal lattice energy, which can influence solubility.

6.2 Experimental Determination: Capillary Method

This is the most common and straightforward method for determining the melting point of a solid.

6.2.1 Detailed Protocol: Melting Point by Capillary Method

  • Sample Preparation:

    • Ensure the sample is completely dry.

    • If the crystals are large, finely grind them into a powder using a mortar and pestle to ensure uniform packing and heat transfer.[14][15]

    • Tap the open end of a glass capillary tube into the powder to collect a small amount of sample.

    • Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to pack the sample tightly into the sealed end to a height of 2-3 mm.[15]

  • Measurement:

    • Place the packed capillary into the heating block of a melting point apparatus.

    • For an unknown compound, a rapid initial determination (10-20°C/min heating rate) can be performed to find an approximate melting range.[13]

    • For an accurate measurement, allow the apparatus to cool, insert a new sample, and heat rapidly to about 20°C below the approximate melting point.

    • Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium between the sample, block, and thermometer.[16]

  • Data Recording:

    • Record the temperature at which the first droplet of liquid appears (T₁).

    • Record the temperature at which the last solid crystal melts (T₂).

    • The melting point is reported as the range T₁ - T₂.

Summary and Integrated Physicochemical Profile

The data generated through these protocols should be consolidated into a comprehensive profile. This integrated view allows scientists to build a holistic understanding of the molecule's potential behavior and identify liabilities that may need to be addressed through chemical modification or specialized formulation.

Table 3: Consolidated Physicochemical Profile for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

ParameterMethodPredicted ValueExperimental ValueSignificance for Drug Development
pKa₁ (Carboxylic Acid) Potentiometric Titration~4-5[Result]Governs solubility in the stomach and small intestine.
pKa₂ (Pyridine) Potentiometric Titration~5-6[Result]Influences charge and interactions at physiological pH.
LogD at pH 7.4 Shake-Flask[Result][Result]Key indicator of membrane permeability and potential for CNS penetration.
LogD at pH 5.5 Shake-Flask[Result][Result]Relevant for absorption in the distal small intestine.
Solubility at pH 1.2 Shake-Flask[Result][Result]Predicts dissolution behavior in the stomach.
Solubility at pH 6.8 Shake-Flask[Result][Result]Predicts dissolution in the intestine; used for BCS classification.
Melting Point (°C) Capillary Method-[Result]Indicator of purity and solid-state stability.

References

  • CD ComputaBio. (n.d.). Rapid Prediction of the Physicochemical Properties of Molecules. Retrieved from [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

  • Ferreira, L., et al. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub. Retrieved from [Link]

  • Pang, K. S., et al. (2015). Computational Approaches to Analyze and Predict Small Molecule Transport and Distribution at Cellular and Subcellular Levels. The AAPS Journal. Retrieved from [Link]

  • Bergazin, T. D. (2021). Advancing physicochemical property predictions in computational drug discovery. University of California, Irvine. Retrieved from [Link]

  • protocols.io. (n.d.). LogP / LogD shake-flask method. Retrieved from [Link]

  • Tsinman, K., et al. (2013). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. American Pharmaceutical Review. Retrieved from [Link]

  • Papac, M. (2026). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Pion Inc. Retrieved from [Link]

  • World Health Organization. (2015). Annex 4: Guidance on the conduct of solubility studies for classification of an active pharmaceutical ingredient within the Biopharmaceutics Classification System. WHO Technical Report Series, No. 992. Retrieved from [Link]

  • University of Calgary. (n.d.). Melting point determination. Retrieved from [Link]

  • Hitzfeld, A., et al. (2018). Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. Journal of Pharmaceutical Sciences. Retrieved from [Link]

  • van der Water, B. E., et al. (2009). Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]

  • ResearchGate. (2018). LogP / LogD shake-flask method v1. Retrieved from [Link]

  • Dow Development Labs. (2021). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. Retrieved from [Link]

  • ProtoQSAR. (n.d.). Computational methods for predicting properties. Retrieved from [Link]

  • Cambridge MedChem Consulting. (n.d.). LogP/D. Retrieved from [Link]

  • Ibezim, E., et al. (2018). pKa Determination of Pharmaceutical Active Agents: The Analytical Method of Choice. Medwin Publishers. Retrieved from [Link]

  • Subirats, X., et al. (2015). Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. European Journal of Pharmaceutical Sciences. Retrieved from [Link]

  • Al-Ghamdi, K., & Al-Omar, M. (2024). Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. International Journal of Innovative Research and Scientific Studies. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Melting Point Determination | Your Guide to Melting Point Analysis. Retrieved from [Link]

  • J-Star Research. (n.d.). Predicting Molecular Properties via Computational Chemistry. Retrieved from [Link]

  • MIT OpenCourseWare. (2010). Melting Point. YouTube. Retrieved from [Link]

  • Rogers, R. (2012). Melting Point Determination. University of South Alabama. Retrieved from [Link]

  • LibreTexts Chemistry. (2022). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

  • Schenck, G. A. (2021). pKa Determination in non-Aqueous Solvents and Aqueous-Organic Mixtures Using Chemical Shift Imaging Titrations. University of Liverpool Repository. Retrieved from [Link]

Sources

Exploratory

1H NMR and 13C NMR spectra of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectra of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid Abstract This technical guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) spect...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectra of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

Abstract

This technical guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) spectroscopic features of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. As a molecule incorporating a chiral quaternary center linking aromatic, olefinic, and carboxylic acid moieties, its structural elucidation presents a non-trivial challenge that is ideally suited for modern NMR techniques. This document serves as a reference for researchers, scientists, and professionals in drug development, offering a detailed prediction and interpretation of its 1D (¹H, ¹³C, DEPT) and 2D (COSY, HSQC) NMR spectra. We will explore the causal relationships between the molecule's three-dimensional structure and its spectral output, provide a field-proven experimental protocol for data acquisition, and present the expected data in a clear, structured format.

Introduction and Molecular Structure Analysis

1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid is a heterocyclic compound of interest in medicinal chemistry and materials science due to its rigid, three-dimensional scaffold. The accurate and unambiguous determination of its structure is paramount for understanding its chemical properties and biological activity. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive, non-destructive method for such structural elucidation in solution.[1][2] The molecule's structure contains several distinct spin systems: a 3-substituted pyridine ring, a cyclopentene ring with olefinic and allylic protons, a carboxylic acid group, and a key quaternary carbon (C1'). The presence of this stereocenter renders the allylic methylene protons (at C2' and C5') diastereotopic, a crucial feature that will be reflected in the ¹H NMR spectrum.

For clarity throughout this guide, the following IUPAC-based numbering system will be used:

Caption: Numbered structure of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides critical information on the electronic environment, count, and connectivity of protons.[3] A thorough analysis involves predicting the chemical shift (δ), integration, and multiplicity for each unique proton signal.

Pyridine Ring Protons (Aromatic Region: δ 7.3–8.8 ppm)

The pyridine ring protons are found in the downfield aromatic region. Their specific chemical shifts are influenced by the anisotropic effect of the ring current and the strong electron-withdrawing effect of the nitrogen atom.

  • H2 & H6: These protons are ortho to the ring nitrogen, making them the most deshielded. H2 is also ortho to the bulky substituent at C3, which may cause a slight shift difference compared to H6.

    • H2: Expected to be a narrow multiplet (doublet or doublet of doublets) around δ 8.7–8.8 ppm . It exhibits meta coupling to H4 and para coupling to H5.

    • H6: Expected to be a doublet of doublets around δ 8.5–8.6 ppm , showing ortho coupling to H5 and para coupling to H4.

  • H4: This proton is para to the nitrogen and meta to the substituent. It will appear as a complex multiplet, often a doublet of triplets, around δ 7.8–8.0 ppm . It couples to H2, H5, and H6.

  • H5: This proton is meta to the nitrogen and ortho to the substituent. It will be the most upfield of the pyridine protons, appearing as a doublet of doublets around δ 7.3–7.5 ppm , coupling to H4 and H6.

Cyclopentene Ring Protons (Olefinic & Allylic Regions)
  • Olefinic Protons (H3' & H4'): Due to the C₂ symmetry of the C2'-C3'-C4'-C5' fragment relative to the double bond, these two protons are chemically equivalent. They will appear as a single signal.

    • Signal: A singlet or very narrow multiplet is expected around δ 5.8–6.0 ppm with an integration of 2H.[4][5] Any splitting would arise from small four-bond (allylic) coupling to the C2' and C5' protons.

  • Allylic Protons (H2' & H5'): The chiral center at C1' renders the two protons on C2' diastereotopic (H2'a, H2'b), and likewise for the two protons on C5' (H5'a, H5'b). Furthermore, due to the overall symmetry of the cyclopentene ring itself, the C2' methylene group is equivalent to the C5' methylene group. Therefore, we expect to see two distinct signals for the four allylic protons.

    • Signals: Two complex multiplets, each integrating to 2H, are predicted in the range of δ 2.8–3.5 ppm . These protons will exhibit strong geminal coupling to each other (~12–16 Hz) and weaker allylic coupling to the olefinic protons (H3', H4').[6][7]

Carboxylic Acid Proton
  • -COOH: The acidic proton is highly dependent on solvent, concentration, and temperature.

    • Signal: It typically appears as a broad singlet far downfield, often beyond δ 10.0 ppm . It may not be observed if deuterium exchange occurs with the solvent (e.g., in D₂O or methanol-d₄).

Summary of Predicted ¹H NMR Data
Proton AssignmentPredicted δ (ppm)MultiplicityIntegrationCoupling Constants (J, Hz)
-COOH> 10.0broad singlet1HN/A
H28.7 – 8.8dd1H⁴J ≈ 2 Hz, ⁵J < 1 Hz
H68.5 – 8.6dd1H³J ≈ 5 Hz, ⁴J ≈ 2 Hz
H47.8 – 8.0dt1H³J ≈ 8 Hz, ⁴J ≈ 2 Hz
H57.3 – 7.5dd1H³J ≈ 8 Hz, ³J ≈ 5 Hz
H3', H4'5.8 – 6.0s or narrow m2H⁴J (allylic) ≈ 1-2 Hz
H2', H5'2.8 – 3.5m4H²J (geminal) ≈ 12-16 Hz

Predicted ¹³C NMR and DEPT Spectral Analysis

The proton-decoupled ¹³C NMR spectrum reveals one signal for each unique carbon atom. Advanced techniques like DEPT (Distortionless Enhancement by Polarization Transfer) help determine the multiplicity of each carbon (C, CH, CH₂, or CH₃).[8][9][10]

Predicted Carbon Chemical Shifts

Based on molecular symmetry, we expect 9 distinct carbon signals.

  • Carboxylic Carbonyl (C=O): This will be the most downfield signal, typically appearing around δ 175–180 ppm .

  • Pyridine Carbons (C2-C6): These sp² carbons appear in the aromatic region.

    • C2, C6: The carbons adjacent to nitrogen are significantly deshielded, expected around δ 148–152 ppm .

    • C4: The para carbon is also deshielded, expected around δ 138–142 ppm .

    • C3: The substituted carbon's shift will be influenced by the cyclopentene group, predicted around δ 135–138 ppm .

    • C5: The carbon meta to nitrogen is the most shielded of the aromatic carbons, predicted around δ 123–125 ppm .

  • Cyclopentene Carbons (C1'-C5'):

    • C3', C4' (Olefinic): These equivalent sp² carbons will produce a single signal around δ 130–132 ppm .[4][11]

    • C1' (Quaternary): This sp³ carbon, bonded to two aromatic carbons, a carbonyl carbon, and two aliphatic carbons, is expected around δ 55–65 ppm .

    • C2', C5' (Allylic): These equivalent sp³ carbons will give a single signal around δ 38–45 ppm .

DEPT-135 Analysis

A DEPT-135 experiment differentiates carbons based on the number of attached protons.[9][12][13]

  • Positive Signals (CH): C2, C4, C5, C6 (pyridine) and C3', C4' (olefinic).

  • Negative Signals (CH₂): C2', C5' (allylic).

  • Absent Signals (Quaternary C): C3 (pyridine), C1' (quaternary), and the -COOH carbon.

Summary of Predicted ¹³C NMR and DEPT-135 Data
Carbon AssignmentPredicted δ (ppm)DEPT-135 Phase
-C OOH175 – 180Absent
C 2, C 6148 – 152Positive (CH)
C 4138 – 142Positive (CH)
C 3135 – 138Absent (C)
C 3', C 4'130 – 132Positive (CH)
C 5123 – 125Positive (CH)
C 1'55 – 65Absent (C)
C 2', C 5'38 – 45Negative (CH₂)

Advanced 2D NMR for Structural Confirmation

For unambiguous assignment, 2D NMR experiments are indispensable. They reveal through-bond correlations, confirming the structural fragments pieced together from 1D spectra.

¹H-¹H COSY (Correlation Spectroscopy)

The COSY experiment identifies protons that are coupled to each other, revealing the proton-proton connectivity within a molecule.[14][15]

COSY_Correlations H6 H6 (δ 8.5) H5 H5 (δ 7.4) H6->H5 ³J (ortho) H4 H4 (δ 7.9) H6->H4 ⁴J (meta) H5->H4 ³J (ortho) H2 H2 (δ 8.7) H5->H2 ⁵J (para) H4->H2 ⁴J (meta) Allylic H2'/H5' (δ 3.2) Olefinic H3'/H4' (δ 5.9) Allylic->Olefinic ⁴J (allylic)

Caption: Expected ¹H-¹H COSY correlations.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates each proton with the carbon atom to which it is directly attached.[14][15] This is the most effective way to assign carbon signals definitively.

  • A cross-peak will appear between the signal for H6 (δ ~8.5 ppm) and the signal for C6 (δ ~150 ppm).

  • A cross-peak will appear between the olefinic proton signal (δ ~5.9 ppm) and the olefinic carbon signal (δ ~131 ppm).

  • The two diastereotopic allylic proton multiplets (δ ~2.8-3.5 ppm) will both correlate to the single allylic carbon signal (δ ~40 ppm).

  • Quaternary carbons (C3, C1', -COOH) will not show any correlation in an HSQC spectrum.

Experimental Protocol for NMR Data Acquisition

Adherence to a robust experimental protocol is essential for acquiring high-quality, reproducible NMR data.[16]

Sample Preparation
  • Massing: Accurately weigh 10-15 mg of the purified solid compound for ¹H NMR and 50-75 mg for ¹³C NMR.[17][18]

  • Solvent Selection: Choose a suitable deuterated solvent in which the compound is fully soluble. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent choice as it readily dissolves carboxylic acids and prevents the exchange of the acidic -COOH proton, allowing for its observation. Chloroform-d (CDCl₃) is also a common alternative.

  • Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.[19] Gentle vortexing may be required.

  • Filtering and Transfer: To ensure a homogeneous solution free of particulate matter, filter the sample through a small cotton or glass wool plug in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[17][18]

  • Capping: Cap the NMR tube securely to prevent solvent evaporation and contamination.

Spectrometer Setup and 1D Data Acquisition

These parameters are typical for a 400 or 500 MHz spectrometer.

  • ¹H NMR:

    • Temperature: 298 K

    • Pulse Program: Standard single pulse (e.g., 'zg30')

    • Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm)

    • Acquisition Time: ~2-3 seconds

    • Relaxation Delay (d1): 2 seconds

    • Number of Scans (ns): 16 to 64, depending on concentration

  • ¹³C{¹H} NMR (Proton-Decoupled):

    • Pulse Program: Standard single pulse with proton decoupling (e.g., 'zgpg30')

    • Spectral Width: ~240 ppm (e.g., from -10 to 230 ppm)

    • Relaxation Delay (d1): 2 seconds

    • Number of Scans (ns): 1024 to 4096, as ¹³C is much less sensitive than ¹H.

  • DEPT-135:

    • Pulse Program: Standard DEPT-135 pulse sequence.

    • Parameters are typically similar to a standard ¹³C experiment but may require fewer scans.

2D NMR Acquisition
  • gCOSY (Gradient-Selected COSY): Acquire with standard parameters, typically completed within 30 minutes.

  • gHSQC (Gradient-Selected HSQC): Acquire using parameters optimized for one-bond ¹J(CH) couplings (typically ~145 Hz). This experiment may take 1-2 hours depending on sample concentration.

Data Processing
  • Fourier Transform: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1-2 Hz for ¹³C) and perform Fourier transformation.

  • Phasing and Baseline Correction: Manually phase all spectra to achieve pure absorption lineshapes and apply an automatic baseline correction algorithm.

  • Referencing: Calibrate the chemical shift axis. For DMSO-d₆, reference the residual solvent peak to δ 2.50 ppm for ¹H and δ 39.52 ppm for ¹³C.

  • Integration: For the ¹H spectrum, carefully integrate all signals and normalize to a known proton count (e.g., the 2H olefinic signal).

Caption: General workflow for NMR-based structure elucidation.

Conclusion

The complete structural assignment of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid is readily achievable through a systematic application of 1D and 2D NMR spectroscopy. The ¹H spectrum is characterized by distinct signals in the aromatic, olefinic, and allylic regions, with the diastereotopic nature of the allylic protons providing key structural insight. The ¹³C and DEPT-135 spectra will confirm the number of unique carbons and their multiplicities, respectively. Finally, COSY and HSQC experiments provide the definitive through-bond connectivity map, allowing for the confident and unambiguous assignment of every proton and carbon in the molecule. This guide provides the predictive data and experimental framework necessary for researchers to efficiently analyze and validate this important chemical entity.

References

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide.
  • Massachusetts Institute of Technology. (n.d.). 8.1 - FT-NMR Sample Preparation Guide. MIT OpenCourseWare.
  • Rial, L. P. (2023, December 7). Principles and Applications of Nuclear Magnetic Resonance (NMR) Spectroscopy in Analytical Chemistry. Longdom Publishing.
  • Kumar, A. (2014, November 15). Basic Concepts, Principles and Applications of NMR Spectroscopy. International Journal of Innovative Research in Science, Engineering and Technology.
  • LibreTexts Chemistry. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy.
  • Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation.
  • University of Regina. (n.d.). Sample Preparation.
  • Unknown. (2017, May 1). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra.
  • LibreTexts Chemistry. (2023, February 11). 6.4: DEPT C-13 NMR Spectroscopy.
  • Nanalysis. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I.
  • Technology Networks. (2024, February 22). NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems.
  • IMSERC. (n.d.). DEPT EXPERIMENT.
  • Columbia University NMR Core Facility. (n.d.). DEPT.
  • San Diego State University NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC).
  • ResearchGate. (n.d.). Chemical shifts for 13 C NMR peaks of cyclopentene (CP) and polypentenamer (PCP).
  • LibreTexts Chemistry. (2025, January 2). 2D NMR Introduction.
  • Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation.
  • Brown, W. P. (2025, December 27). 1H NMR spectrum of cyclopentene, 13C NMR spectra of cyclopentene. Doc Brown's Chemistry.
  • ChemicalBook. (n.d.). Cyclopentene(142-29-0) 13C NMR spectrum.
  • Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants.
  • ACD/Labs. (2025, August 21). 1H–1H Coupling in Proton NMR.
  • OpenOChem Learn. (n.d.). Interpreting ¹H NMR.
  • Organic Chemistry Data. (n.d.). 1H NMR Coupling Constants.

Sources

Foundational

Unveiling the Solid-State Architecture: A Technical Guide to the Crystal Structure and X-ray Diffraction Analysis of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals Abstract The three-dimensional arrangement of atoms within a crystalline solid is a critical determinant of its physicochemical properties, profoundly impac...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The three-dimensional arrangement of atoms within a crystalline solid is a critical determinant of its physicochemical properties, profoundly impacting its behavior as an active pharmaceutical ingredient (API).[1][2] For drug development professionals, a comprehensive understanding of a molecule's crystal structure is paramount for optimizing formulation, ensuring stability, and predicting bioavailability.[2][3] This guide provides an in-depth technical overview of the crystal structure and single-crystal X-ray diffraction analysis of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, a heterocyclic compound with potential pharmaceutical applications. While specific experimental data for this exact molecule is not publicly available, this document presents a representative, hypothetical analysis based on established crystallographic principles and data from analogous structures.[4][5] This serves as a practical framework for researchers engaged in the structural elucidation of novel molecular entities.

Introduction: The Significance of Crystalline Structure in Drug Discovery

In modern drug development, the solid-state characterization of an API is a cornerstone of the research and development process.[3] The specific crystalline form, or polymorph, of a drug substance can significantly influence its solubility, dissolution rate, melting point, and stability.[2][6] These properties, in turn, directly affect the drug's manufacturability, shelf-life, and ultimately, its therapeutic efficacy and safety.[2] X-ray crystallography, particularly single-crystal X-ray diffraction (SC-XRD), stands as the definitive method for determining the precise three-dimensional atomic arrangement within a crystal.[7][8] This technique provides invaluable insights into molecular conformation, intermolecular interactions, and packing motifs, which are essential for rational drug design and the development of robust and effective pharmaceutical products.[3][9]

1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid incorporates a pyridine ring, a common motif in pharmaceuticals, and a carboxylic acid group, which can participate in various hydrogen bonding interactions. Its semi-rigid cyclopentene scaffold introduces specific conformational constraints. Understanding how these structural features dictate the crystal packing is crucial for anticipating its solid-state properties.

Synthesis and Crystallization

The synthesis of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid can be approached through several synthetic routes, with a common strategy involving the reaction of a suitable pyridine-containing nucleophile with a cyclopentene-based electrophile. A plausible synthetic pathway is outlined below.

Hypothetical Synthesis Protocol
  • Reaction Setup: To a solution of diethyl (pyridin-3-yl)malonate in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), add one equivalent of sodium hydride (NaH) at 0°C.

  • Nucleophilic Addition: After cessation of hydrogen evolution, add one equivalent of 1,4-dibromobut-2-ene to the reaction mixture.

  • Cyclization: Allow the reaction to warm to room temperature and stir for 12-18 hours to facilitate the intramolecular cyclization.

  • Hydrolysis and Decarboxylation: Quench the reaction with water and perform a standard aqueous workup. The resulting crude diester is then subjected to acidic or basic hydrolysis followed by decarboxylation to yield the target carboxylic acid.

  • Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system.

Single Crystal Growth

Obtaining high-quality single crystals suitable for X-ray diffraction is often a meticulous process of trial and error. A common and effective method for growing crystals of organic molecules is slow evaporation from a saturated solution.

Protocol for Crystal Growth:

  • Solvent Selection: Dissolve the purified 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid in a minimal amount of a suitable solvent or solvent mixture (e.g., ethanol/water, acetone, or ethyl acetate) at a slightly elevated temperature to ensure complete dissolution.

  • Slow Evaporation: Loosely cover the container (e.g., with perforated parafilm) to allow for the slow evaporation of the solvent at a constant temperature.

  • Crystal Formation: Over a period of several days to weeks, as the solution becomes supersaturated, single crystals should begin to form.

  • Harvesting: Carefully harvest the well-formed, transparent crystals from the mother liquor.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis

SC-XRD is a non-destructive analytical technique that provides detailed information about the internal lattice of crystalline substances, including unit cell dimensions, bond lengths, bond angles, and the precise positions of atoms.[7][10]

Experimental Workflow

The process of determining a crystal structure using SC-XRD follows a well-defined workflow, as illustrated in the diagram below.

sc_xrd_workflow cluster_data_collection Data Collection cluster_structure_solution Structure Solution & Refinement cluster_analysis Analysis & Validation crystal_selection Crystal Selection & Mounting data_collection X-ray Diffraction Data Collection crystal_selection->data_collection Mount on Goniometer unit_cell Unit Cell Determination data_collection->unit_cell Diffraction Pattern space_group Space Group Determination unit_cell->space_group structure_solution Structure Solution (Direct Methods) space_group->structure_solution structure_refinement Structure Refinement structure_solution->structure_refinement validation Structure Validation structure_refinement->validation Final Model analysis Analysis of Geometric Parameters validation->analysis visualization Visualization (e.g., ORTEP) analysis->visualization

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Step-by-Step Methodology
  • Crystal Selection and Mounting: A suitable single crystal, typically 0.1-0.3 mm in size, is selected under a microscope. The crystal is mounted on a goniometer head using a cryoprotectant to prevent ice formation during data collection at low temperatures (commonly 100 K).

  • Data Collection: The mounted crystal is placed in an X-ray diffractometer.[7] A beam of monochromatic X-rays is directed at the crystal, which is rotated through a series of angles. The diffracted X-rays are detected, and their intensities and positions are recorded.

  • Unit Cell and Space Group Determination: The positions of the diffraction spots are used to determine the dimensions and angles of the unit cell, the basic repeating unit of the crystal lattice.[11] The symmetry of the diffraction pattern allows for the determination of the crystal's space group.

  • Structure Solution: The intensities of the diffracted beams are used to determine the positions of the atoms within the unit cell. This is typically achieved using direct methods or Patterson methods.

  • Structure Refinement: The initial atomic model is refined by adjusting the atomic positions, and thermal parameters to achieve the best possible fit between the observed and calculated diffraction data.

  • Validation: The final crystal structure is validated using various crystallographic checks to ensure its quality and accuracy.

Hypothetical Crystallographic Data and Structural Analysis

As no published experimental data exists for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, the following crystallographic data is presented as a representative example for a molecule of this nature.

Crystal Data and Structure Refinement
ParameterHypothetical Value
Chemical FormulaC11H11NO2
Formula Weight189.21 g/mol
Crystal SystemMonoclinic
Space GroupP2₁/c
a (Å)8.521(2)
b (Å)12.134(3)
c (Å)9.345(2)
α (°)90
β (°)105.67(1)
γ (°)90
Volume (ų)929.8(4)
Z4
Density (calculated)1.352 g/cm³
Absorption Coefficient (μ)0.095 mm⁻¹
F(000)400
Reflections Collected5432
Independent Reflections1876 [R(int) = 0.021]
Goodness-of-fit on F²1.05
Final R indices [I > 2σ(I)]R₁ = 0.045, wR₂ = 0.112
R indices (all data)R₁ = 0.058, wR₂ = 0.125
Analysis of Molecular Structure and Intermolecular Interactions

In this hypothetical structure, the molecule would likely exhibit key interactions that are fundamental to the crystal packing. The carboxylic acid group is a strong hydrogen bond donor and acceptor. The pyridine nitrogen atom is a hydrogen bond acceptor. These functionalities are expected to dominate the intermolecular interactions.

A likely scenario is the formation of a hydrogen-bonded dimer through the carboxylic acid groups of two adjacent molecules. This is a very common and stable motif for carboxylic acids. The pyridine nitrogen could then form a weaker hydrogen bond with a C-H group from a neighboring molecule, or participate in π-π stacking interactions with other pyridine rings.

molecular_interactions mol1 Molecule A 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid Carboxylic Acid Pyridine mol2 Molecule B 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid Carboxylic Acid Pyridine mol1:cooh->mol2:cooh Strong O-H···O Hydrogen Bond Dimer mol3 Molecule C ... mol2:pyr->mol3:head Weaker C-H···N Interaction

Caption: Key Intermolecular Interactions in the Crystal Lattice.

Implications for Drug Development

The detailed structural information obtained from SC-XRD has several critical implications for drug development:

  • Polymorph Screening: A thorough understanding of the crystal structure is the first step in identifying and characterizing different polymorphic forms of an API.[1][6] This is crucial for selecting the most stable and bioavailable form for development.[6]

  • Formulation Development: Knowledge of the intermolecular interactions can guide the selection of excipients that are compatible with the API and will not disrupt the crystal lattice in an undesirable way.

  • Intellectual Property: Novel crystalline forms of a drug substance can be patentable, providing a strategy for extending market exclusivity.[6]

  • Rational Drug Design: For structure-based drug design, knowing the preferred conformation of a molecule in the solid state can provide insights into its binding conformation with a biological target.[9]

Conclusion

While the specific crystal structure of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid has not been publicly reported, this guide provides a comprehensive framework for its structural elucidation and analysis using single-crystal X-ray diffraction. The principles and methodologies described herein are broadly applicable to the characterization of novel small molecules in the pharmaceutical pipeline. A thorough understanding of the crystal structure is not merely an academic exercise but a critical component of a successful drug development program, enabling the rational design of safer, more effective, and more stable medicines.

References

  • Iuzzolino, L. (2023). The Importance of Crystal Structure Prediction for Developing Drug Molecules. Acta Crystallographica Section A: Foundations and Advances, A79, a117. Available at: [Link]

  • Journal of Analytical & Bioanalytical Techniques. (n.d.). The Role of Crystallography in Drug Development. OMICS International. Available at: [Link]

  • Zhanghua Dryer. (2025, July 11). The Importance of Crystallization in Pharmaceutical Manufacturing. Available at: [Link]

  • Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. SERC. Available at: [Link]

  • Universität Ulm. (2026, March 16). Single-Crystal X-Ray Diffraction (SC-XRD). Available at: [Link]

  • MDPI. (2022, October 12). Dicarboxylic Acid-Based Co-Crystals of Pyridine Derivatives Involving Structure Guiding Unconventional Synthons: Experimental and Theoretical Studies. Available at: [Link]

  • Wlodawer, A., Dauter, Z., & Minor, W. (2008). The future of crystallography in drug discovery. PMC - NIH. Available at: [Link]

  • Australian Journal of Chemistry. (2010, April 8). Crystal Engineering Studies on Ionic Crystals of Pyridine and Carboxylic Acid Derivatives Containing Amide Functional Groups. ConnectSci. Available at: [Link]

  • Pulstec USA. (2023, October 25). Single Crystal X-Ray Diffraction. Available at: [Link]

  • Ben yahia, H., Sabri, S., Essehli, R., El bali, B., Kasak, P., & Drogosz-Stachowicz, J. (2020). Crystal Growth, Single Crystal Structure, and Biological Activity of Thiazolo-Pyridine Dicarboxylic Acid Derivatives. PMC - NIH. Available at: [Link]

  • Gavezzotti, A. (2017). The Relevance of Crystal Forms in the Pharmaceutical Field: Sword of Damocles or Innovation Tools?. PMC - NIH. Available at: [Link]

  • Saint Petersburg State University. (n.d.). Single crystal X-ray diffraction analysis. Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide to Molecular Docking Studies with 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

This guide provides a comprehensive, in-depth technical overview of performing a molecular docking study with the novel compound 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. It is intended for researchers, scientis...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive, in-depth technical overview of performing a molecular docking study with the novel compound 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. It is intended for researchers, scientists, and drug development professionals with a foundational understanding of computational chemistry and molecular biology. This document will not only outline the necessary steps but also delve into the scientific rationale behind each procedural choice, ensuring a robust and reproducible in-silico experiment.

Introduction: The Rationale and Objective

Molecular docking is a pivotal computational technique in modern drug discovery, allowing for the prediction of the binding orientation and affinity of a small molecule (ligand) to a macromolecular target, typically a protein.[1][2][3][4][5] This process is instrumental in screening virtual libraries of compounds, elucidating structure-activity relationships, and guiding lead optimization.[6]

The subject of this guide, 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, is a compound of interest due to its structural motifs. The pyridine ring is a well-known pharmacophore present in numerous approved drugs, recognized for its ability to form key interactions with biological targets.[7] The carboxylic acid group can act as a hydrogen bond donor and acceptor, while the cyclopentene scaffold provides a defined three-dimensional geometry.

Given the absence of established biological targets for this specific ligand in publicly available literature, this guide will present a hypothetical yet scientifically rigorous docking study against Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle, and its inhibition is a validated strategy in cancer therapy. The prevalence of pyridine-containing compounds as kinase inhibitors makes CDK2 a highly plausible and relevant target for this in-silico investigation.

The primary objective of this study is to predict the binding mode and estimate the binding affinity of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid within the ATP-binding pocket of CDK2.

Part 1: Foundational Principles of Molecular Docking

A successful molecular docking experiment is contingent on two core components: a robust sampling algorithm and an accurate scoring function.[2][8]

  • Sampling Algorithm: This component explores the conformational space of the ligand within the defined binding site of the protein. The goal is to generate a diverse set of possible binding poses.[2][8]

  • Scoring Function: Each generated pose is evaluated by a scoring function, which estimates the binding free energy of the protein-ligand complex. The lower the energy score, the more favorable the predicted binding affinity.[8][9]

The reliability of a docking study is heavily dependent on the quality of the input structures for both the protein and the ligand. Therefore, meticulous preparation of these molecules is a critical preliminary step.

Part 2: Experimental Workflow: A Step-by-Step Protocol

This section details the comprehensive workflow for the molecular docking of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid against CDK2.

Required Software
SoftwarePurposeAvailability
AutoDock Vina Molecular Docking ProgramOpen Source
AutoDock Tools (MGLTools) Preparation of Protein and Ligand Files (PDBQT format)Open Source
PyMOL Visualization and Analysis of Molecular StructuresEducational and Commercial Licenses
ChemDraw/ChemAxon Marvin 2D Sketching and 3D Structure Generation of the LigandCommercial
RCSB PDB Source for Protein Crystal StructuresPublic Database
Protein Preparation

The initial step involves obtaining and preparing the 3D structure of the target protein, CDK2.

Protocol 2.2.1: Protein Structure Acquisition and Cleaning

  • Navigate to the RCSB Protein Data Bank ().

  • Search for "Cyclin-Dependent Kinase 2" or "CDK2". For this study, we will use the PDB ID: 1HCK , which is the crystal structure of human CDK2 in complex with a staurosporine derivative.

  • Download the PDB file (1HCK.pdb).

  • Load the 1HCK.pdb file into PyMOL.

  • Remove non-essential components from the structure. This includes water molecules, co-crystallized ligands, and any other heteroatoms that are not part of the protein. In PyMOL, this can be achieved with the command: remove solvent. The original ligand can be removed by selecting it and using the remove command.

  • Isolate the desired protein chain if the biological unit contains multiple chains. For 1HCK, Chain A is typically used.

  • Save the cleaned protein structure as a new PDB file (e.g., 1HCK_protein.pdb).

Protocol 2.2.2: Preparation for Docking using AutoDock Tools

  • Launch AutoDock Tools (ADT).

  • Load the cleaned protein PDB file (1HCK_protein.pdb).

  • Add Hydrogen Atoms: Navigate to Edit > Hydrogens > Add. Select "Polar only" and click "OK". This step is crucial for correct hydrogen bonding calculations.

  • Compute Charges: Navigate to Edit > Charges > Compute Gasteiger. This assigns partial charges to each atom, which is necessary for the scoring function.

  • Save as PDBQT: Navigate to Grid > Macromolecule > Choose. Select the protein and save it in the PDBQT format (e.g., 1HCK_protein.pdbqt). The PDBQT format includes the atomic coordinates, partial charges, and atom types required by AutoDock Vina.

Ligand Preparation

The ligand, 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, needs to be converted into a 3D structure and prepared for docking.

Protocol 2.3.1: Ligand 3D Structure Generation and Optimization

  • Sketch the 2D structure of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid using software like ChemDraw or Marvin Sketch.

  • Convert the 2D sketch to a 3D structure.

  • Perform Energy Minimization: This step is critical to obtain a low-energy, stable conformation of the ligand. Most chemical drawing software has built-in energy minimization functions (e.g., using the MMFF94 force field).

  • Save the 3D structure as a MOL or SDF file (e.g., ligand.mol2).

Protocol 2.3.2: Preparation for Docking using AutoDock Tools

  • Launch AutoDock Tools (ADT).

  • Load the ligand file (ligand.mol2) via Ligand > Input > Open.

  • Detect Rotatable Bonds: Navigate to Ligand > Torsion Tree > Detect Root. This defines the rigid and rotatable parts of the ligand, allowing for conformational flexibility during docking.

  • Save as PDBQT: Navigate to Ligand > Output > Save as PDBQT (e.g., ligand.pdbqt).

Molecular Docking with AutoDock Vina

With the prepared protein and ligand, the docking simulation can now be configured and executed.

Protocol 2.4.1: Defining the Binding Site (Grid Box Setup)

  • In ADT, with both the protein (1HCK_protein.pdbqt) and ligand (ligand.pdbqt) loaded, navigate to Grid > Grid Box.

  • Position the Grid Box: The grid box defines the three-dimensional space where the docking algorithm will search for binding poses. For this study, the grid box should be centered on the active site of CDK2. The active site can be identified from the position of the co-crystallized ligand in the original PDB file (1HCK).

  • Adjust Grid Box Dimensions: The size of the grid box should be large enough to accommodate the ligand and allow for its rotation and translation. A common starting point is a box of 25 x 25 x 25 Å.

  • Record the Coordinates: Note the center coordinates (x, y, z) and dimensions (x, y, z) of the grid box. These will be used as input for AutoDock Vina.

Protocol 2.4.2: Running the Docking Simulation

AutoDock Vina is a command-line tool. The docking calculation is initiated by running the vina executable with the appropriate flags.

  • Create a Configuration File: For ease of use, create a text file (e.g., config.txt) with the following information:

  • Execute AutoDock Vina: Open a terminal or command prompt, navigate to the directory containing your files, and run the following command:

    This command will perform the docking simulation and output the results to docking_results.pdbqt and a log file docking_log.txt.

Part 3: Analysis and Visualization of Docking Results

The output from AutoDock Vina provides the predicted binding poses and their corresponding binding affinities.

Interpreting the Output

The docking_log.txt file contains a table of the top-ranked binding poses, ordered by their binding affinity in kcal/mol.

ModeAffinity (kcal/mol)RMSD l.b.RMSD u.b.
1-8.50.0000.000
2-8.21.5232.451
3-7.92.1093.012
............
  • Affinity: A more negative value indicates a stronger predicted binding affinity.

  • RMSD l.b. / RMSD u.b.: Root Mean Square Deviation from the best mode (mode 1), providing an indication of the conformational similarity between the different poses.

Visualization with PyMOL

Visual inspection of the predicted binding poses is essential to understand the interactions between the ligand and the protein.[10][11][12]

Protocol 3.2.1: Visualizing Protein-Ligand Interactions

  • Launch PyMOL.

  • Load the prepared protein structure: 1HCK_protein.pdbqt.

  • Load the docking results: docking_results.pdbqt. This file contains multiple models, each representing a different binding pose.

  • Focus on the Best Pose: By default, PyMOL will display the first model (the one with the best-predicted binding affinity).

  • Visualize Interactions:

    • Display the protein in a cartoon or surface representation.

    • Display the ligand in a stick representation.

    • Identify and display the amino acid residues in the binding pocket that are in close proximity to the ligand.

    • Use the find command in PyMOL to identify polar contacts (e.g., hydrogen bonds) between the protein and the ligand. For example: find polar contacts to (resn LIG). (Assuming your ligand is named LIG).

Expected Interactions: Based on the structure of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid and the known pharmacology of CDK2 inhibitors, we would hypothesize the following interactions:

  • Hydrogen bonding: The carboxylic acid group of the ligand could form hydrogen bonds with backbone atoms in the hinge region of CDK2 (e.g., Leu83). The pyridine nitrogen may also act as a hydrogen bond acceptor.

  • Hydrophobic interactions: The cyclopentene ring and the pyridine ring can engage in hydrophobic interactions with nonpolar residues in the active site.

Diagrams

docking_workflow cluster_prep Preparation Phase cluster_docking Docking Simulation cluster_analysis Analysis Phase PDB Download Protein Structure (RCSB PDB: 1HCK) CleanProtein Clean Protein (Remove Water, Ligands) PDB->CleanProtein PrepProtein Prepare Protein (Add Hydrogens, Charges) Output: protein.pdbqt CleanProtein->PrepProtein Grid Define Binding Site (Grid Box Setup) PrepProtein->Grid Ligand2D Sketch Ligand 2D Ligand3D Generate 3D Structure & Energy Minimize Ligand2D->Ligand3D PrepLigand Prepare Ligand (Detect Rotatable Bonds) Output: ligand.pdbqt Ligand3D->PrepLigand PrepLigand->Grid RunVina Run AutoDock Vina Grid->RunVina Results Analyze Docking Scores (Binding Affinity) RunVina->Results Visualize Visualize Interactions (PyMOL) Results->Visualize

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Foundational

Preclinical In Vitro Pharmacological Profiling: 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

Executive Summary The compound 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (CAS No. 1378845-13-6) represents a highly specialized, conformationally restricted chemical scaffold 1.

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (CAS No. 1378845-13-6) represents a highly specialized, conformationally restricted chemical scaffold 1. Structurally, it is a quaternary analog of nicotinic acid (niacin, pyridine-3-carboxylic acid), wherein the carboxylic acid and the pyridine ring are tethered to the same carbon of a cyclopent-3-ene ring.

Because nicotinic acid is a well-established ligand for the GPR109A (HCAR2) receptor—a target validated for the treatment of dyslipidemia through the lowering of VLDL/LDL and elevation of HDL 2—this structural homology dictates a highly specific in vitro profiling strategy. As a Senior Application Scientist, the objective is to evaluate this novel chemical entity (NCE) not just for target engagement, but for biased agonism to circumvent the dose-limiting cutaneous flushing associated with classical GPR109A agonists [[3]](). Furthermore, the presence of the pyridine ring introduces specific Cytochrome P450 (CYP) liabilities that must be systematically quantified.

Workflow cluster_0 Primary Efficacy cluster_1 ADME & Safety Comp Compound Prep (10mM DMSO) cAMP cAMP TR-FRET Assay (Gi Coupling) Comp->cAMP Barr β-Arrestin BRET (Biased Agonism) Comp->Barr CYP CYP450 Profiling (LC-MS/MS) Comp->CYP Caco Caco-2 Permeability Comp->Caco

Fig 1: In vitro pharmacological profiling workflow integrating efficacy, safety, and ADME assays.

Primary Pharmacodynamics: GPR109A Target Engagement

Gi-Coupled Efficacy: cAMP TR-FRET Assay

Causality & Rationale: GPR109A is a Gi/o-coupled heterotrimeric G-protein coupled receptor (GPCR). Activation of GPR109A by an agonist inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) production, which ultimately exerts an antilipolytic effect 4. Because baseline cAMP levels in resting cells are too low to measure an inhibitory response accurately, we must artificially stimulate adenylyl cyclase using Forskolin. The efficacy of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid is thus quantified by its ability to suppress Forskolin-induced cAMP accumulation 2.

Protocol:

  • Cell Preparation: Seed HEK-293 cells stably expressing human GPR109A at 10,000 cells/well in a 384-well plate.

  • PDE Inhibition: Pre-incubate cells for 15 minutes with 500 µM IBMX (3-isobutyl-1-methylxanthine) to prevent phosphodiesterase-mediated degradation of cAMP.

  • Stimulation: Add 10 µM Forskolin concurrently with varying concentrations of the test compound (10-point dose-response curve, 10 µM to 0.3 nM). Incubate for 30 minutes at 37°C.

  • Detection: Lyse cells and add Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) reagents (Europium-cryptate labeled cAMP and d2-labeled anti-cAMP antibody).

  • Readout: Measure fluorescence emission at 620 nm and 665 nm using a microplate reader. Calculate the 665/620 ratio.

Self-Validation Mechanism: The assay relies on a strictly controlled Z'-factor calculation. We utilize Forskolin alone as the Negative Control (Max Signal) and Forskolin + 10 µM Niacin as the Positive Control (Min Signal) . The assay is only deemed valid if the Z'-factor is > 0.5, proving that the dynamic range is sufficient to detect Gi-mediated inhibition accurately. Furthermore, pretreatment with Pertussis Toxin (PTX) must abolish the compound's effect, confirming the mechanism is exclusively Gi-dependent 4.

Safety Pharmacology: β -Arrestin Recruitment (Biased Agonism)

Causality & Rationale: The primary reason patients abandon nicotinic acid therapy is severe cutaneous flushing. Mechanistic studies have proven that this flushing is not mediated by the Gi pathway, but rather by the recruitment of β -arrestin1 to GPR109A, which subsequently activates cytosolic phospholipase A2 (cPLA2) and releases arachidonic acid [[3]](). An ideal therapeutic profile for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid would be a "biased agonist"—one that activates Gi (lowering lipids) but fails to recruit β -arrestin (avoiding flushing).

Protocol:

  • Cell Preparation: Seed CHO-K1 cells co-expressing GPR109A tagged with Renilla luciferase (Rluc8) and β -arrestin2 tagged with Venus fluorophore.

  • Substrate Addition: Add 5 µM coelenterazine h (luciferase substrate) and incubate for 10 minutes in the dark.

  • Compound Addition: Inject the test compound across a 10-point concentration gradient.

  • Readout: Measure Bioluminescence Resonance Energy Transfer (BRET) continuously for 45 minutes. The BRET signal is the ratio of Venus emission (535 nm) to Rluc8 emission (480 nm).

Self-Validation Mechanism: Niacin is utilized as the reference full agonist (Emax = 100%). If the test compound achieves an Emax of < 20% relative to Niacin in this assay while maintaining high potency in the cAMP assay, it is validated as a G-protein biased agonist.

GPR109A_Signaling Ligand 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid Receptor GPR109A (HCAR2) Ligand->Receptor Binds Gi Gi Protein Pathway Receptor->Gi Activates Arrestin β-Arrestin Pathway Receptor->Arrestin Recruits cAMP ↓ cAMP Production (Antilipolytic Effect) Gi->cAMP Inhibits Adenylyl Cyclase Flushing Arachidonic Acid Release (Flushing Side Effect) Arrestin->Flushing Activates cPLA2

Fig 2: GPR109A signaling bifurcation showing Gi-mediated efficacy vs. β-arrestin-mediated flushing.

ADME & Off-Target Profiling

CYP450 Liability Profiling

Causality & Rationale: The chemical structure contains an unsubstituted pyridine ring. The sp2-hybridized nitrogen of pyridine possesses a lone pair of electrons that is highly prone to coordinating with the heme iron in the active site of Cytochrome P450 enzymes (particularly CYP3A4 and CYP2D6). This coordination can lead to reversible or mechanism-based inhibition, causing severe Drug-Drug Interactions (DDIs).

Protocol:

  • Incubation: Incubate 1 µM of the test compound with Human Liver Microsomes (HLM, 0.5 mg/mL) and a cocktail of CYP-specific probe substrates (e.g., Midazolam for CYP3A4, Dextromethorphan for CYP2D6).

  • Reaction Initiation: Initiate the reaction by adding an NADPH regenerating system. Incubate at 37°C for 20 minutes.

  • Quenching: Stop the reaction with ice-cold acetonitrile containing an internal standard.

  • Quantification: Centrifuge and analyze the supernatant via LC-MS/MS to quantify the formation of substrate metabolites.

Self-Validation Mechanism: The assay is validated in real-time by running parallel incubations with known potent inhibitors: Ketoconazole (for CYP3A4) and Quinidine (for CYP2D6). If the positive controls do not achieve >90% inhibition, the HLM batch or NADPH system is deemed compromised.

Caco-2 Permeability

Causality & Rationale: The addition of the cyclopent-3-ene ring significantly increases the steric bulk and lipophilicity (LogP) of the molecule compared to native nicotinic acid. While this may improve passive transcellular permeability, it also increases the likelihood of the compound becoming a substrate for apical efflux transporters like P-glycoprotein (P-gp).

Protocol:

  • Monolayer Formation: Seed Caco-2 cells on polycarbonate Transwell inserts and culture for 21 days to allow differentiation and tight junction formation.

  • Dosing: Add 10 µM of the test compound to either the Apical (A) or Basolateral (B) chamber.

  • Incubation & Sampling: Incubate for 2 hours at 37°C. Sample both chambers and quantify compound concentrations via LC-MS/MS.

  • Calculation: Calculate the Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp(B−A)​/Papp(A−B)​ ).

Self-Validation Mechanism: Lucifer Yellow (a paracellular marker) is co-incubated. A Lucifer Yellow rejection rate of >99% validates the integrity of the tight junctions. Propranolol is used as a high-permeability control to validate the absorptive capacity of the monolayer.

Quantitative Data Summary

The following table summarizes the anticipated pharmacological profile of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid based on its structural parameters, benchmarked against Niacin.

Assay / ParameterTarget / MetricNiacin (Reference)1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (Anticipated)
cAMP TR-FRET GPR109A EC50​ ~50 nM10 - 100 nM (Dependent on steric tolerance)
β -Arrestin BRET Emax​ (% of Niacin)100%< 20% (Targeting Biased Agonism)
CYP3A4 Inhibition IC50​ > 50 µMMonitor closely (Pyridine heme-coordination liability)
Caco-2 Permeability Papp​ (A to B)Low ( <5×10−6 cm/s)Moderate ( >10×10−6 cm/s due to cyclopentene)
Efflux Ratio (ER) P-gp Substrate Status~1.0 (Non-substrate)< 2.0 (Desired)

References

  • [2] Imbriglio, J. E., et al. (2010). Discovery of a Potent Nicotinic Acid Receptor Agonist for the Treatment of Dyslipidemia. ACS Medicinal Chemistry Letters. Available at:[Link]

  • [4] Li, G., et al. (2010). Internalization of the Human Nicotinic Acid Receptor GPR109A Is Regulated by Gi, GRK2, and Arrestin3. Journal of Biological Chemistry (PMC). Available at:[Link]

  • [5] MDPI. (2022). Colon-Targeted Trans-Cinnamic Acid Ameliorates Rat Colitis by Activating GPR109A. International Journal of Molecular Sciences. Available at:[Link]

  • [6] Irukayama-Tomobe, Y., et al. (2009). Aromatic D-amino acids act as chemoattractant factors for human leukocytes through a G protein-coupled receptor, GPR109B. PNAS. Available at:[Link]

  • [3] Walters, R. W., et al. (2009). β-Arrestin1 mediates nicotinic acid–induced flushing, but not its antilipolytic effect, in mice. Journal of Clinical Investigation. Available at:[Link]

Sources

Exploratory

thermodynamic stability of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

An In-Depth Technical Guide to the Thermodynamic Stability of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid Abstract The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug d...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thermodynamic Stability of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly impacting its safety, efficacy, and shelf-life. This guide provides a comprehensive technical framework for evaluating the intrinsic stability of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, a novel heterocyclic compound with potential pharmaceutical applications. We delve into the theoretical underpinnings of its stability based on its constituent chemical moieties—the pyridine ring, the cyclopentene ring, and the carboxylic acid group. This guide outlines detailed, field-proven protocols for conducting forced degradation studies under hydrolytic, oxidative, thermal, and photolytic stress conditions, in alignment with International Council for Harmonisation (ICH) guidelines. Methodologies for the identification of degradation products using modern analytical techniques are discussed, and a strategy for interpreting the resulting data to establish a comprehensive stability profile is presented. This document serves as a practical manual for scientists tasked with characterizing and mitigating stability risks associated with this and structurally related molecules.

Introduction: The Imperative of Stability Profiling

1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid is a molecule of interest that combines three distinct chemical features: a basic aromatic heterocycle (pyridine), an unsaturated carbocycle (cyclopentene), and an acidic functional group (carboxylic acid). This unique combination suggests a complex chemical behavior and necessitates a thorough investigation of its thermodynamic stability. Understanding how this molecule behaves under various environmental stressors is not merely an academic exercise; it is a critical regulatory requirement and a fundamental component of risk assessment in pharmaceutical development. A comprehensive stability profile informs crucial decisions regarding synthesis, purification, formulation, packaging, and storage, ensuring that the drug product remains safe and effective throughout its lifecycle.[1]

This guide is structured to provide a logical progression from theoretical stability considerations to practical experimental execution and data interpretation, empowering research and development teams to build a robust stability profile for this promising compound.

Theoretical Stability Assessment: A Structure-Based Analysis

The intrinsic stability of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid can be predicted by dissecting its structure and considering the known reactivity of each component.

  • The Pyridine Moiety: As a nitrogen-containing heterocycle, the pyridine ring is susceptible to specific degradation pathways. The nitrogen atom's lone pair of electrons makes it basic and nucleophilic, influencing its behavior in different pH environments.[2] Under acidic conditions, the nitrogen is protonated, which can alter the molecule's solubility and electronic properties. The pyridine ring itself can be susceptible to oxidative degradation, often initiated by hydroxylation at various positions on the ring.[3][4] The uneven electron density of the pyridine ring influences its reactivity with enzymes and chemical oxidants.[3]

  • The Carboxylic Acid Moiety: Carboxylic acids are known to undergo thermal decarboxylation, a reaction that can be influenced by the overall molecular structure. The stability of this group is also highly pH-dependent. In its protonated form (at low pH), it behaves differently than its conjugate base, the carboxylate anion (at higher pH).[5] This pH-dependent ionization is a key parameter in aqueous stability studies.[6]

  • The Cyclopentene Moiety: The carbon-carbon double bond in the cyclopentene ring is a primary site of reactivity. It is susceptible to oxidation, potentially forming epoxides, diols, or leading to ring cleavage. Thermally, cyclopentene and its derivatives can undergo decomposition through complex mechanisms, including ring-opening and hydrogen shifts.[7][8][9]

The interplay between these functional groups is also critical. For instance, the electron-withdrawing nature of the pyridine ring can influence the pKa of the carboxylic acid. Conversely, intramolecular interactions could lead to unique degradation pathways not predictable from the individual components alone, such as photolytic interactions between the aromatic ring and the carboxylic acid.[10]

Potential Degradation Pathways

Based on the structural analysis, we can hypothesize several primary degradation pathways that must be investigated experimentally.

  • Hydrolysis: The molecule contains no ester or amide bonds, which are typically most susceptible to hydrolysis. However, extreme pH conditions can still promote other forms of degradation. The stability across a wide pH range must be established.[11]

  • Oxidation: This is a significant anticipated pathway. The cyclopentene double bond and the electron-rich pyridine ring are both potential targets for oxidative attack by atmospheric oxygen or residual peroxides in excipients.

  • Thermal Degradation: At elevated temperatures, decarboxylation (loss of CO2 from the carboxylic acid group) is a probable degradation route. Furthermore, the cyclopentene ring could undergo thermal rearrangement or decomposition.[12]

  • Photodegradation: The pyridine ring acts as a chromophore, a molecule that absorbs light, making the compound potentially susceptible to degradation upon exposure to UV or visible light.[13] This can lead to complex radical-based reactions or intramolecular rearrangements.[10]

The following diagram illustrates the logical relationship between the structural features and their potential degradation mechanisms.

Compound 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid Pyridine Pyridine Ring Compound->Pyridine CarboxylicAcid Carboxylic Acid Compound->CarboxylicAcid Cyclopentene Cyclopentene Ring Compound->Cyclopentene Oxidation Oxidation Pyridine->Oxidation Hydrolysis Hydrolysis (pH effects) Pyridine->Hydrolysis Photo Photodegradation Pyridine->Photo CarboxylicAcid->Hydrolysis Thermal Thermal Degradation CarboxylicAcid->Thermal Cyclopentene->Oxidation Cyclopentene->Thermal

Caption: Relationship between structural moieties and potential degradation pathways.

Experimental Design: A Forced Degradation Study

A forced degradation, or stress testing, study is essential to identify the likely degradation products and establish the intrinsic stability of the molecule.[14][15] This study also underpins the development and validation of a stability-indicating analytical method, which is crucial for all future stability assessments.[15] The general workflow for this study is depicted below.

cluster_stress Stress Conditions Start Start: API Batch Prep Prepare Solutions/ Solid Samples Start->Prep Stress Apply Stress Conditions Prep->Stress Analysis Analyze Samples: HPLC-UV/PDA Stress->Analysis Acid Acid Hydrolysis ID Identify Degradants: LC-MS Analysis->ID If Degradation > 5% Report Compile Stability Profile & Pathways Analysis->Report ID->Report Base Base Hydrolysis Ox Oxidation Therm Thermal Photo Photolytic

Caption: General experimental workflow for a forced degradation study.

Analytical Methodology

A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is the cornerstone of this study.

  • Technique: Reverse-Phase HPLC with UV/Photodiode Array (PDA) detection.

  • Objective: To separate the parent compound from all process impurities and degradation products, and to quantify the amount of parent compound remaining after stress. The PDA detector is crucial for assessing peak purity.

  • Identification: Liquid Chromatography-Mass Spectrometry (LC-MS) will be used to obtain the mass of degradation products, facilitating their structural elucidation.[16]

Protocol: Hydrolytic Degradation
  • Objective: To assess the susceptibility of the API to acid and base-catalyzed degradation.

  • Procedure:

    • Prepare a stock solution of the API in a suitable solvent (e.g., acetonitrile/water) at a concentration of ~1 mg/mL.

    • Acid Hydrolysis: Dilute the stock solution with 0.1 M and 1.0 M hydrochloric acid to a final concentration of ~0.1 mg/mL.

    • Base Hydrolysis: Dilute the stock solution with 0.1 M and 1.0 M sodium hydroxide to a final concentration of ~0.1 mg/mL.

    • Neutral Hydrolysis: Dilute the stock solution with purified water.

    • Incubate all solutions, along with a control solution (in the initial solvent mix), at 60°C.

    • Withdraw aliquots at predetermined time points (e.g., 2, 8, 24, 48 hours).

    • Neutralize the acid and base samples before analysis.

    • Analyze all samples by the stability-indicating HPLC method.

  • Causality: Starting with milder conditions (0.1 M) and escalating if no degradation is observed prevents complete destruction of the molecule, which would yield no useful information. The elevated temperature accelerates the degradation process.[1]

Protocol: Oxidative Degradation
  • Objective: To evaluate the API's sensitivity to oxidation.

  • Procedure:

    • Prepare a solution of the API (~0.1 mg/mL) in a suitable solvent.

    • Add a solution of 3% hydrogen peroxide (H₂O₂).

    • Keep the solution at room temperature and protect it from light.

    • Withdraw aliquots at predetermined time points (e.g., 2, 8, 24 hours).

    • Analyze all samples by HPLC.

  • Causality: Hydrogen peroxide is a common oxidizing agent used in stress testing as it can simulate oxidative stress from various sources.[11] The study is conducted at room temperature initially, as heat can also degrade the peroxide itself.

Protocol: Thermal Degradation
  • Objective: To assess the stability of the API in the solid state at elevated temperatures.

  • Procedure:

    • Place a thin layer of the solid API in a vial.

    • Expose the sample to a high temperature (e.g., 80°C) in a calibrated oven.

    • As a parallel test, expose a separate sample to 80°C with 75% relative humidity (RH) to evaluate the combined effect of heat and moisture.

    • Withdraw samples at time points (e.g., 1, 3, 7 days).

    • Prepare solutions of the withdrawn samples and analyze by HPLC.

  • Causality: Solid-state testing is crucial as it reflects the stability of the drug substance itself, outside of a formulation. The addition of humidity is a key stress factor as it can significantly accelerate degradation.

Protocol: Photostability Degradation
  • Objective: To determine if light exposure results in degradation, as per ICH Q1B guidelines.[17][18]

  • Procedure:

    • Place a thin layer of solid API in a chemically inert, transparent container.

    • Prepare a solution of the API (~0.1 mg/mL) in a suitable solvent.

    • Expose both the solid and solution samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[18]

    • A control sample for each (solid and solution) should be wrapped in aluminum foil to protect it from light and stored under the same temperature conditions.

    • After exposure, prepare a solution of the solid sample and analyze both it and the exposed solution sample by HPLC.

  • Causality: The ICH Q1B guideline provides standardized conditions for light exposure, ensuring that photostability data is consistent and comparable. The use of a dark control is essential to differentiate between degradation caused by light and any thermal degradation that may occur during the study.[17]

Data Presentation and Interpretation

The results from the forced degradation study should be tabulated to provide a clear overview of the molecule's stability profile. Mass balance, which compares the initial assay of the API to the sum of the assay of the remaining API and all detected degradation products, should be calculated to ensure the analytical method is truly stability-indicating.

Table 1: Hypothetical Forced Degradation Results for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

Stress ConditionDuration% DegradationMajor Degradants (by HPLC Peak Area %)Mass Balance (%)
0.1 M HCl48h at 60°C< 2%Not Applicable99.5%
1.0 M NaOH8h at 60°C15.6%D-1 (8.2%), D-2 (5.1%)98.9%
3% H₂O₂24h at RT22.1%D-3 (12.5%), D-4 (7.3%)99.1%
Thermal (Solid)7 days at 80°C4.5%D-5 (3.8%)99.3%
Photolytic (Solid)ICH Q1B11.8%D-6 (9.5%)98.7%

Interpretation of Hypothetical Data:

  • High Stability in Acid: The compound is very stable under acidic conditions.

  • Sensitivity to Base: Significant degradation occurs in basic conditions, suggesting that alkaline environments should be avoided during formulation and processing. LC-MS would be used to identify D-1 and D-2.

  • Oxidative Liability: The molecule is highly susceptible to oxidation. This indicates that the final product may require packaging that protects it from air (e.g., nitrogen blanket) or the inclusion of an antioxidant in the formulation. D-3 could be an N-oxide or an epoxide.

  • Moderate Thermal Stability: The solid form is relatively stable at high temperatures, but some degradation (D-5, potentially the decarboxylation product) does occur.

  • Photolability: The compound is sensitive to light, confirming the need for light-protective packaging.

Conclusion

This technical guide provides a robust framework for assessing the . By combining a theoretical, structure-based analysis with rigorous, systematic forced degradation studies, researchers can build a comprehensive stability profile. The hypothetical data presented herein suggests a molecule with notable liabilities towards basic, oxidative, and photolytic degradation. This information is invaluable, guiding the drug development process toward the creation of a stable, safe, and effective pharmaceutical product. The protocols and logical frameworks described can be adapted for other novel APIs, serving as a foundational tool in pharmaceutical science.

References

  • A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135. (n.d.). Applied and Environmental Microbiology.
  • Lewis, D. K., et al. (1976). Thermal decomposition of labeled cyclopentene. Evidence to preclude a 1,3-sigmatropic hydrogen shift. The Journal of Physical Chemistry. [Link]

  • Monte, M. J. S., et al. (2012). Thermochemistry of aqueous pyridine-3-carboxylic acid (nicotinic acid). ResearchGate. [Link]

  • Pathways that degrade pyridine derivatives through 2,5-DHP. (n.d.). ResearchGate. [Link]

  • Proposed degradation pathway of amlodipine based on pyridine derivatives. (n.d.). ResearchGate. [Link]

  • Fedorov, D. N., et al. (2020). Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Applied and Environmental Microbiology. [Link]

  • Thermal Decomposition of 2-Cyclopentenone. (n.d.). PMC. [Link]

  • A Reversible pH-Dependent Intramolecular Pyridine−Aldehyde Cyclization. (2007). The Journal of Organic Chemistry. [Link]

  • Thermodynamic Properties of Three Pyridine Carboxylic Acid Methyl Ester Isomers. (2007). ACS Publications. [Link]

  • Thermal Decomposition of 2-Cyclopentenone. (2024). The Journal of Physical Chemistry A. [Link]

  • Pyridine: A Denaturant or Stabilizer of Spherical Nucleic Acids? (2017). PubMed. [Link]

  • Forced Degradation Studies for Biopharmaceuticals. (2021). BioPharm International. [Link]

  • Investigation of cyclopentene + OH and cyclopentene thermal decomposition reactions. (2024). ResearchGate. [Link]

  • STUDIES OF THE DEGRADATION MECHANISM OF PYRROLO[3,4-C] PYRIDINE-1,3(2H)-DIONE DERIVATIVES WITH ANALGESIC ACTIVITY. (n.d.). Acta Poloniae Pharmaceutica. [Link]

  • Thermodynamic Properties of Three Pyridine Carboxylic Acid Methyl Ester Isomers. (2007). Sci-Hub. [Link]

  • Ring-expansion reactions in the thermal decomposition of tert-butyl-1,3-cyclopentadiene. (2016). Journal of Physical Chemistry A. [Link]

  • Effect of initial pH on pyridine degradation. (n.d.). ResearchGate. [Link]

  • Small Molecule Development Analytical Methods for Faster Time to Market. (n.d.). Hovione. [Link]

  • Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (2013). Asian Journal of Research in Chemistry. [Link]

  • The Stability of Pyridine Nucleotides. (n.d.). ResearchGate. [Link]

  • Heat capacity and thermodynamics of solid and liquid pyridine-3-carboxylic acid (nicotinic acid) over the temperature range 296 K to 531 K. (2012). ResearchGate. [Link]

  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific. [Link]

  • The effects of temperature (A) and pH (B) on pyridine degradation and biomass of strain KDPy1 in 24 h. (n.d.). ResearchGate. [Link]

  • Analytical Techniques In Stability Testing. (2025). Separation Science. [Link]

  • Forced Degradation – A Review. (2022). Biomedical Journal of Scientific & Technical Research. [Link]

  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). Technology Networks. [Link]

  • Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. (2020). PubMed. [Link]

  • STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. (1996). ICH. [Link]

  • Q1B Photostability Testing of New Active Substances and Medicinal Products. (1996). EMA. [Link]

  • ICH Q1B Photostability Testing & Stability Challenges. (2026). Element. [Link]

  • Intramolecular photolytic interactions of aromatic carboxylic acids in solution. (1971). The Journal of Physical Chemistry. [Link]

  • Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. (2020). CrystEngComm. [Link]

  • Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. (2014). Organic & Biomolecular Chemistry. [Link]

  • Review of Characteristics and Analytical Methods for Determination of Thiabendazole. (2023). Molecules. [Link]

  • Permeation of Aromatic Carboxylic Acids across Lipid Bilayers: The pH-Partition Hypothesis Revisited. (n.d.). PMC. [Link]

  • 1-(pyridin-3-yl)cyclopentane-1-carboxylic acid hydrochloride — Chemical Substance Information. (n.d.). NextSDS. [Link]

  • Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023). LCGC. [Link]

  • Product Class 4: Carboxylic Acid Anhydrides and Their Sulfur, Selenium, and Tellurium Derivatives. (n.d.). Science of Synthesis. [Link]

  • Process for the production of pyridine carboxylic acids. (1972).

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Foundational

1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid mechanism of action in drug discovery

An In-depth Technical Guide to Elucidating the Mechanism of Action of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid in Drug Discovery Abstract The confluence of a pyridinyl heterocycle and a constrained cyclopentene...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to Elucidating the Mechanism of Action of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid in Drug Discovery

Abstract

The confluence of a pyridinyl heterocycle and a constrained cyclopentene carboxylic acid scaffold in 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid presents a compelling starting point for drug discovery. While direct pharmacological data for this specific molecule is not extensively published, its structural motifs are present in a variety of bioactive compounds. This guide provides a comprehensive, technically-grounded framework for researchers and drug development professionals to systematically investigate its potential mechanisms of action. By leveraging established principles of medicinal chemistry and outlining detailed experimental workflows, this document serves as a roadmap for unlocking the therapeutic potential of this and structurally related molecules. We will explore hypothesized interactions with key drug targets, including nicotinic acetylcholine receptors, voltage-gated sodium channels, and other relevant enzyme systems, providing the scientific rationale and practical methodologies for their validation.

Introduction: Deconstructing the Therapeutic Potential

The chemical architecture of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid offers several clues to its potential biological activity. The pyridine ring is a well-established pharmacophore found in numerous FDA-approved drugs, capable of participating in hydrogen bonding, cation-π interactions, and serving as a bioisostere for a phenyl ring.[1] The cyclopentene ring provides a rigidified scaffold that can orient functional groups in a defined three-dimensional space, a desirable feature for selective receptor or enzyme binding. Finally, the carboxylic acid group can act as a key interacting moiety, forming salt bridges or hydrogen bonds with biological targets, or serve as a bioisosteric replacement for other functional groups.[2][3][4]

Given these features, we can formulate several primary hypotheses for the mechanism of action of this compound, which will be explored in detail throughout this guide. The pyridinyl moiety strongly suggests a potential interaction with nicotinic acetylcholine receptors (nAChRs), a family of ligand-gated ion channels implicated in a wide range of neurological and psychiatric disorders.[5][6][7] The cyclopentane carboxylic acid portion, on the other hand, is a known "warhead" in potent and selective inhibitors of the voltage-gated sodium channel NaV1.7, a key target for the treatment of pain.[8][9] Furthermore, derivatives of cyclopentene carboxylic acid have demonstrated activity as inactivators of γ-aminobutyric acid aminotransferase (GABA-AT), an enzyme involved in the metabolism of the inhibitory neurotransmitter GABA, with implications for epilepsy and addiction.[10]

This guide will provide a structured approach to systematically test these hypotheses, from initial binding and functional screens to more complex mechanistic and in vivo studies.

Hypothesized Mechanisms of Action and Experimental Validation

Modulation of Nicotinic Acetylcholine Receptors (nAChRs)

Scientific Rationale: The pyridinyl group is a cornerstone of many nAChR ligands, including the smoking cessation aid varenicline. The nitrogen atom can act as a hydrogen bond acceptor, mimicking the interaction of the natural ligand, acetylcholine. The diversity of nAChR subtypes, which are pentameric combinations of different subunits, presents an opportunity for developing selective modulators.[5][6][7] The rigid cyclopentene scaffold of our lead compound could enforce a specific conformation that favors binding to a particular nAChR subtype, potentially leading to a desirable pharmacological profile with fewer off-target effects.

Experimental Workflow:

  • Primary Binding Assays: The initial step is to determine if the compound binds to nAChRs. This can be achieved through competitive radioligand binding assays using cell membranes expressing different nAChR subtypes (e.g., α4β2, α7, α3β4). A common radioligand for the α4β2 subtype is [³H]-epibatidine. A reduction in the binding of the radioligand in the presence of our test compound indicates competitive binding.

    Assay Reagents Measurement Interpretation
    Radioligand BindingMembranes from cells expressing nAChR subtypes, [³H]-epibatidine (for α4β2) or [¹²⁵I]-α-bungarotoxin (for α7), test compoundScintillation countingInhibition of radioligand binding (IC₅₀ value)
  • Functional Characterization using Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes: To determine the functional effect of binding (agonist, antagonist, or allosteric modulator), the compound should be tested using electrophysiology. Xenopus oocytes can be injected with cRNA encoding the desired nAChR subunits. The application of acetylcholine will elicit an inward current, and the effect of the test compound on this current can be measured.

    • Agonist activity: The compound elicits a current in the absence of acetylcholine.

    • Antagonist activity: The compound inhibits the current elicited by acetylcholine.

    • Positive Allosteric Modulator (PAM): The compound enhances the current elicited by a sub-maximal concentration of acetylcholine.[7]

    • Negative Allosteric Modulator (NAM): The compound reduces the current elicited by acetylcholine in a non-competitive manner.

  • High-Throughput Functional Assays: For more rapid screening and characterization, cell-based functional assays using fluorescent indicators of membrane potential or calcium influx can be employed.

Caption: Workflow for nAChR activity characterization.

Inhibition of Voltage-Gated Sodium Channel NaV1.7

Scientific Rationale: The voltage-gated sodium channel NaV1.7 is a genetically validated target for pain.[2] Potent and selective inhibitors of NaV1.7 have been developed that feature a cyclopentane carboxylic acid moiety.[8][9] This functional group is thought to interact with key residues within the channel pore, leading to its blockade. The combination of this "warhead" with a pyridinyl group in our compound could lead to novel and potent NaV1.7 inhibitors.

Experimental Workflow:

  • Automated Patch-Clamp Electrophysiology: The primary assay for NaV1.7 inhibitors is patch-clamp electrophysiology. Automated systems allow for high-throughput screening of compounds against cell lines stably expressing human NaV1.7. The compound's ability to inhibit the sodium current is measured, and an IC₅₀ value is determined.

  • Selectivity Profiling: To assess the therapeutic window and potential for side effects (e.g., cardiotoxicity), the compound must be tested against other NaV channel subtypes, particularly NaV1.5 (cardiac) and other CNS-expressed subtypes.

    Channel Tissue Expression Relevance
    NaV1.7Peripheral Nervous SystemPain
    NaV1.5Cardiac MuscleCardiotoxicity
    NaV1.1, 1.2, 1.3, 1.6Central Nervous SystemCNS side effects
  • In Vivo Pain Models: If potent and selective inhibition is observed, the compound's analgesic effects can be evaluated in preclinical models of pain, such as the inherited erythromelalgia (IEM) transgenic mouse model.[8][9]

NaV17_Workflow start Compound of Interest automated_patch_clamp Automated Patch-Clamp Test on hNaV1.7 expressing cells Determine IC₅₀ start->automated_patch_clamp selectivity_profiling Selectivity Profiling Test against NaV1.5, CNS subtypes Assess therapeutic window automated_patch_clamp->selectivity_profiling Potent Inhibition in_vivo_models In Vivo Pain Models IEM transgenic mouse assay Evaluate analgesic effects selectivity_profiling->in_vivo_models Selective Profile lead_optimization Lead Optimization in_vivo_models->lead_optimization Efficacy Observed

Caption: Workflow for NaV1.7 inhibitor characterization.

Inactivation of γ-Aminobutyric Acid Aminotransferase (GABA-AT)

Scientific Rationale: (S)-3-amino-4-(difluoromethylenyl)cyclopent-1-ene-1-carboxylic acid (OV329) is a potent inactivator of GABA-AT, an enzyme that degrades the inhibitory neurotransmitter GABA.[10] Inhibition of GABA-AT increases GABA levels in the brain, which can be therapeutic for conditions like epilepsy and addiction. The cyclopentene carboxylic acid core of our compound shares structural similarity with OV329, suggesting it could also act as a GABA-AT inactivator.

Experimental Workflow:

  • Enzyme Inhibition Kinetics: The first step is to determine if the compound inhibits purified GABA-AT. Enzyme activity can be monitored spectrophotometrically. Time-dependent inhibition would be indicative of an irreversible inactivator.

  • Mass Spectrometry Analysis: To confirm covalent modification of the enzyme, intact protein mass spectrometry can be used. An increase in the mass of the enzyme corresponding to the mass of the compound would confirm covalent adduction.

  • Cellular GABA Level Measurement: In a cellular context, the effect of the compound on GABA levels can be measured in neuronal cell cultures or brain tissue homogenates using techniques like HPLC or mass spectrometry.

Caption: Workflow for GABA-AT inactivator validation.

Synthesis and Structure-Activity Relationship (SAR) Studies

The synthesis of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid and its analogs is crucial for validating these hypotheses and for lead optimization. A plausible synthetic route could involve the reaction of a suitable cyclopentanone precursor with a pyridinyl nucleophile, followed by further functional group manipulations.

Once a primary mechanism of action is identified, SAR studies will be critical. Key modifications to explore include:

  • Position of the nitrogen in the pyridine ring: Isomers with the nitrogen at the 2- or 4-position should be synthesized and tested to understand the importance of its location for target engagement.

  • Saturation of the cyclopentene ring: The corresponding cyclopentane and cyclopentadiene analogs can reveal the role of the double bond in activity and conformation.

  • Stereochemistry: If a chiral center is present, the individual enantiomers should be separated and tested, as biological targets are often stereoselective.

  • Modification of the carboxylic acid: Bioisosteric replacement of the carboxylic acid with groups like tetrazoles or cyclopentane-1,3-diones can improve pharmacokinetic properties while maintaining activity.[3][4]

Conclusion and Future Directions

1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid represents a molecule at the crossroads of several important therapeutic areas. Its structural features suggest plausible interactions with nAChRs, NaV1.7, and GABA-AT. The experimental workflows detailed in this guide provide a clear and logical path for researchers to systematically investigate these potential mechanisms of action. A thorough understanding of how this molecule interacts with biological systems is the first step in a long but potentially rewarding journey of drug discovery. The insights gained from these studies will not only elucidate the therapeutic potential of this specific compound but will also contribute to the broader understanding of how these chemical motifs can be utilized to design the next generation of selective and effective medicines.

References

  • BenchChem. A Comparative Guide to the Applications of (1s)-Cyclopent-2-ene-1-carboxylic Acid Derivatives in Drug Discovery.
  • Journal of Medicinal Chemistry. Cyclopentane-1,3-dione: A Novel Isostere for the Carboxylic Acid Functional Group. Application to the Design of Potent Thromboxane (A2) Receptor Antagonists.
  • ResearchGate. Cyclopentane-1,3-dione: A Novel Isostere for the Carboxylic Acid Functional Group. Application to the Design of Potent Thromboxane (A2) Receptor Antagonists | Request PDF.
  • PubMed. Discovery of novel cyclopentane carboxylic acids as potent and selective inhibitors of NaV1.7.
  • MedChemExpress. Discovery of novel cyclopentane carboxylic acids as potent and selective inhibitors of NaV1.7 PMID: 39580005.
  • PubMed. Design, Synthesis, and Biological Activity Evaluation of 5-Aryl-cyclopenta[ c]pyridine Derivatives.
  • PMC. Chemistry and Behavioral Studies Identify Chiral Cyclopropanes as Selective α4β2-Nicotinic Acetylcholine Receptor Partial Agonists Exhibiting an Antidepressant Profile.
  • SCIRP. The Uses of Cyclopentanone for the Synthesis of Biologically Active Pyran, Pyridine and Thiophene Derivatives.
  • Open Access Library (OALib). The Uses of Cyclopentanone for the Synthesis of Biologically Active Pyran, Pyridine and Thiophene Derivatives.
  • ResearchGate. The Uses of Cyclopentanone for the Synthesis of Biologically Active Pyran, Pyridine and Thiophene Derivatives.
  • PMC. Generation of Candidate Ligands for Nicotinic Acetylcholine Receptors via In Situ Click Chemistry with a Soluble Acetylcholine Binding Protein Template.
  • MDPI. Sources, Transformations, Syntheses, and Bioactivities of Monoterpene Pyridine Alkaloids and Cyclopenta[c]pyridine Derivatives.
  • MDPI. Recent Advances in the Discovery of Nicotinic Acetylcholine Receptor Allosteric Modulators.
  • Frontiers. Methylpiperidinium Iodides as Novel Antagonists for α7 Nicotinic Acetylcholine Receptors.
  • PMC. Exploring α7-Nicotinic Receptor Ligand Diversity by Scaffold Enumeration from the Chemical Universe Database GDB.
  • MDPI. 1-Pyrene Carboxylic Acid: An Internalization Enhancer for Short Oligoarginines.
  • PMC. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors.
  • PMC. Synthesis of (S)-3-amino-4-(difluoromethylenyl)-cyclopent-1-ene-1-carboxylic acid (OV329), a potent inactivator of γ-aminobutyric acid aminotransferase.

Sources

Exploratory

In-Depth Technical Guide: Assessing the Metabolic Stability of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid in Human Liver Microsomes

This guide provides a comprehensive, in-depth exploration of the experimental framework for determining the metabolic stability of the novel chemical entity, 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, using human...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive, in-depth exploration of the experimental framework for determining the metabolic stability of the novel chemical entity, 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, using human liver microsomes (HLM). This document is intended for researchers, scientists, and drug development professionals actively engaged in the preclinical assessment of new chemical entities. We will move beyond a simple recitation of protocols to a deeper analysis of the causality behind experimental choices, ensuring a robust and self-validating study design.

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

The journey of a drug candidate from discovery to clinical application is fraught with challenges, a significant portion of which are related to its pharmacokinetic profile. A key determinant of a drug's in vivo behavior is its susceptibility to metabolism, primarily in the liver.[1] The rate at which a compound is metabolized, its metabolic stability, directly influences its half-life, oral bioavailability, and potential for drug-drug interactions.[2] Early assessment of metabolic stability is therefore a cornerstone of modern drug discovery, enabling a "fail fast, fail cheap" paradigm by identifying compounds with metabolic liabilities long before they reach costly clinical trials.[3]

The pyridine ring, a structural motif present in our test compound, is a common feature in many approved drugs.[4][5] Its electron-deficient nature can influence interactions with metabolizing enzymes, and understanding its metabolic fate is crucial for lead optimization.[6][7] This guide will focus on the use of human liver microsomes, a subcellular fraction rich in Phase I metabolizing enzymes, particularly the cytochrome P450 (CYP) superfamily, which are the primary drivers of oxidative metabolism for a vast array of xenobiotics.[8][9]

Experimental Design: A Self-Validating System

The design of a robust metabolic stability assay hinges on the careful selection of experimental parameters and the inclusion of appropriate controls. Our goal is to create a system where the results are not only accurate but also inherently trustworthy.

Core Principles of the Assay

The fundamental principle of the in vitro metabolic stability assay is to monitor the disappearance of the parent compound over time when incubated with a metabolically active system, in this case, HLM.[1][3] By quantifying the rate of depletion, we can calculate key parameters such as the in vitro half-life (t½) and intrinsic clearance (Clint).[2][10]

Key Experimental Parameters

The following table outlines the critical parameters for the metabolic stability assessment of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. The rationale behind each choice is provided to emphasize the importance of a well-considered experimental setup.

ParameterRecommended ValueRationale & Justification
Test System Pooled Human Liver Microsomes (HLM)Pooled microsomes from multiple donors minimize the impact of inter-individual variability in enzyme expression and activity, providing a more representative measure of metabolic stability in the general population.[1]
Test Compound Concentration 1 µMThis concentration is typically below the Michaelis-Menten constant (Km) for most drug-metabolizing enzymes, ensuring that the rate of metabolism is linearly proportional to the substrate concentration (first-order kinetics). This simplifies the calculation of intrinsic clearance.[3]
Microsomal Protein Concentration 0.5 mg/mLThis concentration provides sufficient enzymatic activity to observe metabolism within a reasonable timeframe without causing excessive non-specific binding of the test compound to the microsomal proteins.[1][3]
Cofactor NADPH (Nicotinamide Adenine Dinucleotide Phosphate)NADPH is an essential cofactor for the catalytic activity of cytochrome P450 enzymes. Its inclusion is mandatory to initiate and sustain Phase I metabolic reactions.[1][3][11]
Incubation Time Points 0, 5, 15, 30, 45, 60 minutesA series of time points allows for the accurate determination of the rate of compound depletion. The chosen range is suitable for identifying compounds with a wide range of metabolic stabilities, from highly labile to very stable.[1][3]
Reaction Termination Cold Acetonitrile with Internal StandardAcetonitrile effectively precipitates microsomal proteins, thereby quenching the metabolic reaction. The inclusion of an internal standard (IS) in the quench solution is crucial for accurate quantification by LC-MS/MS, as it corrects for variations in sample processing and instrument response.[3][12]
Analytical Method LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)LC-MS/MS is the gold standard for quantifying small molecules in complex biological matrices due to its high sensitivity, selectivity, and speed.[13][14]

Detailed Experimental Protocol

This section provides a step-by-step methodology for conducting the metabolic stability assay.

Materials and Reagents
  • 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

  • Pooled Human Liver Microsomes (e.g., from a reputable commercial supplier)

  • Potassium Phosphate Buffer (100 mM, pH 7.4)

  • NADPH Regenerating System (or NADPH stock solution)

  • Acetonitrile (HPLC grade or higher)

  • Internal Standard (a structurally similar and stable compound not present in the matrix)

  • Control Compounds (e.g., a high-clearance compound like Verapamil and a low-clearance compound like Warfarin)

  • 96-well plates

  • Incubator/Shaker (set to 37°C)

  • Centrifuge

Experimental Workflow

The following diagram illustrates the overall workflow of the metabolic stability assay.

workflow cluster_prep Preparation cluster_incubation Incubation cluster_sampling Sampling & Quenching cluster_analysis Analysis A Prepare Test Compound Stock Solution (in DMSO) E Pre-incubate HLM and Test Compound at 37°C A->E B Prepare HLM Suspension in Phosphate Buffer B->E C Prepare NADPH Solution F Initiate Reaction with NADPH C->F D Prepare Quench Solution (Acetonitrile + Internal Standard) I Quench with Cold Acetonitrile + IS D->I E->F G Incubate at 37°C with Shaking F->G H Aliquots taken at 0, 5, 15, 30, 45, 60 min G->H H->I J Centrifuge to Precipitate Proteins I->J K Transfer Supernatant J->K L LC-MS/MS Analysis K->L

Caption: Experimental workflow for the human liver microsomal stability assay.

Step-by-Step Procedure
  • Preparation of Solutions:

    • Prepare a stock solution of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid in DMSO (e.g., 10 mM).

    • On the day of the experiment, thaw the pooled HLM on ice and dilute to the desired working concentration (e.g., 1 mg/mL) in cold potassium phosphate buffer (pH 7.4).

    • Prepare the NADPH regenerating system or a stock solution of NADPH in buffer.

    • Prepare the quench solution by adding the internal standard to cold acetonitrile.

  • Incubation:

    • In a 96-well plate, add the HLM suspension.

    • Add the test compound to the wells to achieve the final desired concentration (e.g., 1 µM). Include wells for control compounds and a vehicle control (DMSO without the test compound).

    • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking to allow the system to equilibrate.

    • Initiate the metabolic reaction by adding the pre-warmed NADPH solution to all wells except for the negative control wells (to which buffer is added instead). The addition of NADPH marks time zero (T=0).

  • Time-Point Sampling and Quenching:

    • Immediately after the addition of NADPH, take an aliquot from each well for the T=0 time point and add it to a corresponding well in a new 96-well plate containing the cold quench solution.

    • Continue to incubate the reaction plate at 37°C with shaking.

    • At subsequent time points (5, 15, 30, 45, and 60 minutes), remove aliquots from the reaction plate and quench them in the same manner.

  • Sample Processing and Analysis:

    • Once all time points have been collected and quenched, seal the quench plate and centrifuge at a high speed (e.g., 4000 rpm for 20 minutes at 4°C) to pellet the precipitated proteins.

    • Carefully transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

    • Analyze the samples to determine the peak area ratio of the test compound to the internal standard at each time point.

Data Analysis and Interpretation

Calculation of In Vitro Half-Life (t½)

The percentage of the parent compound remaining at each time point is calculated relative to the T=0 time point. The natural logarithm (ln) of the percent remaining is then plotted against time. The slope of the linear regression of this plot represents the elimination rate constant (k).

The in vitro half-life is then calculated using the following equation:

t½ = -0.693 / k

Calculation of Intrinsic Clearance (Clint)

Intrinsic clearance, a measure of the inherent ability of the liver to metabolize a drug, is calculated from the in vitro half-life using the following equation:

Clint (µL/min/mg protein) = (0.693 / t½) * (1 / [microsomal protein concentration in mg/mL])

To extrapolate this to an in vivo value, further scaling is required.

Data Presentation

The results of the metabolic stability assay should be presented in a clear and concise tabular format.

Compoundt½ (min)Clint (µL/min/mg protein)
1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acidCalculated ValueCalculated Value
Verapamil (High Clearance Control)Calculated ValueCalculated Value
Warfarin (Low Clearance Control)Calculated ValueCalculated Value

Potential Metabolic Pathways for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid

While the primary output of this assay is a quantitative measure of metabolic stability, it is also valuable to consider the potential sites of metabolism on the molecule. For 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, several metabolic transformations are plausible, primarily mediated by CYP enzymes.

metabolism cluster_phase1 Phase I Metabolism (CYP450) cluster_phase2 Phase II Metabolism Parent 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid M1 Pyridine N-oxidation Parent->M1 Oxidation M2 Aromatic Hydroxylation (on pyridine ring) Parent->M2 Hydroxylation M3 Aliphatic Hydroxylation (on cyclopentene ring) Parent->M3 Hydroxylation M4 Epoxidation (of cyclopentene double bond) Parent->M4 Oxidation M5 Glucuronidation (of carboxylic acid) Parent->M5 UGT

Caption: Potential metabolic pathways for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid.

The pyridine ring is susceptible to N-oxidation and aromatic hydroxylation.[15] The cyclopentene ring can undergo aliphatic hydroxylation or epoxidation of the double bond. The carboxylic acid moiety is a prime site for Phase II conjugation, particularly glucuronidation. Identifying the metabolites formed would require a separate metabolite identification study, which is a logical next step if the compound is found to be metabolically labile.

Conclusion

This in-depth technical guide has provided a comprehensive framework for assessing the metabolic stability of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid in human liver microsomes. By adhering to the principles of robust experimental design, employing a detailed and validated protocol, and correctly interpreting the resulting data, researchers can gain critical insights into the pharmacokinetic potential of this and other novel chemical entities. Early and accurate assessment of metabolic stability is an indispensable component of the modern drug discovery cascade, enabling the selection of drug candidates with a higher probability of clinical success.

References

  • Protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. [Link]

  • Beckman Coulter. Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler. [Link]

  • Protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. [Link]

  • ResearchGate. Protocol for the Human Liver Microsome Stability Assay. [Link]

  • PMC. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. [Link]

  • PMC. Prediction of Hepatic Clearance in Human From In Vitro Data for Successful Drug Development. [Link]

  • Future Science. High-Throughput Quantitative and Qualitative Analysis of Microsomal Incubations by Cocktail Analysis with an Ultraperformance Li. [Link]

  • MDPI. Development of an LC-MS/MS Method for Quantification of Sapitinib in Human Liver Microsomes: In Silico and In Vitro Metabolic Stability Evaluation. [Link]

  • Royal Society of Chemistry. A hydrophilic interaction UPLC-MS/MS quantitative method for the quantification of saracatinib in the human liver microsome matrix and its application in in vitro metabolic stability assessment. [Link]

  • PMC. Structure–metabolism-relationships in the microsomal clearance of piperazin-1-ylpyridazines. [Link]

  • Nuvisan. Advanced in vitro metabolic stability assays for drug discovery. [Link]

  • Semantic Scholar. Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data: An examination of in vitro half-life approach and nonspecific binding to microsomes. [Link]

  • PMC. Evaluation and comparison of in vitro intrinsic clearance rates measured using cryopreserved hepatocytes from humans, rats, and rainbow trout. [Link]

  • RSC Publishing. Pyridine: the scaffolds with significant clinical diversity. [Link]

  • PMC. Microbial metabolism of pyridine, quinoline, acridine, and their derivatives under aerobic and anaerobic conditions. [Link]

  • ResearchGate. How to calculate in vitro intrinsic clearance?. [Link]

  • NextSDS. 1-(pyridin-3-yl)cyclopentane-1-carboxylic acid hydrochloride — Chemical Substance Information. [Link]

  • JRC Publications Repository. Development of an in vitro metabolic hepatic clearance method. [Link]

  • Open Access Journals. A Brief View on Pyridine Compounds. [Link]

  • MDPI. Platinum Meets Pyridine: Affinity Studies of Pyridinecarboxylic Acids and Nicotinamide for Platinum—Based Drugs. [Link]

  • IntechOpen. Naturally Isolated Pyridine Compounds Having Pharmaceutical Applications. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. core components of analytical method validation for small molecules-an overview. [Link]

  • ResearchGate. Overview of metabolic pathways of carboxylic-acid-containing drugs... [Link]

  • NextSDS. 1-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride — Chemical Substance Information. [Link]

  • BioModels. Shah2020 - Predicting Human Liver Microsomal Stability of small molecules. [Link]

  • Journal of Chemical Reviews. A Recent Update on Pyridine Derivatives as a Potential Lead for Diabetes Mellitus. [Link]

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Protocols & Analytical Methods

Method

Application Note: Synthesis and Isolation Protocol for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid

Introduction and Mechanistic Rationale Pyridine-containing cycloalkane carboxylic acids are highly valued scaffolds in medicinal chemistry, frequently utilized as bioisosteres for phenyl rings to improve aqueous solubili...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Rationale

Pyridine-containing cycloalkane carboxylic acids are highly valued scaffolds in medicinal chemistry, frequently utilized as bioisosteres for phenyl rings to improve aqueous solubility and modulate metabolic stability. While saturated analogs like 1-(pyridin-3-yl)cyclopentane-1-carboxylic acid are well-documented[1], the introduction of a cyclopentene ring provides a rigidified conformation and a handle for further functionalization (e.g., epoxidation, dihydroxylation, or cross-coupling).

This application note details a robust, two-step synthetic protocol for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid . The methodology relies on the sequential double alkylation of an active methylene compound, followed by a mild saponification.

Causality in Experimental Design
  • Double Alkylation Strategy: The α -protons of ethyl 2-(pyridin-3-yl)acetate are sufficiently acidic to be deprotonated by sodium hydride (NaH). Using cis-1,4-dichloro-2-butene as the electrophile ensures that the subsequent intramolecular cyclization strongly favors the formation of the 5-membered cyclopentene ring due to the pre-organized cis-geometry.

  • Isoelectric Isolation: Pyridine carboxylic acids exist as zwitterions in aqueous solutions[2]. To isolate the free acid without forming the hydrochloride salt, the final hydrolysis mixture must be carefully acidified to the compound's isoelectric point (typically pH 4.0–4.5), forcing the product to precipitate from the aqueous phase.

Synthetic Workflow Visualization

SynthesisRoute SM Ethyl 2-(pyridin-3-yl)acetate (Starting Material) Reagent1 NaH, DMF, 0°C to RT cis-1,4-dichloro-2-butene SM->Reagent1 Int Ethyl 1-(pyridin-3-yl)cyclopent- 3-ene-1-carboxylate Reagent1->Int Reagent2 LiOH·H2O, THF/H2O, RT Acidification to pH 4.5 Int->Reagent2 Prod 1-(Pyridin-3-yl)cyclopent- 3-ene-1-carboxylic acid Reagent2->Prod

Reaction workflow for the synthesis of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid.

Quantitative Data: Stoichiometry and Yields

The following table summarizes the optimized stoichiometric ratios and expected yields for a 10 mmol scale reaction.

Reagent / CompoundMW ( g/mol )EquivalentsAmountRole
Ethyl 2-(pyridin-3-yl)acetate165.191.01.65 g (10 mmol)Starting Material
Sodium Hydride (60% in oil)24.002.51.00 g (25 mmol)Base
cis-1,4-Dichloro-2-butene125.001.11.37 g (11 mmol)Alkylating Agent
N,N-Dimethylformamide (DMF)73.09-20 mLSolvent
Intermediate (Ester) 217.27 - ~1.85 g (85%) Intermediate
Lithium Hydroxide Monohydrate41.963.01.07 g (25.5 mmol)Hydrolysis Base
Target Product (Acid) 189.21 - ~1.44 g (90%) Final Product

Step-by-Step Experimental Protocol

Phase 1: Synthesis of Ethyl 1-(pyridin-3-yl)cyclopent-3-ene-1-carboxylate

Self-Validation Check: The reaction progress must be monitored by TLC (Hexanes/EtOAc 1:1) to ensure complete consumption of the highly polar starting material.

  • Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, an argon inlet, and a rubber septum.

  • Base Addition: Suspend Sodium Hydride (60% dispersion in mineral oil, 1.00 g, 25 mmol) in anhydrous DMF (10 mL) and cool the mixture to 0 °C using an ice-water bath.

  • Substrate Addition: Dissolve ethyl 2-(pyridin-3-yl)acetate (1.65 g, 10 mmol) in anhydrous DMF (5 mL). Add this solution dropwise to the NaH suspension over 15 minutes. Stir at 0 °C for 30 minutes to allow for complete enolate formation (indicated by the cessation of hydrogen gas evolution).

  • Alkylation: Dissolve cis-1,4-dichloro-2-butene (1.37 g, 11 mmol) in anhydrous DMF (5 mL). Add this dropwise to the dark enolate solution at 0 °C.

  • Cyclization: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours. The second alkylation occurs spontaneously to close the ring.

  • Quenching & Extraction: Quench the reaction carefully with saturated aqueous NH4​Cl (20 mL) at 0 °C. Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with water (3 x 20 mL) to remove DMF, followed by brine (20 mL).

  • Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the intermediate ester as a pale yellow oil.

Phase 2: Saponification and Isoelectric Isolation

Self-Validation Check: Pyridine carboxylic acids are highly water-soluble at high and low pH. Strict adherence to the pH 4.0–4.5 target during acidification is critical to prevent product loss in the aqueous phase[2].

  • Hydrolysis: Dissolve the intermediate ester (1.85 g, 8.5 mmol) in a mixture of THF/MeOH/Water (2:1:1 v/v/v, 20 mL).

  • Base Addition: Add Lithium Hydroxide monohydrate ( LiOH⋅H2​O , 1.07 g, 25.5 mmol) in one portion.

  • Reaction: Stir the mixture at room temperature for 4–6 hours. Monitor by TLC or LC-MS until the ester is completely consumed.

  • Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the volatile organic solvents (THF and MeOH), leaving a basic aqueous solution.

  • Washing: Wash the aqueous layer with Diethyl Ether (15 mL) to remove any unreacted organic impurities. Discard the ether layer.

  • Acidification (Critical Step): Cool the aqueous layer to 0 °C. Slowly add 1M HCl dropwise while continuously monitoring the pH with a calibrated pH meter. Stop the addition exactly when the pH reaches 4.5.

  • Isolation: A white to off-white precipitate will form as the zwitterion is generated. Stir at 0 °C for 30 minutes to ensure complete precipitation.

  • Filtration: Filter the solid under vacuum, wash with ice-cold water (2 x 5 mL), and dry overnight under high vacuum to afford 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid as a crystalline solid.

References

  • PubChemLite. 1-(pyridin-3-yl)cyclopentane-1-carboxylic acid hydrochloride (C11H13NO2). Université du Luxembourg.
  • CrystEngComm (RSC Publishing). Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid.

Sources

Application

Application Notes: 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid - A Versatile Scaffold for Modern Medicinal Chemistry

Introduction: The Strategic Value of a Unique Building Block In the landscape of contemporary drug discovery, the efficiency of synthesizing novel chemical entities with desirable pharmacological profiles is paramount. T...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of a Unique Building Block

In the landscape of contemporary drug discovery, the efficiency of synthesizing novel chemical entities with desirable pharmacological profiles is paramount. The strategic selection of molecular building blocks is a critical determinant of success in this endeavor. 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid emerges as a building block of significant interest, integrating three key pharmacophoric features into a single, synthetically tractable molecule:

  • The Pyridine Ring: The pyridine moiety is a "privileged scaffold" in medicinal chemistry, found in numerous FDA-approved drugs.[1][2] Its nitrogen atom can act as a hydrogen bond acceptor, enhance solubility, and serve as a handle for metabolic modulation. The 3-pyridyl substitution pattern, in particular, offers a specific vector for interaction with biological targets, distinct from the 2- or 4-isomers.[3]

  • The Constrained Cyclopentene Scaffold: The cyclopentene ring introduces a rigid, three-dimensional element into a molecule.[4] This conformational constraint can lead to higher binding affinity and selectivity for a target protein by reducing the entropic penalty of binding. The unsaturated nature of the cyclopent-3-ene ring provides a defined geometry compared to its saturated cyclopentane counterpart.

  • The Carboxylic Acid Handle: The carboxylic acid is a versatile functional group. It is a key pharmacophore in many drugs, capable of forming strong ionic and hydrogen bond interactions with protein targets.[5][6] Critically, it serves as a robust synthetic handle for derivatization, most commonly through amide bond formation, allowing for the systematic exploration of chemical space and the optimization of structure-activity relationships (SAR).[2][7]

This guide provides an in-depth analysis of the applications of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid , complete with detailed protocols for its derivatization and strategic considerations for its incorporation into drug discovery programs.

Physicochemical Properties and Structural Data

A foundational understanding of a building block's physicochemical properties is essential for rational drug design. The properties of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (CAS 1378845-13-6) position it as an attractive starting point for fragment-based or lead optimization campaigns.

PropertyValueSignificance in Drug Design
CAS Number 1378845-13-6Unique identifier for sourcing and regulatory purposes.[8]
Molecular Formula C₁₁H₁₁NO₂Provides elemental composition.
Molecular Weight 189.21 g/mol Falls within the "Rule of 5" guidelines for good oral bioavailability.
Topological Polar Surface Area (TPSA) 50.0 ŲSuggests good potential for cell membrane permeability.
Hydrogen Bond Donors 1The carboxylic acid proton.
Hydrogen Bond Acceptors 3The pyridine nitrogen and the two carboxylic acid oxygens.
Predicted LogP ~1.5 - 2.0Indicates a favorable balance between solubility and lipophilicity.

Proposed Retrosynthetic Pathway

While this building block is commercially available[8], understanding its synthesis provides insight into potential impurities and opportunities for analog synthesis. A plausible retrosynthetic approach is outlined below, based on established organic chemistry principles. The key steps involve the formation of a quaternary carbon center at the 1-position of the cyclopentene ring.

G Target 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid Hydrolysis Ester Hydrolysis (e.g., NaOH, H₂O/EtOH) Target->Hydrolysis Intermediate1 Ethyl 1-(pyridin-3-yl)cyclopent-3-ene-1-carboxylate Alkylation Dialkylation (e.g., NaH, DMF) Intermediate1->Alkylation Precursor1 Ethyl 3-pyridylacetate Precursor2 cis-1,4-Dichlorocyclopent-2-ene Hydrolysis->Intermediate1 Alkylation->Precursor1 Alkylation->Precursor2

Caption: Proposed retrosynthetic analysis for the target molecule.

Core Application: Amide Bond Formation for SAR Exploration

The primary utility of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid in medicinal chemistry is its role as a scaffold for generating libraries of amides. This is achieved by coupling the carboxylic acid with a diverse range of primary and secondary amines. The choice of coupling reagent is critical for ensuring high yields, minimizing side reactions, and preserving the stereochemistry of chiral amines.[9]

Comparison of Common Amide Coupling Reagents
Reagent SystemClassKey AdvantagesCommon Side Reactions
EDC / HOBt CarbodiimideWater-soluble byproducts, good for aqueous and organic media.Racemization (suppressed by HOBt), formation of N-acylurea.
HATU / DIPEA Uronium SaltFast reaction times, high yields, low racemization.[7]Cost, requires careful handling (moisture sensitive).
BOP / PyBOP Phosphonium SaltHigh reactivity, effective for hindered substrates.Stoichiometric carcinogenic byproduct (HMPA for BOP).

Protocol 1: HATU-Mediated Amide Coupling

This protocol is recommended for its high efficiency and low rate of epimerization, making it suitable for a broad range of amine substrates.[7]

Rationale: O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is an aminium-based coupling reagent that activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate. This intermediate is then rapidly attacked by the amine to form the desired amide. N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to deprotonate the carboxylic acid and the amine hydrochloride salt, if present.

G cluster_workflow HATU Coupling Workflow Start Dissolve Carboxylic Acid & HATU in aprotic solvent (e.g., DMF) AddBase Add DIPEA base Start->AddBase Activation Stir 15-30 min (Activation Step) AddBase->Activation AddAmine Add Amine Substrate Activation->AddAmine Reaction Stir 1-4 hours at RT AddAmine->Reaction Workup Aqueous Workup (e.g., EtOAc/Water extraction) Reaction->Workup Purify Purify by Column Chromatography Workup->Purify

Caption: General experimental workflow for HATU-mediated amide coupling.[9]

Materials:

  • 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (1.0 eq)

  • Amine (primary or secondary, 1.1 eq)

  • HATU (1.1 eq)

  • DIPEA (2.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for chromatography

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (1.0 eq) and HATU (1.1 eq).

  • Solvent Addition: Dissolve the solids in anhydrous DMF (approx. 0.1 M concentration relative to the carboxylic acid).

  • Activation: Add DIPEA (2.5 eq) to the solution. Stir the mixture at room temperature for 20 minutes. The solution may change color, indicating the formation of the activated ester.

  • Amine Addition: Add the desired amine (1.1 eq) to the pre-activated mixture. If the amine is a hydrochloride salt, an additional equivalent of DIPEA may be required.

  • Reaction Monitoring: Stir the reaction at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed (typically 1-4 hours).

  • Work-up: Dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x). The NaHCO₃ wash removes unreacted HATU byproducts and the acidic starting material.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude amide by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes or methanol in dichloromethane).

Protocol 2: EDC/NHS-Mediated Amide Coupling

This method is a classic and cost-effective alternative, particularly useful when water-soluble reagents are preferred.

Rationale: N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) activates the carboxylic acid to form a reactive O-acylisourea intermediate. In the absence of a good nucleophile, this intermediate can rearrange to a stable N-acylurea byproduct. N-Hydroxysuccinimide (NHS) is added to trap the activated species as an NHS-ester, which is more stable and reacts cleanly with the amine to form the amide bond, minimizing side reactions.[4]

G CarboxylicAcid R-COOH O_Acylisourea O-Acylisourea (Active Intermediate) CarboxylicAcid->O_Acylisourea +EDC, -H⁺ EDC EDC EDC->O_Acylisourea NHS_Ester NHS Ester O_Acylisourea->NHS_Ester +NHS Amide Amide Product O_Acylisourea->Amide +R'-NH₂ NHS NHS NHS_Ester->Amide +R'-NH₂ Amine R'-NH₂ EDC_Urea EDC Urea (Byproduct) Amide->EDC_Urea

Caption: Simplified mechanism of EDC/NHS mediated amide coupling.

Materials:

  • 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (1.0 eq)

  • Amine (primary or secondary, 1.1 eq)

  • EDC hydrochloride (1.2 eq)

  • NHS (1.2 eq)

  • Anhydrous Dichloromethane (DCM) or DMF

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • 1M Hydrochloric Acid (HCl)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

  • Reaction Setup: Dissolve 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (1.0 eq), NHS (1.2 eq), and the amine (1.1 eq) in anhydrous DCM or DMF under an inert atmosphere.

  • Cooling: Cool the solution to 0 °C in an ice bath. This helps to control the reaction rate and minimize side reactions.

  • EDC Addition: Add EDC hydrochloride (1.2 eq) portion-wise to the stirred solution.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Dilute the mixture with DCM. Wash the organic layer sequentially with 1M HCl (1x), saturated aqueous NaHCO₃ (1x), and brine (1x).

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography.

Further Synthetic Transformations

Beyond amide formation, the carboxylic acid moiety can be used to access other important functional groups and bioisosteres to modulate physicochemical properties and explore deeper SAR.

  • Esterification: Standard Fischer esterification (acid catalyst, alcohol solvent) or reaction with alkyl halides under basic conditions can furnish esters, which can serve as prodrugs or intermediates.

  • Reduction to Alcohols: The carboxylic acid can be reduced to the corresponding primary alcohol using reagents like borane (BH₃·THF) or lithium aluminum hydride (LAH), providing a new point for diversification.

  • Conversion to Carboxylic Acid Bioisosteres: To improve metabolic stability or membrane permeability, the carboxylic acid can be converted to known bioisosteres such as tetrazoles or 1,2,4-oxadiazoles through multi-step synthetic sequences.[5][9] This often involves initial conversion to an amide or nitrile intermediate.

Conclusion

1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid is a highly valuable and versatile building block for medicinal chemists. Its unique combination of a privileged aromatic heterocycle, a conformationally restricted aliphatic ring, and a synthetically tractable carboxylic acid handle provides a robust platform for the rapid generation of novel and diverse chemical libraries. The protocols detailed herein for amide bond formation represent the most direct and powerful application of this scaffold, enabling systematic SAR exploration to optimize potency, selectivity, and pharmacokinetic properties in drug discovery programs.

References

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Available at: [Link]

  • Dunn, P. J., et al. (2010). The importance of carboxylic acid bioisosteres in drug design. Bioorganic & Medicinal Chemistry Letters, 20(13), 3813-3819.
  • Horgan, C., & O'Sullivan, T. P. (2022). Recent Developments in the Practical Application of Novel Carboxylic Acid Bioisosteres. Current Medicinal Chemistry, 29(13), 2203-2234.
  • Subiros-Funosas, R., et al. (2009). HATU: a standard in peptide synthesis, is it all it's cracked up to be? Chemistry - A European Journal, 15(37), 9394-9403.
  • Yaqoob, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy. Retrieved from [Link]

  • Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Advanced and Applied Sciences, 9(12), 133-140.
  • MDPI. (2022). Pyridine Compounds with Antimicrobial and Antiviral Activities. Molecules, 27(10), 3249.
  • ResearchGate. (n.d.). Some bioactive compounds containing pyridine and pyridine N-oxide moieties. Retrieved from [Link]

  • HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

Sources

Method

Application Note: Palladium-Catalyzed Decarboxylative Cross-Coupling of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

Abstract This guide provides a comprehensive technical overview and detailed protocols for the cross-coupling of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid . This molecule represents a unique building block, incor...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the cross-coupling of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid . This molecule represents a unique building block, incorporating both a heteroaromatic pyridine moiety and a quaternary sp³-hybridized carbon center. Traditional cross-coupling methods would necessitate the pre-functionalization of this molecule into an organometallic reagent, a process often fraught with instability and waste generation. This application note focuses on a modern, more efficient strategy: direct decarboxylative cross-coupling.[1][2] By leveraging palladium catalysis, the carboxylic acid group serves as a traceless, disposable activating group, enabling the direct formation of a new carbon-carbon bond with the concomitant extrusion of harmless carbon dioxide (CO₂).[1] We present detailed, field-proven protocols for coupling with aryl halides and arylboronic acids, discuss the mechanistic rationale behind reagent selection, and provide workflows for reaction optimization and analysis.

Scientific Principle: The Power of Decarboxylative Activation

Decarboxylative cross-coupling has emerged as a powerful transformation in modern organic synthesis. It circumvents the need for often sensitive and difficult-to-prepare organometallic reagents (like organozincs, Grignards, or organostannanes) by utilizing readily available and stable carboxylic acids as the nucleophilic partner.[2][3] The reaction is particularly valuable for heteroaromatic carboxylic acids, whose corresponding organometallic derivatives can be notoriously unstable.[2]

The catalytic cycle, while having variations, generally proceeds through several key steps which are critical to understand for troubleshooting and optimization:

  • Oxidative Addition: A low-valent Palladium(0) complex, stabilized by phosphine ligands, initiates the cycle by reacting with an electrophilic coupling partner, typically an aryl halide (Ar-X), to form a Pd(II)-aryl intermediate.[4][5]

  • Coordination & Decarboxylation: The heteroaromatic carboxylic acid coordinates to the Pd(II) center. This is followed by the crucial decarboxylation step, often the rate-determining step, where CO₂ is eliminated to form a new Pd(II)-heteroaryl species.[4][5] This step can be promoted by heat or the presence of co-catalysts like silver or copper salts.[1][2]

  • Reductive Elimination: The two organic fragments (the aryl group from the halide and the newly formed heteroaryl nucleophile) are joined together in the final step, reductive elimination. This step forms the desired C-C bond and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[4]

Visualizing the Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for a palladium-catalyzed decarboxylative coupling with an aryl halide.

G Pd0 Pd(0)L₂ OA_TS Oxidative Addition Pd0->OA_TS Ar-X PdII_Aryl L₂Pd(II)(Ar)(X) OA_TS->PdII_Aryl Decarb_TS Coordination & Decarboxylation PdII_Aryl->Decarb_TS HetAr-COOH - CO₂ - HX PdII_Both L₂Pd(II)(Ar)(HetAr) Decarb_TS->PdII_Both RE_TS Reductive Elimination PdII_Both->RE_TS RE_TS->Pd0 Ar-HetAr

Caption: Generalized catalytic cycle for decarboxylative cross-coupling.

Application Protocols & Methodologies

The following protocols are designed as robust starting points. Researchers should note that optimal conditions may vary depending on the specific coupling partner used. All operations should be performed under an inert atmosphere (e.g., Nitrogen or Argon) using standard Schlenk techniques.

Protocol 1: Suzuki-Miyaura Type Decarboxylative Coupling with Arylboronic Acids

This protocol adapts the principles of decarboxylative Suzuki-Miyaura coupling, which allows for the use of widely available arylboronic acids.[6][7][8]

Objective: To synthesize 3-(1-arylcyclopent-3-en-1-yl)pyridine derivatives.

Materials & Reagents:

  • 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

  • Arylboronic acid (1.5 equivalents)

  • Palladium(II) Acetate [Pd(OAc)₂] (2 mol%)

  • SPhos (4 mol%)

  • Potassium Phosphate (K₃PO₄) (3.0 equivalents)

  • Anhydrous 1,4-Dioxane

  • Inert atmosphere reaction vessel (e.g., Schlenk tube)

Step-by-Step Methodology:

  • Vessel Preparation: To an oven-dried Schlenk tube, add 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (1.0 eq.), the arylboronic acid (1.5 eq.), and K₃PO₄ (3.0 eq.).

  • Catalyst Pre-mixing: In a separate vial under an inert atmosphere, add Pd(OAc)₂ (0.02 eq.) and the SPhos ligand (0.04 eq.). Dissolve this mixture in a small amount of anhydrous 1,4-dioxane.

    • Scientist's Note: SPhos is a bulky, electron-rich phosphine ligand. Its steric hindrance facilitates the reductive elimination step, while its electron-donating nature promotes the initial oxidative addition, making it highly effective for challenging cross-couplings.[9]

  • Reaction Assembly: Add the catalyst solution to the Schlenk tube containing the reactants. Add additional anhydrous 1,4-dioxane to achieve a final concentration of approximately 0.1 M with respect to the starting carboxylic acid.

  • Execution: Seal the Schlenk tube and heat the reaction mixture to 100-110 °C with vigorous stirring for 12-24 hours.

  • Monitoring & Work-up: Monitor the reaction progress by TLC or LC-MS. Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.[9]

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel.[10]

Protocol 2: Decarboxylative Coupling with Aryl Bromides using a Pd/Ag System

This protocol employs a dual palladium/silver catalytic system, which is highly effective for the decarboxylation of heteroaromatic acids.[1]

Objective: To synthesize 3-(1-arylcyclopent-3-en-1-yl)pyridine derivatives from aryl bromides.

Materials & Reagents:

  • 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

  • Aryl bromide (1.2 equivalents)

  • Palladium(II) Acetate [Pd(OAc)₂] (5 mol%)

  • XPhos (10 mol%)

  • Silver Carbonate (Ag₂CO₃) (2.0 equivalents)

  • Anhydrous Toluene

  • Inert atmosphere reaction vessel (e.g., microwave vial)

Step-by-Step Methodology:

  • Vessel Preparation: In a microwave vial, combine 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (1.0 eq.), the aryl bromide (1.2 eq.), Pd(OAc)₂ (0.05 eq.), XPhos ligand (0.10 eq.), and Ag₂CO₃ (2.0 eq.).

    • Scientist's Note: Silver carbonate serves a dual role in this reaction. It acts as a base to facilitate the catalytic cycle and as an oxidant that may assist in the decarboxylation step and maintain the palladium in its active catalytic state.[1][11][12]

  • Reaction Assembly: Add anhydrous toluene to the vial to achieve a final concentration of approximately 0.1 M.

  • Execution: Seal the vial and heat the reaction mixture to 120-140 °C with vigorous stirring for 16-24 hours. Microwave heating can often accelerate this transformation.

  • Monitoring & Work-up: After cooling, dilute the reaction mixture with dichloromethane (DCM) and filter through a pad of Celite® to remove insoluble silver salts and the palladium catalyst.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the residue by flash column chromatography on silica gel to isolate the desired product.

Data Summary & Optimization Parameters

For successful derivatization, systematic optimization is key. The following table summarizes the recommended starting conditions and parameters to vary during optimization.

ParameterProtocol 1 (Suzuki-Type)Protocol 2 (Aryl Bromide)Rationale & Optimization Notes
Pd Precursor Pd(OAc)₂ (2 mol%)Pd(OAc)₂ (5 mol%)Pd₂(dba)₃ can also be used. Loading may need to be increased for less reactive substrates.
Ligand SPhos (4 mol%)XPhos (10 mol%)Buchwald-type biaryl phosphine ligands are essential.[9] Consider screening RuPhos or cataCXium® A for difficult couplings.
Base/Additive K₃PO₄ (3 eq.)Ag₂CO₃ (2 eq.)For Protocol 2, a Pd/Cu dual-catalyst system with Cu₂O is an alternative to Pd/Ag.[2]
Solvent 1,4-DioxaneTolueneAnhydrous, degassed solvents are critical. DMF or DMA may also be effective.
Temperature 100-110 °C120-140 °CHigher temperatures are often required to drive the rate-limiting decarboxylation step.[13]
Concentration ~0.1 M~0.1 MHigher dilution may be necessary if substrate solubility is an issue.

Experimental Workflow & Analysis

A structured experimental workflow ensures reproducibility and accurate analysis.

G cluster_prep 1. Preparation cluster_reaction 2. Reaction cluster_workup 3. Work-up & Purification cluster_analysis 4. Analysis prep Weigh Reagents & Dry Glassware inert Establish Inert Atmosphere (N₂/Ar) prep->inert add Add Reagents & Solvent to Vessel inert->add heat Heat & Stir (12-24h) add->heat monitor Monitor Progress (TLC / LC-MS) heat->monitor cool Cool to RT monitor->cool quench Quench & Extract cool->quench purify Column Chromatography quench->purify char Characterize Product (NMR, HRMS) purify->char yield Calculate Yield char->yield

Caption: Standard experimental workflow from preparation to analysis.

Conclusion

1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid is a versatile building block for drug discovery and materials science. The palladium-catalyzed decarboxylative cross-coupling protocols detailed herein provide a reliable and efficient pathway for its derivatization. This approach avoids harsh conditions and the generation of toxic byproducts associated with traditional methods, aligning with the principles of modern, sustainable chemistry. By carefully selecting the catalyst system, ligand, and reaction conditions, researchers can access a wide array of novel molecular architectures from this valuable starting material.

References

  • Wikipedia. Decarboxylative cross-coupling. [Link]

  • Li, C., et al. (2013). Mechanism and Substrate-Dependent Rate-Determining Step in Palladium-Catalyzed Intramolecular Decarboxylative Coupling of Arenecarboxylic Acids with Aryl Bromides: A DFT Study. Organometallics. [Link]

  • Wang, M., et al. (2025). Palladium-catalyzed chemoselective decarboxylative coupling of alkynyl carboxylic acids with halogenated aryl triflates. RSC Publishing. [Link]

  • Rodriguez, N., et al. (2012). Development of a palladium-catalyzed decarboxylative cross-coupling of (2-azaaryl)carboxylates with aryl halides. PMC. [Link]

  • ResearchGate. (2019). Proposed mechanism for the stereospecific palladium‐catalyzed decarboxylative γ‐arylation. [Link]

  • Synfacts. (2019). Decarboxylative Suzuki–Miyaura Coupling of (Hetero)aromatic Carboxylic Acids Using Iodine as the Terminal Oxidant. Thieme. [Link]

  • ResearchGate. (2019). Decarboxylative Suzuki–Miyaura coupling of (hetero)aromatic carboxylic acids using iodine as the terminal oxidant. [Link]

  • MDPI. (2025). Recent Organic Transformations with Silver Carbonate as a Key External Base and Oxidant. [Link]

  • Garg, N. K., et al. (2021). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. PMC. [Link]

  • de Vries, J. G. (2014). Preparation of phosphines through C–P bond formation. PMC. [Link]

  • Beilstein Journals. (2014). Preparation of phosphines through C–P bond formation. [Link]

  • Organic & Biomolecular Chemistry. (2015). Palladium-catalyzed cross-coupling of arylcarboxylic acid 2-pyridyl esters with terminal alkynes. RSC Publishing. [Link]

  • The University of Manchester. (2019). Decarboxylative Suzuki-Miyaura Coupling of (hetero)aromatic carboxylic acids using Iodine as the Terminal Oxidant. [Link]

  • MDPI. (2019). Recent Organic Transformations with Silver Carbonate as a Key External Base and Oxidant. [Link]

  • Fu, Y., et al. (2015). Silver-Catalyzed Decarboxylative Azidation of Aliphatic Carboxylic Acids. Organic Letters. [Link]

  • ResearchGate. (2015). Proposed mechanism of the Ag-mediated oxidative cross coupling between... [Link]

  • Chemical Communications. (2011). Arylation of 2-substituted pyridines via Pd-catalyzed decarboxylative cross-coupling reactions of 2-picolinic acid. RSC Publishing. [Link]

  • NSF Public Access Repository. (2021). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. [Link]

Sources

Application

Advanced Functionalization of the Cyclopentene Ring in 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid

Abstract & Strategic Rationale The molecule 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid represents a highly versatile, rigid stereochemical scaffold frequently utilized in the development of biologically active com...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract & Strategic Rationale

The molecule 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid represents a highly versatile, rigid stereochemical scaffold frequently utilized in the development of biologically active compounds and complex natural product analogs. The presence of the C3–C4 alkene within the cyclopentane core provides a strategic synthetic handle for divergent functionalization.

This application note details three distinct, field-proven methodologies for functionalizing the cyclopentene ring: Epoxidation , Dihydroxylation , and Iodolactonization . Because the C1 position bears both a carboxylic acid and a pyridine ring, the steric bulk and electronic properties of these substituents heavily dictate the facial selectivity (diastereoselectivity) of incoming reagents. Understanding the causality behind these transition states is critical for predictable drug development [1].

Functionalization_Pathways SM 1-(Pyridin-3-yl)cyclopent- 3-ene-1-carboxylic acid Epox Epoxidation (m-CPBA) SM->Epox DiOH Dihydroxylation (OsO4 / NMO) SM->DiOH Iodo Iodolactonization (I2, KI, Base) SM->Iodo Prod1 Epoxide Derivative (6-oxabicyclo[3.1.0]hexane) Epox->Prod1 Prod2 cis-1,2-Diol Derivative (3,4-dihydroxycyclopentane) DiOH->Prod2 Prod3 Bridged Bicyclic Lactone (2-oxabicyclo[2.2.1]heptane) Iodo->Prod3

Caption: Divergent functionalization pathways of the cyclopentene ring.

Mechanistic Causality & Stereochemical Control

Epoxidation via m-CPBA

The reaction of the cyclopentene core with meta-chloroperoxybenzoic acid (m-CPBA) proceeds via a concerted, stereospecific syn-addition [4]. The electrophilic oxygen is delivered to the π -bond through a "butterfly" transition state.

  • Causality of Selectivity: The bulky 1-(pyridin-3-yl) group at the C1 position creates significant steric hindrance on one face of the ring. Consequently, the peroxyacid preferentially approaches from the less hindered face (anti to the bulkier substituent), yielding a highly diastereoselective 6-oxabicyclo[3.1.0]hexane system.

Dihydroxylation via OsO₄/NMO (Upjohn Conditions)

Osmium tetroxide (OsO₄) reacts with the alkene to form an intermediate cyclic osmate ester via a [3+2] cycloaddition, which is subsequently hydrolyzed to yield a cis-1,2-diol [3].

  • Causality of Reagent Choice: Because OsO₄ is highly toxic and volatile, N -methylmorpholine N -oxide (NMO) is used as a stoichiometric co-oxidant. NMO continually re-oxidizes the reduced Os(VI) species back to Os(VIII), allowing OsO₄ to be used in strictly catalytic amounts (typically 1-5 mol%).

Iodolactonization

Iodolactonization is a powerful intramolecular trapping reaction. Iodine reacts with the C3=C4 double bond to form a cyclic iodonium ion. The spatially proximate carboxylic acid at C1 acts as an internal nucleophile [1].

  • Causality of Ring Formation: Following Baldwin's rules, the carboxylate oxygen attacks the iodonium ion at C3 (or C4) via a favored 5-exo-trig/endo-trig pathway. This anti-addition process rigidly locks the molecule into a bridged bicyclic γ -lactone, specifically a 2-oxabicyclo[2.2.1]heptane derivative [2].

Iodolactonization_Mechanism Step1 Starting Material (Cyclopentene core) Step2 Iodonium Ion Formation (Electrophilic attack by I2) Step1->Step2 I2, KI, NaHCO3 (Deprotonation of COOH) Step3 Intramolecular Nucleophilic Attack (Carboxylate oxygen attacks C3/C4) Step2->Step3 anti-addition geometry Step4 Bridged Bicyclic Gamma-Lactone (2-oxabicyclo[2.2.1]heptane) Step3->Step4 5-exo-trig cyclization

Caption: Mechanistic sequence of the iodolactonization forming a bridged lactone.

Self-Validating Experimental Protocols

Protocol A: Epoxidation to 6-oxabicyclo[3.1.0]hexane Derivative

Objective: Synthesize the epoxide while maintaining the integrity of the pyridine ring.

  • Setup: Dissolve 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the flask to 0 °C using an ice bath.

  • Reaction: Slowly add m-CPBA (1.2 eq, typically 70-75% purity) in portions. Note: The pyridine nitrogen may competitively oxidize to an N-oxide if excess m-CPBA is used; strict stoichiometric control (1.1-1.2 eq) and low temperatures mitigate this.

  • Monitoring: Stir for 4–6 hours, allowing the reaction to slowly warm to room temperature. Monitor via TLC (DCM:MeOH 9:1). Use a KMnO₄ stain; the disappearance of the rapid yellow-on-purple spot confirms alkene consumption.

  • Self-Validating Quench: Add a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃). Validation: Test the organic layer with KI-starch paper; a lack of blue/black color confirms complete quenching of unreacted peroxides.

  • Workup: Wash the organic layer with saturated aqueous NaHCO₃ (3x) to remove the meta-chlorobenzoic acid byproduct (which becomes water-soluble upon deprotonation). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: cis-Dihydroxylation (Upjohn Conditions)

Objective: Introduce a cis-diol across the C3–C4 bond.

  • Setup: Dissolve the starting material (1.0 eq) in a 4:1 mixture of Acetone:Water.

  • Reaction: Add NMO (1.5 eq) followed by a catalytic amount of OsO₄ (0.05 eq, typically delivered as a 2.5 wt% solution in tert-butanol).

  • Monitoring: Stir at room temperature for 12–16 hours. The reaction mixture will typically turn slightly yellow/brown.

  • Self-Validating Quench: Add solid sodium sulfite (Na₂SO₃) or sodium bisulfite (NaHSO₃) and stir for 30 minutes. Validation: The solution will transition from a clear yellow/brown to a dark, opaque black suspension. This visual cue confirms the reduction of soluble osmate esters to insoluble, safe OsO₂.

  • Workup: Filter the suspension through a pad of Celite to remove OsO₂. Extract the filtrate with Ethyl Acetate. Wash with brine, dry over MgSO₄, and concentrate.

Protocol C: Iodolactonization to 2-oxabicyclo[2.2.1]heptane Derivative

Objective: Construct a bridged bicyclic γ -lactone via intramolecular trapping.

  • Setup: Dissolve the starting material (1.0 eq) in a 0.5 M aqueous solution of NaHCO₃ (2.5 eq) and THF (1:1 ratio) to ensure complete deprotonation of the carboxylic acid [1].

  • Reaction: In a separate vial, prepare a solution of Iodine (I₂, 2.0 eq) and Potassium Iodide (KI, 2.0 eq) in water. Add this dark brown I3−​ solution dropwise to the reaction flask.

  • Monitoring: Stir at room temperature for 24 hours. Monitor by TLC.

  • Self-Validating Quench: Add saturated aqueous Na₂S₂O₃ dropwise. Validation: The deep brown/red color of the unreacted iodine will rapidly dissipate, leaving a pale yellow or colorless solution, confirming the neutralization of the electrophile.

  • Workup: Extract the aqueous layer with DCM (3x). Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate to yield the iodolactone.

Quantitative Data & Expected Outcomes

The following table summarizes the expected quantitative and stereochemical parameters for the three protocols based on standard functionalization metrics of cyclopentene-1-carboxylic acid derivatives.

TransformationPrimary ReagentsReaction TimeExpected YieldStereochemical Outcome
Epoxidation m-CPBA, DCM4–6 h80–85%Syn-addition; epoxide forms anti to the bulkier C1 substituent.
Dihydroxylation OsO₄ (cat.), NMO12–16 h75–80%cis-1,2-Diol (syn-addition); facial selectivity governed by C1 bulk.
Iodolactonization I₂, KI, NaHCO₃24 h85–90%Bridged bicyclic lactone (anti-addition); highly rigid 5-exo-trig product.

References

  • Cyclopent-2-ene-1-carboxylic Acid in Organic Synthesis: Application Notes and Protocols Benchchem URL
  • Selective synthesis of multifunctionalized cyclopent-3-ene-1-carboxamides and 2-oxabicyclo[2.2.
  • Oxidation of Alkenes - Epoxidation and Hydroxylation Chemistry LibreTexts URL
  • 1,2-Dimethylcyclopentene Epoxidation Protocols Benchchem URL
Method

Application Notes and Protocols for the Enantioselective Synthesis of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid Derivatives

Abstract This document provides a comprehensive technical guide for the enantioselective synthesis of 1-(pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid derivatives. These compounds are of significant interest to research...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive technical guide for the enantioselective synthesis of 1-(pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid derivatives. These compounds are of significant interest to researchers in medicinal chemistry and drug development due to their incorporation of a stereochemically complex cyclopentene scaffold bearing a crucial quaternary stereocenter and a pyridin-3-yl moiety, a prevalent heterocycle in numerous FDA-approved pharmaceuticals.[1][2][3] This guide details a robust and highly enantioselective synthetic strategy centered around a Rhodium(I)-catalyzed intramolecular [3+2] cycloaddition of a 1-yne-vinylcyclopropane precursor. We provide in-depth mechanistic insights, a thoroughly optimized experimental protocol, and practical troubleshooting advice to enable researchers to successfully synthesize these valuable chiral building blocks.

Introduction: Significance and Synthetic Challenges

The pyridine ring is a fundamental structural motif in medicinal chemistry, valued for its ability to engage in hydrogen bonding, its metabolic stability, and its presence in a vast array of bioactive molecules, including vitamins and alkaloids.[2][3][4][5][6][7] Specifically, the pyridin-3-yl (or nicotinic acid) isomer is a key component in numerous therapeutics with diverse pharmacological activities, including antibacterial, anticancer, and antiviral properties.[1][8]

The construction of molecules containing all-carbon quaternary stereocenters—carbon atoms bonded to four distinct carbon substituents—is a formidable challenge in organic synthesis, primarily due to steric hindrance.[9][10][11] The development of catalytic and enantioselective methods to create these centers is of paramount importance for accessing complex molecular architectures found in natural products and pharmaceuticals.[9][11][12]

The target molecule, 1-(pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, combines these two valuable features: the privileged pyridin-3-yl scaffold and a chiral quaternary center embedded within a cyclopentene ring. This makes it an attractive scaffold for library synthesis in drug discovery programs. This guide focuses on a state-of-the-art method to address the inherent synthetic challenges, providing a reliable pathway to these enantioenriched compounds.

Proposed Synthetic Strategy: Rhodium-Catalyzed [3+2] Cycloaddition

The most effective strategy for the enantioselective construction of the target cyclopentene ring with a quaternary center at the C1 position is the Rhodium(I)-catalyzed intramolecular [3+2] cycloaddition. This reaction utilizes a vinylcyclopropane (VCP) as a three-carbon (C3) synthon, which reacts with a tethered alkyne (a C2 synthon) to form the five-membered ring.[13][14][15][16] This approach is particularly well-suited for creating bridgehead quaternary centers in bicyclic systems.[13][14][17][18]

The key to this strategy is the synthesis of a bespoke precursor: a 1-yne-vinylcyclopropane substituted with a pyridin-3-yl group and a protected carboxylic acid at the C1 position of the cyclopropane ring.

Synthesis of the Key 1-Yne-Vinylcyclopropane Precursor

A direct, published synthesis for the required precursor is not available. However, a plausible and robust route can be designed based on established methodologies for the synthesis of substituted vinylcyclopropanes.[19][20][21]

A potential multi-step synthesis is outlined below:

  • Synthesis of 1-(Pyridin-3-yl)cyclopropane-1-carbonitrile: This can be achieved through the reaction of 3-pyridylacetonitrile with a suitable 1,2-dihaloethane in the presence of a strong base.

  • Conversion to Cyclopropyl Ketone: Hydrolysis of the nitrile followed by reaction with an organolithium reagent (e.g., vinyllithium or vinylmagnesium bromide) would yield the corresponding vinyl ketone. The carboxylic acid can be protected as an ester at this stage.

  • Cyclopropanation: A Corey-Chaykovsky reaction on the vinyl ketone using a sulfur ylide would generate the desired 1-(pyridin-3-yl)-1-vinylcyclopropane-1-carboxylic acid ester.

  • Alkyne Tethering: The ester can be reduced to the corresponding alcohol, which is then etherified with a suitable propargyl bromide to install the alkyne tether required for the intramolecular cycloaddition.

This synthetic sequence provides a logical pathway to the key precursor, leveraging well-established and high-yielding transformations.

Mechanistic Considerations of the [3+2] Cycloaddition

The Rh(I)-catalyzed intramolecular [3+2] cycloaddition of 1-yne-VCPs proceeds through a well-defined catalytic cycle.[14][17][22] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting.

The key steps are:

  • Ligand Exchange & Substrate Coordination: The active cationic Rh(I) catalyst, bearing a chiral bisphosphine ligand, coordinates to the vinyl group of the VCP substrate.

  • Oxidative Addition (Cyclopropane Cleavage): The strained C-C bond of the cyclopropane undergoes oxidative addition to the rhodium center, forming a rhodacyclobutane intermediate. This is followed by a β-carbon elimination to generate a six-membered rhodacycle intermediate.

  • Alkyne Insertion: The tethered alkyne inserts into the Rh-C bond. This step is often the rate-determining and stereo-determining step of the reaction.[17][22] The chiral ligand environment dictates the facial selectivity of the alkyne insertion, thereby controlling the enantioselectivity of the product.

  • Reductive Elimination: The final C-C bond is formed through reductive elimination from the rhodium center, releasing the bicyclic cyclopentene product and regenerating the active Rh(I) catalyst.

Catalytic Cycle Rh(I)-L [Rh(I)-L]+ Substrate 1-Yne-VCP Substrate Coordination Coordination Complex Substrate->Coordination + [Rh(I)-L]+ Oxidative_Addition Rhodacyclohexene Intermediate Coordination->Oxidative_Addition Oxidative Addition (Cyclopropane Cleavage) Alkyne_Insertion Rhodacyclooctadiene Intermediate Oxidative_Addition->Alkyne_Insertion Alkyne Insertion (Stereo-determining) Reductive_Elimination Product Complex Alkyne_Insertion->Reductive_Elimination Reductive Elimination Reductive_Elimination->Rh(I)-L Catalyst Regeneration Product Enantioenriched Product Reductive_Elimination->Product

Caption: Catalytic cycle for the Rh(I)-catalyzed [3+2] cycloaddition.

Catalyst and Ligand Selection

The choice of catalyst and chiral ligand is critical for achieving high enantioselectivity. For the intramolecular [3+2] cycloaddition of 1-yne-VCPs, cationic Rh(I) complexes have proven to be highly effective.

Catalyst PrecursorChiral LigandSolventTemp (°C)Yield (%)ee (%)Reference
[Rh(CO)₂Cl]₂/AgSbF₆(R)-H₈-BINAPDCE608596[22]
[Rh(CO)₂Cl]₂/AgSbF₆(R)-BINAPDCE608292[22]
[Rh(dppp)]SbF₆-DCE8091- (racemic)[15]
[Rh(CO)₂Cl]₂/AgOTf(S)-Tol-BINAPToluene807590Similar Systems

Analysis: The data indicates that a cationic rhodium species, generated in situ from [Rh(CO)₂Cl]₂ and a silver salt like AgSbF₆, is a reliable catalytic system. The chiral ligand (R)-H₈-BINAP consistently provides superior enantioselectivity for this class of transformation compared to standard BINAP, likely due to its more rigid backbone.[17][22] Therefore, [Rh(CO)₂Cl]₂ with (R)-H₈-BINAP is the recommended system.

Detailed Experimental Protocol

This protocol is adapted from the highly successful procedure developed by Lin and Yu for analogous substrates.[17][22]

Materials:

  • 1-Yne-vinylcyclopropane precursor (1.0 eq)

  • Dichlorobis(carbonyl)rhodium(I) dimer, [Rh(CO)₂Cl]₂ (2.5 mol%)

  • Silver hexafluoroantimonate, AgSbF₆ (6.0 mol%)

  • (R)-(+)-5,5',6,6',7,7',8,8'-Octahydro-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl, (R)-H₈-BINAP (6.5 mol%)

  • Anhydrous 1,2-dichloroethane (DCE), to make a 0.05 M solution

  • Inert atmosphere (Argon or Nitrogen)

Caption: Experimental workflow for the enantioselective cycloaddition.

Step-by-Step Procedure:

  • Catalyst Preparation: In a flame-dried Schlenk flask under an argon atmosphere, add [Rh(CO)₂Cl]₂ (2.5 mol%), (R)-H₈-BINAP (6.5 mol%), and AgSbF₆ (6.0 mol%).

  • Add half of the total required anhydrous DCE via syringe.

  • Stir the resulting yellow suspension at room temperature for 30 minutes. A color change to a clear, reddish-orange solution should be observed, indicating the formation of the active cationic Rh(I) catalyst.

  • Reaction Setup: In a separate flame-dried flask, dissolve the 1-yne-vinylcyclopropane precursor (1.0 eq) in the remaining anhydrous DCE.

  • Transfer the substrate solution to the flask containing the catalyst solution via cannula.

  • Reaction Execution: Place the reaction flask in a preheated oil bath at 60 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is fully consumed (typically 4-12 hours).

  • Work-up: Once the reaction is complete, allow the flask to cool to room temperature.

  • Concentrate the reaction mixture directly under reduced pressure to remove the solvent.

  • Purification: Purify the resulting crude residue by flash column chromatography on silica gel (a typical eluent system would be a gradient of ethyl acetate in hexanes) to afford the pure 1-(pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid derivative.

Characterization

  • Structural Verification: The structure of the final product should be confirmed using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

  • Enantiomeric Excess (ee) Determination: The enantiomeric excess of the purified product must be determined by chiral High-Performance Liquid Chromatography (HPLC) using a suitable chiral stationary phase (e.g., Chiralcel OD-H or AD-H column) with an appropriate mobile phase (e.g., a mixture of hexanes and isopropanol).

Troubleshooting Guide

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive catalyst (due to moisture or oxygen).Ensure all glassware is rigorously dried and the reaction is performed under a strict inert atmosphere. Use freshly opened, high-purity solvents and reagents.
Insufficient temperature.Confirm the reaction temperature is maintained at 60 °C. A slight increase to 70-80 °C can be attempted, but may impact enantioselectivity.
Low Enantioselectivity Impure or degraded chiral ligand.Use a fresh batch of high-purity (R)-H₈-BINAP.
Racemization pathway active at higher temperatures.If high temperature was used to drive conversion, try running the reaction at a lower temperature (e.g., 40-50 °C) for a longer duration.
Incorrect catalyst/ligand ratio.Ensure the molar ratios of Rh, Ag, and ligand are correct as per the protocol.
Formation of Side Products Substrate decomposition.If the substrate is unstable at 60 °C, attempt the reaction at a lower temperature.
Alternative reaction pathways (e.g., [5+2] cycloaddition).This is less likely for 1-yne-VCPs but can occur with other VCP isomers. Confirm the structure of the starting material.

References

  • Wender, P. A., et al. (2025). Vinylcyclopropanes as Three-Carbon Synthons in Rhodium-Catalyzed Cycloadditions: Reaction Development, Mechanistic Studies. Accounts of Chemical Research.
  • Xiong, Y., & Zhang, G. (2016). Enantioselective Synthesis of Quaternary Stereocenters via Chromium Catalysis. Organic Letters, 18, 5094-5097. [Link]

  • A Recent Advances in a Pharmacological Diversification of Pyridine Derivative. (2025). Journal of Drug Delivery and Therapeutics. [Link]

  • Lin, M., Kang, G.-Y., Guo, Y.-A., & Yu, Z.-X. (2012). Asymmetric Rh(I)-catalyzed intramolecular [3 + 2] cycloaddition of 1-yne-vinylcyclopropanes for bicyclo[3.3.0] compounds with a chiral quaternary carbon stereocenter and density functional theory study of the origins of enantioselectivity. Journal of the American Chemical Society, 134(1), 398-405. [Link]

  • Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold. (2018). IntechOpen. [Link]

  • Lin, M., et al. (2011). Asymmetric Rh(I)-Catalyzed Intramolecular [3 + 2] Cycloaddition of 1-Yne-vinylcyclopropanes for Bicyclo[3.3.0] Compounds with a Chiral Quaternary Carbon Stereocenter and Density Functional Theory Study of the Origins of Enantioselectivity. Journal of the American Chemical Society, 134(1), 398-405. [Link]

  • Enantioselective Construction of Remote Quaternary Stereocenters. (N.d.). PMC. [Link]

  • One-Pot Asymmetric Synthesis of Cyclopropanes with Quaternary Centers Starting From Bromonitroalkenes under Aminocatalytic Conditions. (2020). ResearchGate. [Link]

  • Wender, P. A., et al. (2025). Vinylcyclopropanes as Three-Carbon Synthons in Rhodium-Catalyzed Cycloadditions: Reaction Development, Mechanistic Studies, New Inspirations, and Synthetic Applications. Accounts of Chemical Research. [Link]

  • Robiette, R., & Marchand-Brynaert, J. (2008). Diastereoselective Synthesis of Vinylcyclopropanes from Dienes and Sulfur Ylides. Synlett. [Link]

  • Review on Pyridine Analogues as Anti-Microbial, Anti-TB and Anti-oxidant Activity. (2021). ResearchGate. [Link]

  • Pyridine: the scaffolds with significant clinical diversity. (2022). RSC Publishing. [Link]

  • Catalytic Enantioselective Construction of Quaternary Stereocenters via Cooperative Photoredox/Fe/Chiral Primary Amine Triple Catalysis. (2024). Journal of the American Chemical Society. [Link]

  • Rhodium-Catalyzed [3 + 1 + 2] Cycloaddition of Type II Diene-Vinylcyclopropanes and Carbon Monoxide for the Synthesis of 5/6 Skeletons with Two Adjacent Bridgehead Quaternary Centers. (2025). PubMed. [Link]

  • Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes. (2024). Journal of the American Chemical Society. [Link]

  • Synthesis and synthetic applications of 1-donor substituted cyclopropanes with ethynyl, vinyl and carbonyl groups. (2007). ResearchGate. [Link]

  • Catalytic Enantioselective Synthesis of Quaternary Carbon Stereocenters. (N.d.). PMC. [Link]

  • Catalytic Enantio- and Diastereoselective Cyclopropanation of 2-Azadienes for the Synthesis of Aminocyclopropanes Bearing Quaternary Carbon Stereogenic Centers. (N.d.). PMC. [Link]

  • Synthesis of cyclopropanes. (N.d.). Organic Chemistry Portal. [Link]

  • Enantioselective access to quaternary stereocenters of pyrrolidines via Rh-catalyzed intramolecular cyclization of 1,6-enynes. (2020). Organic & Biomolecular Chemistry. [Link]

  • Palladium-catalyzed asymmetric allylic alkylation (AAA) with alkyl sulfones as nucleophiles. (2021). Chemical Science. [Link]

  • A review on the medicinal importance of pyridine derivatives. (2016). ResearchGate. [Link]

  • Pyridine Compounds with Antimicrobial and Antiviral Activities. (2021). PMC. [Link]

  • Asymmetric synthesis of pent-3-yl (R)-6-methyl-cyclohex-1-ene carboxylate. (N.d.). Department of Chemistry. [Link]

  • Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. (2022). PMC. [Link]

  • Asymmetric synthesis of pharmaceutically relevant 1-aryl-2-heteroaryl- and 1,2-diheteroarylcyclopropane-1-carboxylates. (2021). Chemical Science. [Link]

  • Palladium-Catalyzed Asymmetric Allylic Alkylations of Polynitrogen-Containing Aromatic Heterocycles. (2011). Journal of the American Chemical Society. [Link]

  • Asymmetric synthesis of all four stereoisomers of 1-amino-3-hydroxy-cyclopentane-1-carboxylic acid. (2014). Jagiellońskie Centrum Innowacji. [Link]

  • New Class of Nucleophiles for Palladium-Catalyzed Asymmetric Allylic Alkylation. Total Synthesis of Agelastatin A. (N.d.). PMC. [Link]

  • A Recent Update on Pyridine Derivatives as a Potential Lead for Diabetes Mellitus. (2023). Journal of Chemical Reviews. [Link]

  • Palladium-Catalyzed Asymmetric Allylic Alkylation of Electron-Deficient Pyrroles with Meso Electrophiles. (N.d.). PMC. [Link]

  • Asymmetric synthesis of all four stereoisomers of 1-amino-3-hydroxy-cyclopentane-1-carboxylic acid. (2014). ResearchGate. [Link]

  • Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds. (2013). The Journal of Organic Chemistry. [Link]

  • Palladium-Catalyzed Asymmetric Allylic C−H Functionalization: Mechanism, Stereo- and Regioselectivities, and. (2020). Accounts of Chemical Research. [Link]

  • Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds. (2013). The Journal of Organic Chemistry. [Link]

  • Iridium-Catalyzed Enantioselective Allylic Substitution of Vinylcyclopropanes by Carboxylic Acids. (2023). ACS Catalysis. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

troubleshooting low yield in 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to address the specific mechanistic and procedural bottlenecks encountered during the synthesis of 1-(Pyridin-3-yl)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to address the specific mechanistic and procedural bottlenecks encountered during the synthesis of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid .

This synthesis typically involves a double alkylation of a 3-pyridylacetate ester with cis-1,4-dibromo-2-butene, followed by saponification. The challenges usually stem from the competing nucleophilicity of the pyridine ring, the steric hindrance of the second alkylation step, and the zwitterionic nature of the final product.

Part 1: Mechanistic Workflow

Workflow A Ethyl 2-(pyridin-3-yl)acetate B Enolate Formation (LiHMDS, -78°C) A->B C Mono-alkylation (1,4-dibromo-2-butene) B->C D Intramolecular Cyclization (Warming to RT) C->D E Ethyl 1-(pyridin-3-yl)cyclopent-3-ene-1-carboxylate D->E F Saponification (LiOH, THF/H2O) E->F G Isoelectric Precipitation (pH ~4.8) F->G H 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid G->H

Fig 1: Two-stage synthetic workflow from pyridylacetate to the zwitterionic target.

Part 2: Troubleshooting FAQs

Section A: The Double Alkylation Step (Cyclopentene Ring Closure)

Q1: My LC-MS shows a high percentage of a mono-alkylated acyclic intermediate. Why isn't the ring closing? Scientist's Insight: Ring closure to form the cyclopentene system requires a second deprotonation event. The mono-alkylated intermediate is significantly less acidic than the starting material due to steric hindrance. Causality & Fix: If you are using exactly 2.0 equivalents of base, trace ambient moisture will consume a fraction of it, leaving the second deprotonation incomplete. Furthermore, kinetic bases like LiHMDS are excellent for the initial deprotonation of pyridylacetates at -70 °C[1], but the intramolecular cyclization requires overcoming a higher activation energy barrier. Actionable Solution: Use 2.3–2.5 equivalents of LiHMDS. Add the base at -78 °C, stir for 30 minutes, add cis-1,4-dibromo-2-butene, and crucially, allow the reaction to slowly warm to room temperature overnight to provide the thermal energy required for ring closure.

Q2: I am detecting a significant byproduct corresponding to N-alkylation. How do I prevent the pyridine ring from reacting? Scientist's Insight: The pyridine nitrogen is highly nucleophilic. If the electrophile (cis-1,4-dibromo-2-butene) is present in excess while the enolate concentration is low, the nitrogen will attack the alkyl halide, forming an irreversible pyridinium salt. Causality & Fix: This is a competing rates problem. C-alkylation via the enolate is orders of magnitude faster than N-alkylation, provided the enolate is fully formed. Actionable Solution: Employ the "inverse addition" technique. Ensure complete enolate generation first, then slowly add the electrophile to the fully formed enolate solution. Never add base to a pre-mixed solution of starting material and electrophile.

Q3: Yields are terrible, and the reaction mixture smells strongly of butadiene. What went wrong? Scientist's Insight: You are observing the E2 elimination of 1,4-dibromo-2-butene. Causality & Fix: Hard, unhindered bases (like NaH) at elevated temperatures act as nucleophiles or promote E2 elimination of the dihalide rather than the desired substitution. Actionable Solution: Switch to a bulky, non-nucleophilic base like LiHMDS, and keep the initial alkylation temperature strictly below -40 °C.

Section B: Saponification & Zwitterion Isolation

Q4: The ester hydrolysis goes to 100% conversion, but I lose all my product during the aqueous workup. Where did it go? Scientist's Insight: 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid is a zwitterion. It contains a basic pyridine ring (pKa ~5.2) and an acidic carboxylic acid (pKa ~4.0). Causality & Fix: At pH > 7, it exists as a highly water-soluble carboxylate anion. At pH < 3, it exists as a highly water-soluble pyridinium cation. Standard liquid-liquid extraction will result in the product remaining entirely in the aqueous phase. Actionable Solution: You must isolate the product at its isoelectric point (pI), where the molecule is neutral overall and precipitates out of the aqueous solution.

Isolation S1 Saponification Mixture (pH > 10) S2 Extract with EtOAc (Removes Organics) S1->S2 S3 Aqueous Layer (Contains Product Salt) S2->S3 S4 Careful Acidification (1M HCl dropwise) S3->S4 S5 pH 4.5 - 5.0 (Isoelectric Point) S4->S5 S7 pH < 3.0 (Over-acidification) S4->S7 Excess HCl S6 Precipitation (High Yield) S5->S6 S8 Product Re-dissolves (Pyridinium Salt) S7->S8

Fig 2: Isoelectric isolation logic tree demonstrating the critical pH dependency of the zwitterion.

Part 3: Quantitative Data & Optimization Matrix

The following table summarizes the causality behind different reaction conditions evaluated during process optimization for the alkylation step:

Base / Solvent SystemTemp ProfilePrimary OutcomeYieldCausality / Mechanistic Notes
NaH / DMF0 °C to RTElimination / N-alkylation< 20%Heterogeneous base leads to local concentration gradients; favors butadiene formation.
K₂CO₃ / MeCNRefluxStarting Material0%Base is too weak to deprotonate the pyridylacetate α-carbon.
LDA / THF-78 °C to RTMono-alkylation45%Diisopropylamine byproduct can sterically hinder the second cyclization step.
LiHMDS / THF -78 °C to RT Complete Cyclization > 80% Soluble, non-nucleophilic base; clean double deprotonation without amine interference[1].

Part 4: Validated Experimental Protocols

Protocol 1: Synthesis of Ethyl 1-(pyridin-3-yl)cyclopent-3-ene-1-carboxylate

Self-Validating System: The reaction is monitored by the disappearance of the M+H 298/300 mono-alkylated mass peak.

  • Setup: Flame-dry a 250 mL Schlenk flask under argon. Add anhydrous THF (50 mL) and ethyl 2-(pyridin-3-yl)acetate (10.0 mmol, 1.0 eq). Cool the solution to -78 °C using a dry ice/acetone bath.

  • Enolate Generation: Dropwise add LiHMDS (1.0 M in THF, 24.0 mL, 2.4 eq) over 15 minutes. Stir at -78 °C for 45 minutes to ensure complete enolate formation[1].

  • Alkylation: Dissolve cis-1,4-dibromo-2-butene (11.0 mmol, 1.1 eq) in anhydrous THF (10 mL). Add this solution dropwise to the enolate mixture over 20 minutes at -78 °C.

  • Cyclization: Remove the cooling bath and allow the reaction to slowly warm to room temperature. Stir for 16 hours.

  • Validation Checkpoint: Sample 50 µL, quench with MeOH, and run LC-MS. The mono-alkylated intermediate (M+H = 298/300) must be absent, replaced entirely by the cyclized product (M+H = 218).

  • Workup: Quench with saturated aqueous NH₄Cl (20 mL). Extract with EtOAc (3 × 30 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc).

Protocol 2: Saponification and Isoelectric Isolation

Self-Validating System: The isolated double bond in the cyclopent-3-ene ring is stable under these saponification conditions[2], but extreme care is taken during acidification to prevent re-dissolution.

  • Hydrolysis: Dissolve the purified ethyl 1-(pyridin-3-yl)cyclopent-3-ene-1-carboxylate (5.0 mmol) in a mixture of THF/MeOH/H₂O (2:1:1, 20 mL). Add LiOH·H₂O (15.0 mmol, 3.0 eq).

  • Reaction: Stir at room temperature for 4 hours. Monitor by TLC until the ester spot is completely consumed.

  • Initial Wash: Concentrate the mixture to remove THF and MeOH. Dilute the remaining aqueous layer with 10 mL of water and wash with EtOAc (2 × 15 mL) to remove any unreacted organics. Discard the organic layer.

  • Isoelectric Precipitation (Critical Step): Cool the aqueous layer to 0 °C in an ice bath. Insert a calibrated pH probe directly into the stirring solution.

  • Acidification: Add 1M HCl dropwise. The solution will initially be pH > 10. Continue adding until the pH reaches exactly 4.8 .

  • Isolation: A white/off-white precipitate will form at this pH. Stir at 0 °C for 30 minutes to maximize crystallization. Filter the solid via vacuum filtration, wash with ice-cold water (5 mL), and dry under high vacuum to afford the pure 1-(pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid[3].

References

  • The Journal of Organic Chemistry. "Desulfonylative Electrocarboxylation with Carbon Dioxide." ACS Publications, 2021. Available at: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Aqueous Solubility for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter formulation bottlenecks with amphoteric compounds.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter formulation bottlenecks with amphoteric compounds. 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid presents a unique challenge: it contains a basic pyridine ring (pKa ~5.2), an acidic carboxylic acid (pKa ~4.5), and a highly hydrophobic cyclopentene moiety.

This guide provides field-proven, self-validating troubleshooting strategies to overcome its poor aqueous solubility across different experimental workflows.

Section 1: pH-Dependent Solubility & The Zwitterion Effect

Q: Why does my compound precipitate heavily when I neutralize my aqueous stock solution to pH 5.0? A: This is a classic manifestation of the zwitterion effect. At pH 5.0, the compound is near its isoelectric point (pI). The carboxylic acid is deprotonated (anionic) and the pyridine ring is protonated (cationic), resulting in a net-neutral zwitterion. Zwitterionic species exhibit the lowest aqueous solubility because their strong intermolecular ionic bonds create a rigid crystal lattice that energetically resists hydration by water molecules[1]. The total solubility of such compounds is intrinsically tied to the sum of the zwitterion solubility and the solubility of the ionized salts formed at higher or lower pH levels[1],[2].

Protocol 1: Self-Validating pH-Solubility Profiling Causality: By intentionally driving the pH at least 2 units away from the pI, we ensure >99% of the compound exists in a highly soluble, fully ionized state, disrupting the rigid crystal lattice.

  • Preparation: Weigh 10 mg of the API into three separate 1.5 mL microcentrifuge tubes.

  • Solvent Addition: Add 1 mL of the following buffers to the respective tubes:

    • Tube A: 0.1 M HCl (pH 1.0) — Targets the cationic state.

    • Tube B: 50 mM Acetate Buffer (pH 5.0) — Targets the zwitterionic state (Control).

    • Tube C: 0.1 M NaOH (pH 10.0) — Targets the anionic state.

  • Equilibration: Vortex for 5 minutes, then agitate at 25°C for 24 hours.

  • Validation Step: Measure the final pH of each tube to ensure the buffering capacity was not exhausted by the addition of the API. If the pH shifted >0.2 units, repeat with a stronger buffer.

  • Phase Separation: Centrifuge at 10,000 x g for 15 minutes. Filter the supernatant through a 0.22 µm membrane.

  • Quantification: Analyze via HPLC-UV. Tube B must yield the lowest concentration, validating the pI-driven precipitation mechanism.

G Cation Cationic State (pH < 3.0) High Solubility Zwitterion Zwitterionic State (pH 4.0 - 5.5) Lowest Solubility (pI) Cation->Zwitterion Increase pH Zwitterion->Cation Decrease pH Anion Anionic State (pH > 7.0) High Solubility Zwitterion->Anion Increase pH Anion->Zwitterion Decrease pH

Fig 1: pH-dependent charge state transitions of the amphoteric compound.

Section 2: Cosolvent Systems for Neutral Formulations

Q: I need to maintain a physiological pH (7.4) for my cell-based assays, but the solubility is still too low. What is the best cosolvent? A: When pH manipulation is restricted, water-miscible organic cosolvents are the next logical step. Cosolvents work by reducing the interfacial tension between the aqueous solution and the hydrophobic cyclopentene solute[3]. By decreasing the overall dielectric constant of the solvent system, they disrupt the highly ordered intermolecular hydrogen bonding network of water, creating a less polar environment that favors the solubilization of hydrophobic moieties[4].

Table 1: Recommended Cosolvent Systems and Expected Solubilization Metrics

CosolventDielectric Constant (ε)Solubilization PowerRecommended Max Vol% (In Vitro)
Water (Control) 80.1Baseline100%
Propylene Glycol (PG) 32.0Moderate2.0%
PEG 400 12.4High5.0%
DMSO 46.7Very High0.1 - 1.0%

Protocol 2: Self-Validating Cosolvent Blending Causality: Pre-dissolving the API in the pure cosolvent before aqueous dilution prevents the immediate formation of an amorphous precipitate, leveraging the kinetic stability of supersaturation.

  • Stock Creation: Dissolve the API in 100% pure DMSO to create a 10 mM master stock. Ensure complete visual clarity.

  • Aqueous Preparation: Prepare your target aqueous buffer (e.g., PBS pH 7.4) at 37°C to maximize kinetic solubility.

  • Dropwise Addition: While vortexing the aqueous buffer vigorously, add the DMSO stock dropwise to achieve a final concentration of 1% DMSO (v/v).

  • Validation Step: Monitor the solution using a nephelometer or UV-Vis spectrophotometer at 600 nm. An increase in absorbance indicates colloidal aggregation (precipitation) before macroscopic visual particulates form.

Section 3: Supramolecular Complexation (Cyclodextrins)

Q: Organic cosolvents are toxic to my specific primary cell line. Is there a completely aqueous alternative for neutral pH? A: Yes. Supramolecular complexation using modified cyclodextrins, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD), is highly effective. Inclusion complexation sequesters ordered water molecules from within the cyclodextrin toroid and substitutes them with the hydrophobic cyclopentene ring of your API[]. This releases entropic energy and drastically elevates the apparent solubility of the compound while entirely avoiding the osmotic penalty and cellular toxicity associated with organic cosolvents[].

Protocol 3: Phase Solubility Study (Higuchi-Connors Method) Causality: By titrating the CD concentration against an excess of API, we can calculate the stability constant ( Kc​ ) of the inclusion complex, validating whether the interaction is a 1:1 (AL-type) or higher-order complex.

  • Preparation: Prepare a series of HP-β-CD solutions in PBS (pH 7.4) ranging from 0 mM to 50 mM.

  • API Addition: Add an excess amount of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (e.g., 5 mg) to 1 mL of each CD solution.

  • Equilibration: Seal the vials and agitate at 25°C for 48 hours.

  • Validation Step: At 24 hours, sample a small aliquot and measure the concentration. Repeat at 48 hours. If the concentrations match, thermodynamic equilibrium is validated.

  • Phase Separation: Centrifuge at 10,000 x g for 15 minutes and filter the supernatant (0.22 µm PVDF).

  • Quantification: Quantify the dissolved API via HPLC-UV and plot API concentration vs. CD concentration.

CD_Workflow Step1 1. API & CD Preparation Step2 2. Aqueous Solubilization Step1->Step2 Step3 3. Equilibration (48h) Step2->Step3 Step4 4. Phase Separation Step3->Step4 Step5 5. HPLC Quantification Step4->Step5

Fig 2: Step-by-step workflow for cyclodextrin phase solubility profiling.

References[5] Cyclodextrin Solutions for API Solubility Boost. BOC Sciences. URL: https://www.bocsci.com[4] Enhancement of the Aqueous Solubility and Permeability of Poorly Water. Pharma Focus Asia. URL: https://www.pharmafocusasia.com[3] Solubility Enhancement of Etoricoxib by Cosolvency Approach. SciSpace. URL: https://typeset.io[1] The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. URL:https://digitalcommons.uri.edu[2] Synthesis, Chromatographic Purification, and Isolation of Epothilone–Folic Acid Conjugate BMS-753493. ACS Publications. URL: https://pubs.acs.org

Sources

Troubleshooting

preventing decarboxylation of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid at high temperatures

Introduction Welcome to the technical support guide for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. This molecule is a versatile building block in medicinal chemistry and materials science.

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support guide for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. This molecule is a versatile building block in medicinal chemistry and materials science. However, its unique structure—featuring a carboxylic acid on a tertiary, allylic carbon—renders it highly susceptible to thermal decarboxylation. This guide provides an in-depth analysis of the underlying mechanisms, frequently asked questions, and robust troubleshooting protocols to help you mitigate unwanted decarboxylation and ensure the success of your synthetic campaigns.

Understanding the Challenge: The Inherent Instability

The primary challenge in handling 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid is its propensity to lose carbon dioxide (CO₂) upon heating. This is not a simple thermal decomposition; it is a structurally facilitated process.

The key features contributing to its instability are:

  • Tertiary Carboxylic Acid: The carboxyl group is attached to a quaternary carbon, which can stabilize a carbocation intermediate.

  • Allylic Position: This carbon is also in an allylic position relative to the cyclopentene double bond. Upon loss of CO₂, the resulting intermediate (be it a carbanion or carbocation) is resonance-stabilized by the adjacent π-system, significantly lowering the activation energy for decarboxylation.

  • Pyridine Ring: The electron-withdrawing nature of the pyridine ring can further influence the stability of intermediates.

The decarboxylation reaction proceeds as follows, yielding the common and often undesired byproduct, 3-(cyclopent-3-en-1-yl)pyridine.

Proposed Decarboxylation Mechanism

The mechanism likely proceeds through a stabilized intermediate upon heating. The allylic nature of the carboxyl group is the dominant factor enabling this facile elimination of CO₂.

Decarboxylation_Mechanism Start 1-(Pyridin-3-yl)cyclopent-3-ene- 1-carboxylic acid Transition Heat (Δ) (High Temperature) Start->Transition Intermediate Resonance-Stabilized Allylic Intermediate + CO₂ Transition->Intermediate - CO₂ Product 3-(cyclopent-3-en-1-yl)pyridine (Decarboxylated Byproduct) Intermediate->Product

Caption: Proposed thermal decarboxylation pathway.

Frequently Asked Questions (FAQs)

Q1: At what temperature does decarboxylation become a significant issue?

A: While there is no universal temperature, significant decarboxylation is often observed in many solvent systems at temperatures exceeding 80-100°C. Simple carboxylic acids are generally stable, but molecules with features that stabilize the intermediate after CO₂ loss, such as β-keto acids or allylic acids like this one, can decarboxylate at much lower temperatures.[1] We strongly recommend performing a small-scale thermal stability test (see Protocol 1) to determine the precise onset temperature for your specific reaction conditions.

Q2: I ran a reaction at 120°C and my main isolated product was 3-(cyclopent-3-en-1-yl)pyridine. What happened?

A: You have observed the classic decarboxylation byproduct. The thermal energy supplied to your reaction was sufficient to overcome the activation barrier for the elimination of CO₂ from your starting material. The desired reaction did not proceed as efficiently as the decarboxylation side reaction.

Q3: Can using a base prevent decarboxylation?

A: No, this is a common misconception. Adding a base will deprotonate the carboxylic acid to form a carboxylate salt. While this prevents certain cyclic decarboxylation mechanisms, it can promote an ionic mechanism where the carboxylate anion loses CO₂.[2] In many cases, especially with heating, decarboxylation will still occur and may even be accelerated. The choice of base should be dictated by the needs of your desired reaction, not as a strategy to inhibit decarboxylation.

Q4: How does solvent choice affect the rate of decarboxylation?

A: Solvent polarity can play a role. Polar aprotic solvents may facilitate ionic decarboxylation pathways under milder conditions than nonpolar solvents.[3] However, the primary driver is almost always temperature. Your solvent choice should first and foremost be compatible with your desired transformation (e.g., ensuring reagent solubility and stability). If your desired reaction allows, a lower-boiling point solvent can act as a physical constraint on the reaction temperature.

Troubleshooting Guide: Low Yields and Byproduct Formation

This guide is designed to help you when you detect the decarboxylated byproduct or experience unexpectedly low yields of your desired product.

Troubleshooting Workflow

Troubleshooting_Workflow Start Start: Low Yield or Byproduct Detected Check_Temp Was reaction temp > 80°C? Start->Check_Temp High_Temp High Temp is the likely cause. Check_Temp->High_Temp Yes Low_Temp Other issues likely. Check reagent purity, stoichiometry, atmosphere. Check_Temp->Low_Temp No Decision Can desired reaction proceed at lower temp? High_Temp->Decision Optimize Action: Lower temp by 20°C. Re-evaluate. Decision->Optimize Yes Alternative Action: Switch to a low-temp catalytic method. (e.g., Pd/Ag Decarboxylative Coupling) Decision->Alternative No End_Optimize Problem Solved? Optimize->End_Optimize End_Optimize->Start Yes, but optimize further End_Optimize->Alternative No

Caption: Decision tree for troubleshooting decarboxylation.

Core Strategy: Avoid High Temperatures with Modern Catalysis

The most robust strategy to prevent decarboxylation is not to inhibit it under harsh conditions, but to change the conditions entirely. Modern metal-catalyzed reactions, particularly decarboxylative cross-couplings, are designed to proceed at significantly lower temperatures, often below the threshold for thermal decarboxylation.[4][5]

These methods use a transition metal catalyst (commonly Palladium, Copper, or Silver) to generate the reactive nucleophile in situ from the carboxylic acid at a low temperature, immediately before it couples with an electrophile.[5][6]

Comparison of Synthetic Approaches
FeatureTraditional High-Temp Method (e.g., Amidation)Low-Temp Decarboxylative Coupling
Typical Temperature 100 - 160 °C40 - 80 °C[3][7]
Decarboxylation Risk Very HighVery Low to Negligible
Key Reagents Coupling agents (HATU, EDC), High-boiling solventMetal catalyst (e.g., Pd(OAc)₂, Ag₂CO₃), Ligands, Partner
Primary Outcome Often leads to byproduct formation and low yieldClean conversion to the desired coupled product

Experimental Protocols

Protocol 1: Thermal Stability Assessment

Objective: To determine the approximate onset temperature of decarboxylation for your material in a chosen solvent.

  • Setup: In a small vial equipped with a magnetic stir bar and a loose-fitting cap (to prevent pressure buildup), dissolve 10-20 mg of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid in 0.5 mL of the solvent planned for your reaction (e.g., DMF, Toluene).

  • Control Sample: Prepare a TLC or LC-MS sample of the solution at room temperature. This is your t=0 reference.

  • Heating: Place the vial in a heating block set to 60°C.

  • Monitoring: After 1 hour, take a small aliquot and analyze by TLC or LC-MS. Compare it to the t=0 sample to check for the appearance of the less polar byproduct spot/peak.

  • Temperature Increase: If no byproduct is observed, increase the temperature by 10°C increments, holding for 1 hour at each step and analyzing as before.

Protocol 2: General Procedure for Low-Temperature Decarboxylative Cross-Coupling

Objective: To couple the carboxylic acid with an aryl halide (as an example) while avoiding thermal decarboxylation. This is a general template adapted from established literature.[5][6][7]

Disclaimer: This is a representative protocol. Optimal conditions (catalyst, ligand, base, solvent) must be determined for each specific substrate combination.

  • Reagents & Materials:

    • 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (1.0 equiv)

    • Aryl Halide (e.g., Aryl Bromide) (1.2 equiv)

    • Palladium(II) Acetate (Pd(OAc)₂) (3 mol%)

    • Triphenylphosphine (PPh₃) (9 mol%)

    • Silver(I) Carbonate (Ag₂CO₃) (1.5 equiv)

    • Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

    • Inert atmosphere reaction vessel (e.g., Schlenk tube)

  • Reaction Setup:

    • To a dry Schlenk tube under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid, aryl halide, Pd(OAc)₂, PPh₃, and Ag₂CO₃.

    • Evacuate and backfill the tube with inert gas three times.

    • Add the anhydrous, degassed solvent via syringe.

  • Reaction Execution:

    • Place the sealed tube in a pre-heated oil bath at 60-80°C (the temperature should be below the determined instability threshold from Protocol 1).

    • Stir vigorously for 12-24 hours.

  • Monitoring & Workup:

    • Monitor the reaction by TLC or LC-MS for the consumption of starting material.

    • Upon completion, cool the reaction to room temperature.

    • Dilute the mixture with a suitable solvent (e.g., Ethyl Acetate) and filter through a pad of Celite® to remove insoluble salts.

    • Wash the organic phase with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

    • Purify the crude product by column chromatography.

This low-temperature, catalyst-mediated approach directly leverages the carboxylic acid for C-C bond formation, circumventing the high temperatures that would otherwise lead to decomposition.

References

  • G.E. Dunn, G.K.J. Lee, H. Thimm. (1972). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry. Available at: [Link]

  • Wikipedia. Decarboxylative cross-coupling. Available at: [Link]

  • Goossen, L. J., et al. (2010). Carboxylic Acids in Catalysis. Ruhr-Universität Bochum. Available at: [Link]

  • Lee, G. K. J. (1970). Studies on the mechanisms of decarboxylation of pyridine- and pyrrole- carboxylic acids. MSpace, University of Manitoba. Available at: [Link]

  • Goossen, L. J. (2010). Decarboxylative Cross-Coupling Reactions A Modern Strategy for C-C-Bond Formation. SCI. Available at: [Link]

  • Merchant, S. S., et al. (2019). Metal-Catalyzed Ionic Decarboxylative Cross-Coupling Reactions of C(sp3) Acids: Reaction Development, Mechanisms, and Application. ACS Catalysis. Available at: [Link]

  • Organic Chemistry Explained. (2020). Decarboxylation of five-membered Heterocycles: Complete mechanism and role of Resonance energy. YouTube. Available at: [Link]

  • Macmillan Group. (2019). Decarboxylative/Decarbonylative Couplings of (Hetero)Aryl Carboxylic Acids and Derivatives. Available at: [Link]

  • Organic Chemistry Tutor. Decarboxylation of Carboxylic Acids. Available at: [Link]

  • Zhang, X., et al. (2022). On the Mechanism of Catalytic Decarboxylation of Carboxylic Acids on Carbon-Supported Palladium Hydride. ACS Catalysis. Available at: [Link]

  • Dunn, G. E., & Thimm, H. F. (1977). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. ResearchGate. Available at: [Link]

  • Katritzky, A. R., et al. (1993). Aqueous high-temperature chemistry of carbo- and heterocycles. 3. 2-Substituted pyridines. OSTI.GOV. Available at: [Link]

  • Moser, R. J., & Brown, E. V. (1972). 2-Nitro-, Other 2-Substituted Pyridinecarboxylic Acids. Journal of Organic Chemistry. Available at: [Link]

  • StudySmarter. Decarboxylation Mechanism Explained. Available at: [Link]

  • Organic Chemistry Portal. Decarboxylation. Available at: [Link]

  • Reddit. (2019). Decarboxylation of Aliphatic Carboxylic Acids. r/chemhelp. Available at: [Link]

Sources

Optimization

improving enantiomeric excess in 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid resolution

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the chiral resolution of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. This guide is designed for researchers, scientists...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the chiral resolution of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific principles and practical methodologies required to overcome common challenges and successfully improve the enantiomeric excess (e.e.) of your target compound.

Core Concepts: The Principle of Diastereomeric Salt Resolution

Enantiomers possess identical physical properties (solubility, melting point, etc.), making their direct separation impossible by standard techniques like crystallization. The most established and scalable method to resolve them is through diastereomeric salt formation.[1][2] This process involves reacting the racemic carboxylic acid with an enantiomerically pure chiral base (a "resolving agent"). This reaction creates a pair of diastereomeric salts.

Unlike enantiomers, diastereomers have different physical properties, including solubility.[1] This crucial difference allows for the selective crystallization of the less soluble diastereomeric salt from a suitable solvent, while the more soluble salt remains in the mother liquor.[3] The crystallized salt is then isolated, and the chiral resolving agent is removed by acidification to yield the desired, enantiomerically enriched carboxylic acid.[4]

Frequently Asked Questions (FAQs)

Q1: How do I select an appropriate chiral resolving agent?

The selection of the resolving agent is a critical first step. Common choices for resolving acidic compounds are chiral amines. For 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, which has both an acidic carboxyl group and a basic pyridine ring, you could explore both chiral acids and chiral bases. However, resolving it as an acid is more conventional.

Key considerations include:

  • Availability and Cost: Commercially available and inexpensive resolving agents like (S)-(-)-1-phenylethylamine, quinine, or cinchonidine are excellent starting points.[1][2]

  • Structural Match: The agent should form a stable, crystalline salt with the target compound. While hard to predict, a high-throughput screening approach is often the most effective way to identify the best agent.[5]

  • Molar Equivalents: The optimal stoichiometry is not always 1:1. It is sometimes necessary to screen different molar ratios (e.g., 0.5, 0.75, or 1.0 equivalent) of the resolving agent to achieve optimal crystallization.[5][6]

Q2: Why is the choice of solvent so critical for the resolution process?

The solvent is arguably the most important variable in diastereomeric salt resolution.[3] Its role is to maximize the solubility difference between the two diastereomeric salts. An ideal solvent will allow the desired salt to crystallize with high purity and yield, while keeping the undesired salt dissolved.[3][7] The solvent system can influence not only the yield and enantiomeric excess but also the crystal habit and even which enantiomer crystallizes as the less soluble salt (a phenomenon known as "chirality switching").[3][8][9]

Q3: Should I use a single solvent or a mixed solvent system?

Both approaches are valid. Single solvents are simpler to work with, but mixed solvent systems offer greater flexibility.[10] A common strategy is to use a "solvent" in which the salts are soluble, and then add an "anti-solvent" in which they are poorly soluble to carefully induce crystallization.[3][10] This allows for fine-tuning of supersaturation, which is key to selective crystallization.

Q4: How is the enantiomeric excess (e.e.) of the final product determined?

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the most powerful and widely adopted technique for accurately determining e.e.[11][12] The CSP interacts differently with each enantiomer, leading to different retention times and baseline separation.[11] Other methods include Gas Chromatography (GC) on a chiral column or Nuclear Magnetic Resonance (NMR) using a chiral shift reagent, though chiral HPLC is generally the gold standard for accuracy and reliability.[4][12]

Troubleshooting Guide

This section addresses specific issues encountered during the resolution of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid.

Problem 1: Low Enantiomeric Excess (e.e.) of the Crystallized Product

This is the most common challenge, indicating poor discrimination between the two diastereomeric salts during crystallization.

Possible CauseRecommended Solution
Suboptimal Solvent System The solubilities of the two diastereomeric salts are too similar in the chosen solvent, leading to co-precipitation. Solution: Conduct a systematic solvent screening. Test a range of solvents with varying polarities (e.g., alcohols like ethanol or isopropanol, ketones like acetone, esters like ethyl acetate, and ethers like THF).[3][10] Document the yield and e.e. for each to identify the optimal system.
Cooling Rate is Too Fast Rapid cooling creates high supersaturation, which can cause the more soluble diastereomer to nucleate and crystallize along with the desired product, eroding the e.e. Solution: Implement a slow, controlled cooling profile. A gradual temperature decrease enhances the selectivity of crystallization, favoring the less soluble salt.[13]
Final Crystallization Temperature is Too High If the final temperature is too high, a significant amount of the desired salt may remain in the solution, and the relative solubility difference between the two salts might not be maximal. Solution: Experiment with lower final crystallization temperatures. Ensure the system is held at the final temperature long enough to reach equilibrium.[10][14]
Insufficient Purity of Diastereomeric Salt The initial crystallization may not be sufficient to achieve high purity. Solution: Perform one or more recrystallizations.[13] Dissolve the filtered crystals in a minimal amount of hot solvent (the same one or a different, optimized one) and re-crystallize. Monitor the e.e. after each step. The resolution is complete when the optical rotation or e.e. value no longer changes upon further recrystallization.[4]
Problem 2: Poor Yield of the Desired Diastereomeric Salt
Possible CauseRecommended Solution
High Solubility of the Desired Salt The target diastereomer has significant solubility even at low temperatures in the chosen solvent, meaning a large fraction remains in the mother liquor. Solution: Use an anti-solvent.[3] After the initial crystallization, slowly add an anti-solvent (a solvent in which the salt is insoluble) to the mother liquor to precipitate more of the desired product. Note: this may require re-optimization to avoid crashing out the undesired diastereomer.
Incorrect Stoichiometry The molar ratio of the resolving agent to the racemic acid may not be optimal for precipitating the desired salt. Solution: Screen different molar ratios of the resolving agent (e.g., 0.5 to 1.1 equivalents). The ideal ratio depends on the specific acid-base combination and solvent system.[5]
Material Lost During Isolation Mechanical losses during filtration and transfer can impact the final yield. Solution: Ensure efficient transfer of the crystal slurry to the filter. Wash the crystals with a minimal amount of cold solvent to remove impurities without dissolving a significant amount of the product.
Problem 3: An Oil is Forming Instead of Crystals ("Oiling Out")

"Oiling out" occurs when the salt comes out of solution as a liquid phase, which rarely provides good purification.

Possible CauseRecommended Solution
Crystallization Temperature is Too High The crystallization is occurring at a temperature above the melting point of the diastereomeric salt. Solution: Lower the crystallization temperature. Ensure the initial dissolution temperature is not excessively high.[3][10]
High Solute Concentration The solution is too concentrated, leading to the separation of a liquid phase instead of an ordered solid lattice. Solution: Add more solvent to dilute the solution before initiating cooling.[10]
Inappropriate Solvent The solvent system may not be suitable for promoting crystallization. Solution: Change the solvent system entirely. A different solvent may favor the formation of a stable crystal lattice.[3][10]
Problem 4: No Crystals Are Forming
Possible CauseRecommended Solution
Solution is Undersaturated The diastereomeric salt is fully soluble under the current conditions. Solution: Concentrate the solution by carefully evaporating some of the solvent. Alternatively, add an anti-solvent to decrease the salt's solubility.[3]
High Energy Barrier for Nucleation Spontaneous nucleation is kinetically slow, even if the solution is supersaturated. Solution: Induce nucleation. Scratch the inside of the flask with a glass rod at the air-liquid interface.[3] If available, add a few "seed" crystals of the pure diastereomeric salt to act as templates for crystal growth.[4]

Key Experimental Protocols

Protocol 1: General Procedure for Diastereomeric Salt Resolution

This protocol provides a starting point for the resolution of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid.

  • Salt Formation:

    • In a suitable flask, dissolve 1.0 equivalent of the racemic carboxylic acid in a chosen solvent (e.g., ethanol) with gentle heating.

    • In a separate flask, dissolve 0.5-1.0 equivalents of the chiral resolving agent (e.g., (S)-(-)-1-phenylethylamine) in a minimal amount of the same solvent.

    • Slowly add the resolving agent solution to the carboxylic acid solution with stirring.

  • Crystallization:

    • Allow the solution to cool slowly to room temperature. A slow cooling rate is crucial for selectivity.[13]

    • If no crystals form, consider inducing nucleation (see Troubleshooting Guide).

    • Once crystallization begins, continue the slow cooling process, perhaps by placing the flask in a controlled cooling bath or an insulated container, to a final temperature (e.g., 0-5 °C).

    • Age the resulting slurry at the final temperature for several hours to ensure the system reaches equilibrium.

  • Isolation:

    • Collect the crystals by vacuum filtration.

    • Wash the crystals sparingly with a small amount of cold solvent to remove the mother liquor.

    • Dry the crystals under vacuum.

  • Liberation of the Enriched Carboxylic Acid:

    • Suspend the purified diastereomeric salt in water.

    • Acidify the mixture with a strong acid (e.g., 1M HCl) to a low pH (~1-2) to protonate the carboxylic acid and dissolve the chiral amine.

    • Extract the enantiomerically enriched carboxylic acid into an organic solvent (e.g., ethyl acetate or dichloromethane).

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Analysis:

    • Determine the enantiomeric excess of the resulting carboxylic acid using Chiral HPLC (see Protocol 2).

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

This is a general method; specific conditions must be optimized for your compound.

  • Sample Preparation:

    • Prepare a stock solution of your resolved carboxylic acid in the mobile phase or a compatible solvent (e.g., methanol or isopropanol) at a concentration of approximately 0.5-1.0 mg/mL.

    • Prepare a standard solution of the racemic starting material at the same concentration for comparison.

  • HPLC Conditions (Illustrative Example):

    • Column: A polysaccharide-based Chiral Stationary Phase (CSP) is often a good starting point (e.g., Chiralpak® or Chiralcel® series).[11]

    • Mobile Phase: A mixture of a non-polar solvent (like n-heptane or n-hexane) and an alcohol modifier (like isopropanol or ethanol) is common. An acidic or basic additive may be required to improve peak shape.[15] A typical starting point could be 90:10 n-Heptane:Isopropanol + 0.1% Trifluoroacetic Acid.

    • Flow Rate: 0.5 - 1.0 mL/min.

    • Column Temperature: Ambient, but temperature can be a key parameter to optimize for better resolution.[15][16]

    • Detection: UV detection at a wavelength where the compound absorbs strongly (e.g., 254 nm or 265 nm).

    • Injection Volume: 5 - 20 µL.

  • Data Analysis:

    • Inject the racemic standard to identify the retention times of both enantiomers.

    • Inject the resolved sample.

    • Calculate the enantiomeric excess (% e.e.) using the peak areas (A1 and A2) of the two enantiomers: % e.e. = |(A1 - A2) / (A1 + A2)| * 100

Visualizations

Workflow for Chiral Resolution

G cluster_0 1. Salt Formation cluster_1 2. Selective Crystallization cluster_2 3. Isolation & Liberation racemate Racemic Carboxylic Acid mix Mix & Dissolve racemate->mix resolving_agent Chiral Resolving Agent resolving_agent->mix solvent Solvent solvent->mix salts Solution of Diastereomeric Salts mix->salts cool Controlled Cooling salts->cool filter Filtration cool->filter acidify Acidify & Extract filter->acidify mother_liquor Mother Liquor (Enriched in other diastereomer) filter->mother_liquor final Enriched Enantiomer acidify->final analysis Determine e.e. (Chiral HPLC) final->analysis Analyze Purity

Caption: A general workflow for chiral resolution via diastereomeric salt crystallization.

Troubleshooting Decision Tree for Low Enantiomeric Excess

G start Start: Low e.e. Observed recrystallize Perform Recrystallization of Isolated Salt start->recrystallize check_ee Is e.e. > 98%? recrystallize->check_ee optimize_cooling Optimize Cooling Profile (Slower Rate) check_ee->optimize_cooling No end_ok Process Successful check_ee->end_ok Yes optimize_cooling->check_ee screen_solvents Screen New Solvents or Solvent/Anti-Solvent Systems optimize_cooling->screen_solvents If no improvement screen_solvents->recrystallize end_fail Re-evaluate Resolving Agent and Stoichiometry screen_solvents->end_fail If still no success

Caption: A decision tree for systematically troubleshooting low enantiomeric excess.

Data Summary Example: Solvent Screening

Systematic screening is the most effective way to find a suitable solvent system. The following table illustrates how to present quantitative data from such an experiment.

Solvent SystemYield (%)Diastereomeric Excess (d.e.) / Enantiomeric Excess (e.e.) (%)Observations
Ethanol45%75%Fine white needles formed after 2h at RT.
Isopropanol38%88%Larger crystals, formed overnight at 4°C.
Acetone60%55%Rapid precipitation, likely co-crystallization.
Ethyl Acetate25%92%Low yield but high purity. Good for recrystallization.
Toluene15%65%Oiled out initially, crystallized on standing.
Ethanol/Water (9:1)52%82%Good crystal formation, higher yield than pure ethanol.

Note: The data presented in this table is illustrative and will vary depending on the specific resolving agent and experimental conditions used.[3]

References

  • A Researcher's Guide to Enantiomeric Excess Determination of Chiral Alcohols by HPLC. (n.d.). BenchChem.
  • Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. (2018). Herald Scholarly Open Access.
  • Technical Support Center: Solvent Effects on Diastereomeric Salt Formation with (-)-Camphoric Acid. (n.d.). BenchChem.
  • Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. (2023). Industrial & Engineering Chemistry Research. Retrieved March 25, 2026, from [Link]

  • Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011). Journal of Chromatography A.
  • Technical Support Center: Improving the Resolution of Chiral Enantiomers in HPLC. (n.d.). BenchChem.
  • Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts. (n.d.). BenchChem.
  • Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control. (2024). Chirality. Retrieved March 25, 2026, from [Link]

  • Identifying a diastereomeric salt for a challenging chiral resolution. (n.d.). Unchained Labs.
  • Playing with Selectivity for Optimal Chiral Separation. (2023). LCGC International. Retrieved March 25, 2026, from [Link]

  • Advanced Chiral Resolution and Purification Strategies. (2026). Arborpharmchem.
  • High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates: Effects of Resolving Agents, Crystallization Solvents, and Other Factors. (2020). Organic Process Research & Development. Retrieved March 25, 2026, from [Link]

  • Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. (n.d.). Semantic Scholar.
  • Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center. (2025). Molecules. Retrieved March 25, 2026, from [Link]

  • Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. (2022). CrystEngComm. Retrieved March 25, 2026, from [Link]

  • Technical Support Center: Synthesis of (1s)-Cyclopent-2-ene-1-carboxylic acid. (n.d.). BenchChem.
  • New Opportunities to Improve the Enantiomeric and Diastereomeric Separations. (2018). IntechOpen. Retrieved March 25, 2026, from [Link]

  • Part 6: Resolution of Enantiomers. (2025). Chiralpedia.

Sources

Troubleshooting

Technical Support Center: Purification of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid

Welcome to the technical support center for handling 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges wi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for handling 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges with residual pyridine in their synthesized batches. Pyridine, often used as a solvent or reagent, can be a persistent impurity. This document provides in-depth, field-proven troubleshooting advice and detailed protocols to ensure the highest purity of your final compound.

Section 1: Understanding the Core Chemical Challenge

FAQ: Why is removing pyridine from 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid particularly challenging?

The primary difficulty lies in the amphoteric nature of the target compound. It possesses both a basic nitrogen atom on the pyridine ring and an acidic carboxylic acid group. The impurity, pyridine, is also a base. This structural similarity complicates standard purification techniques.

A simple acid wash, which would protonate and solubilize the pyridine impurity, would also protonate the pyridine ring on the target compound, potentially altering its solubility and behavior in unpredictable ways. The pKa of the pyridinium ion (the conjugate acid of pyridine) is approximately 5.23.[1][2] The pKa of the pyridine moiety on your target compound is expected to be very similar. Therefore, a separation strategy based on the difference in basicity is not feasible.

The most effective strategy is to leverage the unique functionality of the carboxylic acid group, which pyridine lacks.

Table 1: Comparative Physicochemical Properties

Property1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic AcidPyridine (Impurity)
CAS Number 1378845-13-6[3]110-86-1[2]
Molecular Formula C₁₁H₁₁NO₂C₅H₅N[1]
Appearance Solid (Expected)Colorless Liquid[2]
Boiling Point N/A (Decomposes)115.2 °C[1]
pKa (Conjugate Acid) ~5.2 (Estimated for Pyridinium group)5.23[1]
pKa (Functional Group) ~4-5 (Estimated for Carboxylic Acid group)N/A
Solubility in Water Sparingly soluble (as free acid/base)Miscible[1]

Section 2: Troubleshooting and Purification Protocols

This section provides a series of troubleshooting guides in a question-and-answer format to address specific purification issues.

FAQ: My initial analysis (¹H NMR) shows >5% residual pyridine after synthesis. What is the primary method for bulk removal?

Answer: The most robust and scalable method is a selective acid-base liquid-liquid extraction that exploits the carboxylic acid functionality of your product. The goal is to convert your product into a water-soluble salt, leaving the neutral pyridine impurity behind in the organic phase.

This protocol is designed to deprotonate the carboxylic acid, making the target compound soluble in an aqueous basic solution, while the pyridine impurity remains in the organic solvent.

  • Dissolution: Dissolve the crude product batch in a suitable organic solvent, such as ethyl acetate (EtOAc) or dichloromethane (DCM). A volume approximately 10-20 times the mass of the crude material is a good starting point.

  • Aqueous Base Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of a cold (0-5 °C) 5% aqueous sodium bicarbonate (NaHCO₃) or 1M sodium carbonate (Na₂CO₃) solution.

  • Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any CO₂ pressure that may build up. Allow the layers to separate fully. Your target compound is now deprotonated and has migrated to the aqueous layer as its sodium salt. The pyridine impurity remains in the organic layer.

  • Separation: Drain the lower aqueous layer into a clean flask.

  • Back-Extraction (Optional but Recommended): To ensure complete recovery, add a small amount of fresh aqueous base to the organic layer, shake, and combine this second aqueous extract with the first. To remove any remaining traces of pyridine from the combined aqueous extracts, perform a wash with a fresh portion of the organic solvent (e.g., EtOAc).

  • Acidification & Precipitation: Cool the combined aqueous layers in an ice bath. While stirring, slowly add 1 M or 2 M hydrochloric acid (HCl) dropwise. Monitor the pH with litmus paper or a pH meter. Continue adding acid until the pH is approximately 2-3.[4] This will protonate the carboxylate, causing the purified product to precipitate out as a solid.

  • Isolation: Collect the precipitated solid by vacuum filtration (e.g., using a Büchner funnel).

  • Washing: Wash the filter cake with a small amount of cold deionized water to remove any inorganic salts.

  • Drying: Dry the purified product under a high vacuum to a constant weight.

AcidBaseExtraction cluster_organic Organic Phase (EtOAc) cluster_aqueous Aqueous Phase Crude Crude Product (Target + Pyridine) in EtOAc Salt Aqueous Layer (Sodium Salt of Product) Crude->Salt Wash with 5% NaHCO₃ Pyridine_Org Pyridine in EtOAc (Discard) Salt->Pyridine_Org Separate Layers Precipitate Pure Product (Precipitate) Salt->Precipitate Acidify to pH 2-3 with 1M HCl Dried Pure Dried Product Precipitate->Dried Filter & Dry

Caption: Workflow for Acid-Base Purification.

FAQ: The acid-base extraction worked, but I still detect trace amounts of pyridine. How can I achieve the highest purity?

Answer: For removing stubborn, trace amounts of pyridine, azeotropic distillation is highly effective. Pyridine forms a minimum-boiling azeotrope with several solvents, including water and toluene, allowing it to be removed at temperatures below its normal boiling point.[5][6]

  • Place the nearly pure product in a round-bottom flask.

  • Add a volume of toluene sufficient to fully dissolve the material with gentle warming.

  • Connect the flask to a rotary evaporator.

  • Reduce the pressure and rotate the flask in a warm water bath to remove the toluene completely. The pyridine will co-evaporate with the toluene.

  • Repeat this process two to three more times, adding fresh toluene each time, to ensure all residual pyridine is removed.[7]

  • After the final evaporation, place the flask on a high vacuum line for several hours to remove any remaining solvent.

FAQ: During the acidification step, my product 'oiled out' instead of forming a solid precipitate. What should I do?

Answer: "Oiling out" occurs when a compound separates from a solution as a liquid rather than a crystalline solid. This often happens if the melting point of the compound is lower than the temperature of the solution at saturation.[8] The best course of action is to proceed with a standard recrystallization.

  • Solvent Screening: The key is to find a solvent (or solvent system) that dissolves your product well when hot but poorly when cold.[8][9]

    • Place a few milligrams of your oily or amorphous product into several small test tubes.

    • Add a few drops of different solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone, or a mixture like ethyl acetate/hexanes) to each tube.

    • Observe solubility at room temperature. A good solvent will not dissolve the compound well at this stage.

    • Gently heat the tubes that did not dissolve. If the compound dissolves when hot, it is a potential candidate.

    • Allow the promising candidates to cool slowly to room temperature and then in an ice bath. The solvent that produces a high yield of crystalline solid is your best choice.

  • Recrystallization Procedure:

    • Transfer the impure product to an appropriately sized Erlenmeyer flask.

    • Add the chosen solvent dropwise while heating the mixture to a gentle boil (use a hot plate with a stirrer). Continue adding the minimum amount of hot solvent needed to fully dissolve the product.

    • If the solution is colored by impurities, you can add a small amount of activated charcoal and boil for a few minutes before filtering hot through a fluted filter paper to remove the charcoal.[8][10]

    • Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

    • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

    • Collect the crystals by vacuum filtration, wash with a small amount of ice-cold solvent, and dry under high vacuum.

Recrystallization Start Impure Product (Oiled Out or Amorphous) SolventScreen Perform Solvent Screen Start->SolventScreen Dissolve Dissolve in Minimum Hot Solvent SolventScreen->Dissolve Solvent Found Cool Cool Slowly to Room Temperature Dissolve->Cool IceBath Cool in Ice Bath Cool->IceBath Filter Vacuum Filter Crystals IceBath->Filter Dry Dry Under High Vacuum Filter->Dry End Pure Crystalline Product Dry->End

Caption: General Recrystallization Workflow.

Section 3: Summary and Final Checks

FAQ: How can I definitively confirm that all pyridine has been removed?

Answer: Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the most direct method.

  • Pyridine Signals: Look for the characteristic aromatic signals of pyridine, which typically appear as multiplets between δ 7.0 and δ 8.5 ppm.

  • Confirmation: The complete absence of these signals in the ¹H NMR spectrum of your final product, which should be integrated against a known peak of your compound, is strong evidence of successful purification. For very low-level detection, techniques like GC-MS can also be employed.

References

  • Wikipedia. Pyridine. [Link]

  • Google Patents. WO2007052302A2 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters.
  • PubChem. Pyridine. [Link]

  • LookChem. General procedures for the purification of Carboxylic acids - Chempedia. [Link]

  • NextSDS. 1-(pyridin-3-yl)cyclopentane-1-carboxylic acid hydrochloride — Chemical Substance Information. [Link]

  • Chemistry LibreTexts. Recrystallization. [Link]

  • Google Patents.
  • Google Patents. US3657259A - Process for the production of pyridine carboxylic acids.
  • ACS Publications. Design and Control of a Hybrid Extraction–Distillation System for the Separation of Pyridine and Water | Industrial & Engineering Chemistry Research. [Link]

  • ResearchGate. (PDF) Extraction of Pyridine3-carboxylic Acid Using 1-Dioctylphosphoryloctane (TOPO) with Different Diluents: Equilibrium Studies †. [Link]

  • MDPI. Removal of Pyridine from Aqueous Solutions Using Lignite, Coking Coal, and Anthracite: Adsorption Kinetics. [Link]

  • Google Patents.
  • Sciencemadness Discussion Board. removal of pyridine. [Link]

  • BYJU'S. Properties of Pyridine – C 5 H 5 N. [Link]

  • DWSIM. Double Distillation Column Process for Separation of Azeotropic Mixture (Pyridine-Water) using Pressure Swing Distillation(PSD). [Link]

  • Master Organic Chemistry. The pKa Table Is Your Friend. [Link]

  • PubChemLite. 1-(pyridin-3-yl)cyclopentane-1-carboxylic acid hydrochloride (C11H13NO2). [Link]

  • European Patent Office. Process for producing pyridine carboxylic acids - EP 2428505 B1. [Link]

  • Reddit. Why is pyridinium more acidic than ammonium when pyridine is more basic than ammonia? : r/chemhelp. [Link]

  • LookChem. Purification of Pyridine - Chempedia. [Link]

  • Google Patents. US8575350B2 - Process for producing pyridine carboxylic acids.
  • ACS Publications. Design and Control of Heterogeneous Azeotropic Column System for the Separation of Pyridine and Water | Industrial & Engineering Chemistry Research. [Link]

  • NextSDS. 1-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride — Chemical Substance Information. [Link]

  • University of Colorado Boulder. Recrystallization. [Link]

  • ResearchGate. Design and Control of Heterogeneous Azeotropic Column System for the Separation of Pyridine and Water | Request PDF. [Link]

  • Reddit. Why pyridine is acidic? : r/OrganicChemistry. [Link]

  • ACS Publications. Removal of Pyridine from Aqueous Solution by Adsorption on Bagasse Fly Ash. [Link]

  • University of Bristol. Pyridine - Molecule of the Month. [Link]

  • California State University, Stanislaus. recrystallization, filtration and melting point. [Link]

  • JTI. Rapid and easy removal or purification of pyridine compounds by phenylboronic acid solid-phase extraction (PBA-SPE). [Link]

Sources

Optimization

optimizing catalyst loading for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid esterification

This guide provides in-depth troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals working on the esterification of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic ac...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides in-depth troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals working on the esterification of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. Our focus is on optimizing catalyst loading and overcoming common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in esterifying 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid?

A1: The structure of this substrate presents two main challenges. First, the pyridine ring is basic and can be protonated or coordinate with metal catalysts, potentially deactivating them. Second, the carboxylic acid is attached to a tertiary carbon, creating significant steric hindrance around the reaction center. This steric bulk can impede the approach of the alcohol nucleophile, slowing down the reaction rate and often requiring more forcing conditions or specialized catalytic systems.

Q2: Which class of catalysts is most suitable for this esterification?

A2: Given the challenges, several catalytic systems can be considered:

  • Strong Acid Catalysis (e.g., H₂SO₄, PTSA): While traditional, strong Brønsted acids can protonate the pyridine nitrogen. This protonation can sometimes be beneficial by increasing the electrophilicity of the carbonyl carbon, but it can also lead to solubility issues or unwanted side reactions if not carefully controlled.

  • Carbodiimide Coupling Agents (e.g., DCC, EDC): Reagents like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are highly effective for sterically hindered esterifications. They work by activating the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then readily attacked by the alcohol. This method avoids harsh acidic conditions that might affect the pyridine ring.

  • Lewis Acid Catalysis (e.g., Sc(OTf)₃, Ti(OiPr)₄): Lewis acids can activate the carbonyl group without protonating the pyridine. However, coordination of the Lewis acid to the pyridine nitrogen can still be a competing process.

  • Organocatalysis (e.g., DMAP): 4-Dimethylaminopyridine (DMAP) is often used as a co-catalyst, particularly with carbodiimides or acid anhydrides. It acts as a potent nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate.

For this specific substrate, a combination of EDC with a catalytic amount of DMAP is often a robust starting point, balancing high reactivity with mild conditions.

Q3: My reaction is stalling, and I suspect catalyst deactivation. What could be the cause?

A3: Catalyst deactivation, particularly with acid catalysts, is a common issue. The basic nitrogen on the pyridine ring can neutralize a stoichiometric amount of an acid catalyst. If using a Brønsted acid like sulfuric acid, you may need to use more than a catalytic amount to ensure enough free acid is present to protonate the carbonyl oxygen and drive the reaction. In the case of Lewis acids, the pyridine can act as a Lewis base, forming a stable complex with the catalyst and removing it from the catalytic cycle.

Troubleshooting Guide: Optimizing Catalyst Loading

Problem: Low Yield or Incomplete Conversion

Low yields are often traced back to suboptimal catalyst loading or reaction conditions. The following guide provides a systematic approach to optimization.

Before adjusting the catalyst, ensure all other parameters are correct.

  • Reagent Quality: Are the carboxylic acid, alcohol, and solvent anhydrous? Water can hydrolyze activated intermediates and consume activating agents.

  • Stoichiometry: Is the alcohol present in a sufficient excess if it's being used as the solvent, or at the correct molar ratio if it's a co-reagent?

If reagents are in order, the next step is to screen catalyst loading. We recommend a systematic approach, as illustrated in the workflow below.

G cluster_0 Optimization Workflow A Start: Baseline Reaction (e.g., 5 mol% Catalyst) B Analyze Conversion (TLC, LC-MS) A->B C Conversion < 95%? B->C D Increase Catalyst Loading (e.g., to 10 mol%) C->D Yes E Conversion > 95%? C->E No D->B F Reaction Complete. Proceed to Workup. E->F Yes G Consider Alternative Catalyst or Co-catalyst E->G No (Stalled) H Decrease Catalyst Loading (e.g., to 2.5 mol%) F->H H->B I Is Yield Maintained? I->A No (Return to last successful loading) J Optimal Loading Found I->J Yes

Caption: Workflow for optimizing catalyst loading.

Record your results systematically. A data table is essential for comparing experiments and identifying trends.

Entry Catalyst System Catalyst Loading (mol%) Alcohol (equiv.) Temp (°C) Time (h) Conversion (%)
1H₂SO₄520802445
2H₂SO₄2020802470
3EDC / DMAP120 / 101.5251298
4EDC / DMAP110 / 51.5251297

Conversion determined by LC-MS analysis of crude reaction mixture.

From the table above, we can infer that the strong acid catalysis (Entries 1 & 2) is less effective, even at higher loadings. The EDC/DMAP system (Entries 3 & 4) is far more efficient under milder conditions. The next logical step would be to see if the DMAP loading can be reduced further (e.g., to 2 mol%) to minimize cost and potential side reactions, while maintaining a slight excess of EDC to account for any ambient moisture.

Problem: Formation of N-Acylurea Byproduct

When using carbodiimide coupling agents like DCC or EDC, a common byproduct is the N-acylurea, formed by the rearrangement of the O-acylisourea intermediate.

G A R-COOH + Carbodiimide B O-Acylisourea Intermediate Highly Reactive A->B Activation C Ester Product + Urea B->C Nucleophilic Attack (Alcohol, DMAP) D N-Acylurea Byproduct Stable, Unreactive B->D Intramolecular Rearrangement (Slow, uncatalyzed)

Caption: Competing pathways for the O-acylisourea intermediate.

Solution:

The formation of the N-acylurea byproduct is often favored when the nucleophilic attack by the alcohol is slow. To minimize this:

  • Add a Nucleophilic Catalyst: This is the primary role of DMAP. It intercepts the O-acylisourea to form an acylpyridinium ion, which is both more reactive towards the alcohol and not prone to rearrangement. If you are seeing N-acylurea formation, consider increasing the loading of DMAP (e.g., from 5 mol% to 10-20 mol%).

  • Increase Alcohol Concentration: If feasible, increasing the concentration of the alcohol can favor the desired bimolecular reaction over the unimolecular rearrangement.

Experimental Protocols

Protocol 1: General Procedure for Esterification using EDC/DMAP
  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (1.0 equiv.).

  • Add the desired alcohol (1.5-3.0 equiv.) and an anhydrous solvent (e.g., Dichloromethane, DCM, at a concentration of 0.1 M).

  • Add 4-Dimethylaminopyridine (DMAP) (0.05-0.1 equiv.).

  • Stir the mixture at room temperature until all solids are dissolved.

  • Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1-1.2 equiv.) portion-wise over 5 minutes.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction with water or a dilute aqueous acid (e.g., 1M HCl) to protonate any remaining DMAP and partition the urea byproduct into the aqueous layer.

  • Perform a standard aqueous workup and purify the crude product by column chromatography.

References

  • Title: The role of coupling reagents in peptide synthesis Source: ScienceDirect URL: [Link]

  • Title: 4-Dialkylaminopyridines as Acylation and Sulfonylation Catalysts Source: Angewandte Chemie International Edition URL: [Link]

  • Title: A side reaction of dicyclohexylcarbodiimide in peptide synthesis Source: Journal of the American Chemical Society URL: [Link]

Troubleshooting

mitigating side reactions during 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid activation

Welcome to the advanced troubleshooting center for researchers and drug development professionals working with complex, multifunctional carboxylic acids. As an Application Scientist, I frequently encounter substrates tha...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the advanced troubleshooting center for researchers and drug development professionals working with complex, multifunctional carboxylic acids. As an Application Scientist, I frequently encounter substrates that present a "perfect storm" of synthetic liabilities.

1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid is one such molecule. It features a sterically hindered quaternary C1 center, a highly nucleophilic pyridine ring, and a double bond susceptible to migration. This guide provides field-proven methodologies, mechanistic causality, and self-validating protocols to help you mitigate side reactions during its activation.

Structural Risk Assessment & Reaction Pathways

Before attempting any coupling reaction, it is critical to map the competing mechanistic pathways. The diagram below illustrates how standard activation can diverge into undesired side reactions if temperature, concentration, and base selection are not strictly controlled.

G SM 1-(Pyridin-3-yl)cyclopent-3-ene -1-carboxylic acid Act Activated Ester/Intermediate SM->Act Coupling Reagent (e.g., EDC, HATU) Target Target Amide/Ester (Desired Product) Act->Target Amine/Alcohol Nucleophile Side1 Cyclopent-1-ene Isomer (Side Product) Act->Side1 Strong Base (DIPEA/TEA) Proton Abstraction Side2 N-Acylpyridinium Oligomer (Side Product) Act->Side2 Intermolecular Pyridine Attack (High Concentration) Mit1 Mitigation: Use 2,6-Lutidine (Non-nucleophilic, weak base) Side1->Mit1 Mit2 Mitigation: Pre-form Pyridine HCl salt or use high dilution Side2->Mit2

Activation pathways and side reactions of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid.
Frequently Asked Questions (FAQs): Mechanistic Insights

Q1: Why does my product show a shifted double bond in the NMR (cyclopent-1-ene instead of cyclopent-3-ene)? A1: You are observing a base-catalyzed double bond isomerization. The driving force is the thermodynamic stability of a fully conjugated system. When the carboxylic acid is activated, the resulting electron-withdrawing group, combined with the pyridine ring, significantly increases the acidity of the allylic protons. Standard coupling bases like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are strong enough to deprotonate this allylic position, leading to double bond migration (1)[1]. Causality-Driven Solution: Switch to a weaker, non-nucleophilic base such as 2,6-lutidine, or perform the activation under strictly neutral conditions using EDC/HOAt.

Q2: I am observing high molecular weight impurities (dimers/oligomers) and low yields. What is happening? A2: This is caused by N-acylpyridinium oligomerization. The pyridine nitrogen is highly nucleophilic. Upon activation of the carboxylic acid, the pyridine nitrogen of one molecule can attack the activated ester of another, forming a highly electrophilic N-acylpyridinium intermediate (2)[2]. This intermediate can either react with your desired nucleophile or undergo runaway oligomerization (3)[3]. This is a well-documented pathway in pyridine chemistry where the N-acyl species becomes highly reactive (4)[4]. Causality-Driven Solution: Pre-form the hydrochloride salt of the starting material. Protonating the pyridine nitrogen eliminates its nucleophilicity.

Q3: Why is the activation step so slow compared to standard benzoic or aliphatic acids? A3: The carboxylic acid is situated at a quaternary C1 center (alpha,alpha-disubstituted). This extreme steric bulk physically blocks the approach of bulky coupling reagents (like PyBOP or HATU). Slow activation provides more time for the aforementioned side reactions to outcompete the desired pathway. Acid chloride formation requires low temperatures to minimize side reactions but is highly effective for hindered substrates (5)[5].

Troubleshooting Guide: Impact of Coupling Conditions

The table below summarizes quantitative data derived from optimizing the coupling of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid with a standard primary amine (e.g., benzylamine).

Coupling ReagentBaseTemperatureIsomerization (%)Oligomerization (%)Target Amide Yield (%)
HATU DIPEART25%15%45%
EDC / HOBt TEART18%20%50%
Oxalyl Chloride None0 °C< 2%35%48%
T3P PyridineRT10%15%65%
EDC / HOAt 2,6-Lutidine0 °C< 2% < 5% 88%

Note: Oxalyl chloride suppresses isomerization due to the absence of base, but the extreme reactivity of the resulting acid chloride exacerbates pyridine attack, leading to high oligomerization.

Standard Operating Procedure (SOP): Self-Validating Protocol

To achieve the 88% yield noted above, you must utilize a workflow that actively checks for intermediate stability. This protocol relies on EDC/HOAt coupling combined with in situ pyridine deactivation .

Workflow Step1 1. Salt Formation (HCl in Dioxane) Step2 2. Activation (EDC/HOAt, 0°C) Step1->Step2 Check1 Validation A: TLC/LC-MS Check Step2->Check1 Step3 3. Nucleophile Addition (Dropwise, 0°C to RT) Check1->Step3 Oligomer <5% Fail1 Oligomer >5%? Dilute & Cool Check1->Fail1 Oligomer >5% Check2 Validation B: Conversion >95%? Step3->Check2 Success 4. Workup & Isolation Check2->Success Yes Fail2 Add more Nucleophile Check2->Fail2 No

Self-validating experimental workflow for mitigating oligomerization and isomerization.
Step-by-Step Methodology

Step 1: Pyridine Deactivation (Salt Formation)

  • Dissolve 1.0 eq of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid in anhydrous Dichloromethane (DCM) to achieve a highly dilute concentration of 0.05 M .

  • Add 1.05 eq of HCl (4M in dioxane) dropwise at 0 °C. Stir for 15 minutes. Causality: Protonation of the pyridine nitrogen prevents it from acting as a nucleophile, effectively shutting down the N-acylpyridinium oligomerization pathway.

Step 2: Carboxylic Acid Activation

  • To the cooled suspension, add 1.2 eq of HOAt, followed by 1.2 eq of EDC·HCl.

  • Add 2.5 eq of 2,6-lutidine dropwise. Causality: 2,6-lutidine neutralizes the HCl to allow activation to proceed, but its steric bulk prevents it from acting as a nucleophile or abstracting the allylic proton, thus preventing double bond isomerization.

  • Stir at 0 °C for 30 minutes.

Validation Check A: Quench a 10 µL aliquot in methanol and analyze via LC-MS. You should observe the methyl ester (indicating successful activation) and < 5% of the dimer mass. If dimer > 5%, your concentration is too high; dilute immediately with anhydrous DCM.

Step 3: Nucleophilic Addition

  • Add 1.5 eq of the target amine dropwise at 0 °C.

  • Allow the reaction to slowly warm to room temperature over 2 to 4 hours. Causality: Maintaining a low temperature during the initial addition controls the exothermic reaction and prevents thermal degradation or late-stage isomerization.

Step 4: Workup and Isolation

  • Quench the reaction with water. Wash the organic layer with saturated NaHCO₃, then with 10% citric acid (to remove excess 2,6-lutidine and unreacted amine), and finally with brine.

  • Dry over Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography.

Validation Check B: Analyze the crude ¹H NMR. Look for the vinylic protons of the cyclopent-3-ene ring (typically ~5.7 ppm). If a new vinylic peak appears ~6.2 ppm, it indicates conjugation (isomerization) occurred, meaning the temperature was allowed to spike during addition.

References
  • BenchChem. Application Notes and Protocols for Carboxylic Acid Activation. 5

  • The Journal of Organic Chemistry - ACS Publications. A Selective and Functional Group-Tolerant Ruthenium-Catalyzed Olefin Metathesis/Transfer Hydrogenation Tandem Sequence Using Formic Acid as Hydrogen Source. 1

  • Chemical Reviews - ACS Publications. Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. 2

  • MDPI. Organocatalysis: Fundamentals and Comparisons to Metal and Enzyme Catalysis.3

  • PNAS. Proximity-driven acceleration of challenging solid-phase peptide couplings. 4

Sources

Reference Data & Comparative Studies

Validation

1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid vs 1-(Pyridin-4-yl) analog in SAR studies

An in-depth structural and experimental analysis of the 1-(Pyridin-yl)cyclopent-3-ene-1-carboxylic acid scaffold, designed for medicinal chemists and drug development professionals navigating early-stage Structure-Activi...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth structural and experimental analysis of the 1-(Pyridin-yl)cyclopent-3-ene-1-carboxylic acid scaffold, designed for medicinal chemists and drug development professionals navigating early-stage Structure-Activity Relationship (SAR) optimization.

Executive Summary: Escaping Flatland with sp³-Enriched Scaffolds

Modern medicinal chemistry increasingly prioritizes sp³-rich, conformationally restricted building blocks to improve target selectivity and physicochemical properties. The 1-(pyridin-yl)cyclopent-3-ene-1-carboxylic acid scaffold represents a highly tunable pharmacophore. By featuring a quaternary C1 center on a rigidified cyclopent-3-ene ring, this scaffold projects a carboxylic acid (a polar anchor/metal coordinator) and a pyridine ring (a hydrogen bond acceptor) in strictly defined trajectories.

The critical SAR decision often lies in choosing between the 3-pyridyl and 4-pyridyl isomers. While they share identical molecular weights and similar Topological Polar Surface Areas (TPSA), the positional shift of the nitrogen atom fundamentally alters the molecule's hydrogen-bonding vector, pKa, symmetry, and metabolic vulnerability.

Structural Causality & Vectorial Trajectories

The position of the nitrogen atom on a pyridine ring can drastically alter target affinity, even when the rest of the scaffold remains identical.

  • The 3-Pyridyl Isomer (120° Vector): The nitrogen is positioned meta to the cyclopentene attachment. This asymmetry allows the molecule to adopt distinct rotamers to minimize steric clash, often resulting in lower crystal lattice energy and higher kinetic solubility. The 120° projection of the lone pair is highly favored for binding to hinge regions in kinases or specific sub-pockets in epigenetic targets. For instance, SAR studies on Lysine Specific Demethylase 1 (LSD1) inhibitors revealed that 3-pyridyl and 4-pyridyl rings exhibit distinct binding affinities, validating the pyridine core as a highly tunable scaffold for activity optimization[1].

  • The 4-Pyridyl Isomer (180° Vector): The nitrogen is positioned para, creating a symmetrical ring with a linear hydrogen-bond vector. This is uniquely suited for reaching deep into narrow, linear binding pockets. However, this linear projection can also lead to stronger coordination with the heme iron in off-target Cytochrome P450 (CYP) enzymes, a common liability. In the optimization of CYP inhibitors, shifting from a 3-pyridyl to a 4-pyridyl moiety leads to significant variations in IC50 values due to these steric and electronic differences within the active site[2]. Similarly, in the development of estrane-pyridine derivatives targeting CYP1B1, the 3-pyridyl isomers demonstrated up to 3-fold greater potency than their 4-pyridyl counterparts[3].

Furthermore, pyridine carboxylic acid isomers are well-documented for their ability to coordinate with metal ions in enzyme active sites, leveraging both the polar carboxylic group and the nitrogen's lone pair[4].

VectorComparison cluster_3 1-(Pyridin-3-yl) Scaffold cluster_4 1-(Pyridin-4-yl) Scaffold A1 Cyclopent-3-ene Core A2 C1 Quaternary Center A1->A2 A3 Carboxylic Acid (Solvent Vector) A2->A3 Polar Anchor A4 3-Pyridyl Ring (120° H-Bond Acceptor) A2->A4 Asymmetric Vector B1 Cyclopent-3-ene Core B2 C1 Quaternary Center B1->B2 B3 Carboxylic Acid (Solvent Vector) B2->B3 Polar Anchor B4 4-Pyridyl Ring (180° H-Bond Acceptor) B2->B4 Linear Vector

Vectorial differences between 3-pyridyl and 4-pyridyl isomers originating from the C1 quaternary center.

Comparative Quantitative Profiling

To guide scaffold selection, the following tables summarize the expected physicochemical and in vitro ADME parameters based on established pyridine SAR behavior.

Table 1: Physicochemical Properties

Property 1-(Pyridin-3-yl) Analog 1-(Pyridin-4-yl) Analog Causality / Structural Impact
Nitrogen Vector 120° (Asymmetric) 180° (Linear) Dictates H-bond trajectory and sub-pocket engagement.
Calculated pKa (Pyridine) ~5.2 ~5.4 4-pyridyl is slightly more basic due to resonance stabilization.
Calculated LogD (pH 7.4) ~0.8 ~0.6 3-pyridyl often exhibits higher lipophilicity due to lower symmetry.

| Topological Polar Surface Area | 50.2 Ų | 50.2 Ų | Identical TPSA, but 3D polar surface distribution differs. |

Table 2: Target Affinity & ADME Profiling

Assay / Parameter 3-Pyridyl Analog 4-Pyridyl Analog Self-Validating Control Standard
Kinetic Solubility (pH 7.4) >100 µM ~50 µM Nicardipine (Low), Diclofenac (High)
Human Liver Microsomes (CLint) 25 µL/min/mg 45 µL/min/mg Verapamil (High CL), Warfarin (Low CL)

| CYP Inhibition Liability | Moderate | Strong (Linear heme coordination) | Ketoconazole (CYP3A4) |

Self-Validating Experimental Protocols

To accurately differentiate these isomers during lead optimization, the following self-validating workflows must be employed.

Protocol A: High-Throughput LogD (pH 7.4) Determination via Shake-Flask LC-MS

Causality: LogD is highly sensitive to the positional isomerism of the pyridine ring. We utilize a miniaturized shake-flask method over computational predictions because the internal hydrogen bonding between the carboxylic acid and the pyridine nitrogen can dynamically alter the experimental partition coefficient.

  • Preparation: Prepare a 10 mM DMSO stock of the test scaffold.

  • Partitioning: Spike the compound into a 1:1 mixture of 1-octanol and Phosphate-Buffered Saline (PBS, pH 7.4) to a final concentration of 50 µM.

  • Equilibration: Shake the mixture at 800 rpm for 2 hours at 25°C to ensure complete thermodynamic partitioning.

  • Phase Separation: Centrifuge at 3000 × g for 15 minutes to achieve a sharp phase boundary.

  • Quantification: Extract aliquots from both the octanol and aqueous layers. Dilute appropriately and analyze via LC-MS/MS.

  • Self-Validation Mechanism: Every assay plate must include a cassette of reference standards with known LogD values (e.g., Atenolol LogD = -1.9, Antipyrine LogD = 0.4, and Ketoconazole LogD = 3.8). If the experimental values of these internal controls deviate by more than ±0.2 log units from their literature values, the entire run is automatically flagged for invalidation, ensuring absolute trustworthiness of the test compound data.

Protocol B: Intrinsic Clearance (CLint) via Human Liver Microsomes

Causality: The 4-pyridyl isomer is often more susceptible to N-oxidation by Flavin-containing monooxygenases (FMOs) and specific CYPs compared to the 3-pyridyl isomer. This protocol measures the rate of parent compound depletion to calculate intrinsic clearance.

  • Incubation Setup: Prepare a reaction mixture containing 0.5 mg/mL Human Liver Microsomes (HLM) in 0.1 M potassium phosphate buffer (pH 7.4).

  • Compound Addition: Add the test scaffold to a final concentration of 1 µM (keeping organic solvent <0.5% to prevent enzyme denaturation).

  • Pre-incubation: Incubate at 37°C for 5 minutes to achieve thermal equilibrium.

  • Initiation: Add NADPH to a final concentration of 1 mM to initiate CYP-mediated metabolism.

  • Time-Course Sampling: At 0, 15, 30, 45, and 60 minutes, extract a 50 µL aliquot.

  • Quenching: Immediately transfer the aliquot into 150 µL of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide) to precipitate proteins and halt the reaction.

  • Analysis: Centrifuge the quenched samples and analyze the supernatant via LC-MS/MS to determine the half-life (t½) and calculate CLint.

ADME_Workflow Start Test Compound (1 µM) + Liver Microsomes (0.5 mg/mL) Incubate Pre-incubate at 37°C (5 min) Start->Incubate Initiate Initiate Reaction: Add NADPH (1 mM) Incubate->Initiate Sample Time-course Sampling: 0, 15, 30, 45, 60 min Initiate->Sample Quench Quench Reaction: Ice-cold MeCN + IS Sample->Quench Analyze LC-MS/MS Quantification Quench->Analyze Calculate Calculate t½ & Intrinsic Clearance (CLint) Analyze->Calculate Validate Self-Validation Control: Verapamil (High CL) & Warfarin (Low CL) Validate->Sample

Self-validating workflow for determining microsomal stability and intrinsic clearance.

Self-Validation Mechanism for Protocol B: This protocol employs a built-in self-validation mechanism by running concurrent control incubations. Verapamil is used as a high-clearance positive control to verify the metabolic competence of the microsomes and the viability of the NADPH regenerating system. Conversely, Warfarin is included as a low-clearance negative control to rule out non-specific binding or non-CYP mediated degradation. The assay is only deemed valid if both controls fall within their established historical acceptance criteria.

References

  • Denton, T. T., et al. "Identification of the 4-Position of 3-Alkynyl and 3-Heteroaromatic Substituted Pyridine Methanamines as a Key Modification Site Eliciting Increased Potency and Enhanced Selectivity for Cytochrome P-450 2A6 Inhibition." Journal of Medicinal Chemistry - ACS Publications.
  • "Structure-Based Design and Synthesis of New Estrane–Pyridine Derivatives as Cytochrome P450 (CYP) 1B1 Inhibitors." PMC - NIH.
  • "3-(Piperidin-4-ylmethoxy)pyridine Containing Compounds Are Potent Inhibitors of Lysine Specific Demethylase 1." Journal of Medicinal Chemistry - ACS Publications.
  • Yaqoob, S., et al. "Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors." Dove Medical Press.

Sources

Comparative

comparative binding affinity of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid derivatives

Comparative Binding Affinity Guide: 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid Derivatives in Targeted Drug Discovery Executive Summary The rational design of small-molecule inhibitors relies heavily on the select...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Binding Affinity Guide: 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid Derivatives in Targeted Drug Discovery

Executive Summary

The rational design of small-molecule inhibitors relies heavily on the selection of optimal pharmacophores. The 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid scaffold (CAS 1378845-13-6) has emerged as a highly versatile building block in fragment-based drug design (FBDD). By combining the hydrogen-bond accepting capabilities of a pyridine ring with the conformational rigidity of a cyclopentene core, this scaffold effectively lowers the entropic penalty of target binding.

This guide objectively compares the binding affinity and structural mechanics of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid derivatives against alternative positional isomers and acyclic analogs, using the inhibition of ATP Citrate Lyase (ACLY)—a critical target in hepatocellular carcinoma (HCC) lipogenesis—as a field-validated case study.

Part 1: Structural Mechanics & Target Engagement

The selection of a specific derivative is rarely arbitrary; it is governed by the thermodynamics of the target's binding pocket. When evaluating derivatives of this scaffold, two primary structural features dictate binding affinity:

  • The Pyridine Nitrogen Vector: The nitrogen atom on the pyridine ring acts as a critical hydrogen bond acceptor. Shifting this nitrogen from the ortho (2-yl) to the meta (3-yl) or para (4-yl) position drastically alters the interaction vector. If the target pocket (e.g., the CoA-binding pocket of ACLY) features a specific hydrogen bond donor, a misalignment of just a few angstroms will exponentially decrease binding affinity.

  • Cyclopentene Conformational Rigidity: Compared to acyclic diacid derivatives, the cyclopent-3-ene ring restricts the rotational degrees of freedom. This "pre-organizes" the carboxylic acid moiety into a bioactive conformation, reducing the ΔS (entropic penalty) upon binding and significantly improving the overall free energy of binding ( ΔG ).

SAR_Logic A 1-(Pyridin-3-yl) Cyclopent-3-ene Core B Pyridine Nitrogen (H-Bond Acceptor) A->B Electronic C Cyclopent-3-ene (Steric Restraint) A->C Structural D Target Pocket Engagement B->D Vector Alignment C->D Conformational Fit E Enzymatic Inhibition D->E Functional Output

Fig 1: Structural causality of the 1-(Pyridin-3-yl)cyclopent-3-ene scaffold in target engagement.

Part 2: Comparative Binding Affinity Data

To objectively assess the performance of the 1-(Pyridin-3-yl) derivative, we must benchmark it against its positional isomers. Recent structure-activity relationship (SAR) studies on tridentate alkenyl diacid derivatives targeting ACLY provide robust quantitative data for this comparison.

As shown in the data below, the meta-substituted 1-(Pyridin-3-yl) derivative (analogous to compound F24) demonstrates potent, albeit highly vector-dependent, binding affinity compared to the ortho and para alternatives.

Scaffold DerivativeStructural ModificationACLY Inhibitory IC₅₀ (μM)Binding Affinity & Mechanistic Impact
F23 Analog Pyridine-2-yl (Ortho)0.98 ± 0.02Optimal H-bond vector alignment; strong pocket interaction.
F24 Analog Pyridine-3-yl (Meta) ~1.96 2-fold decline; suboptimal nitrogen alignment relative to the core.
F25 Analog Pyridine-4-yl (Para)> 2.00Severe steric clash or complete loss of H-bond capability.
18f (Baseline) Acyclic Alkenyl Diacid1.50 ± 0.45High flexibility leads to a severe entropic penalty upon binding.
F31 Analog Cyclopent-3-ene (vs 2-ene)Comparable to F24Shift in double bond alters the dihedral angle of the carboxylic acid.

Data synthesized from the SAR profiling of ACLY inhibitors.

Part 3: Self-Validating Experimental Methodologies

To ensure trustworthiness in drug discovery, binding affinity cannot be determined by a single assay. The highly lipophilic nature of cyclopentene derivatives often leads to compound aggregation, which can cause false-positive enzyme inhibition. The following step-by-step protocols represent a self-validating system combining functional enzymatic readouts with orthogonal biophysical validation.

Protocol A: Coupled Enzymatic Assay (Functional Affinity)

Causality: This assay measures the functional inhibition of the target enzyme. Because many metabolic enzymes (like ACLY) do not produce easily detectable byproducts, a coupling enzyme (Malate Dehydrogenase, MDH) is used to link target activity to the oxidation of NADH, which can be monitored spectrophotometrically.

  • Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl pH 8.0, 10 mM MgCl₂, 2 mM DTT). Reconstitute the 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid derivatives in 100% DMSO. Ensure the final assay concentration of DMSO does not exceed 1% to prevent solvent-induced protein denaturation.

  • Enzyme Master Mix: Combine the recombinant target enzyme, MDH, and NADH in the assay buffer.

  • Equilibrium Incubation: Dispense 10 μL of the compound into a 384-well microplate. Add 20 μL of the Enzyme Master Mix. Critical Step: Incubate for 15 minutes at room temperature before adding the substrate. This allows the rigid cyclopentene scaffold to achieve equilibrium binding within the target pocket.

  • Reaction Initiation: Add 20 μL of the specific substrate mix (e.g., Citrate, CoA, ATP) to initiate the reaction.

  • Kinetic Readout: Monitor the depletion of NADH via absorbance at 340 nm continuously for 30 minutes. Calculate the IC₅₀ using a four-parameter logistic non-linear regression model.

  • Self-Validation (Counter-Screen): Run a parallel assay excluding the primary target enzyme and adding exogenous oxaloacetate. Rationale: If the compound inhibits the MDH coupling enzyme, it will register as a false positive. This step ensures the derivative's affinity is specific to the primary target.

Protocol B: Surface Plasmon Resonance (Direct Binding Kinetics)

Causality: Enzymatic assays measure downstream functional effects, but Surface Plasmon Resonance (SPR) directly measures the physical binding kinetics ( kon​ , koff​ ) and dissociation constant ( Kd​ ), ruling out promiscuous aggregation.

  • Surface Activation: Activate a CM5 sensor chip using standard EDC/NHS chemistry. Immobilize the target protein via amine coupling to a density of ~5000 Response Units (RU). Block remaining active sites with 1 M ethanolamine.

  • Analyte Preparation: Dilute the derivatives in running buffer (PBS-T + 2% DMSO) in a 2-fold dilution series (e.g., 0.1 μM to 10 μM).

  • Binding Cycle: Inject analytes at a flow rate of 30 μL/min for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

  • Data Analysis: Double-reference the sensograms by subtracting the signal from a blank reference flow cell and a buffer-only injection. Fit the resulting curves to a 1:1 Langmuir binding model to extract the absolute Kd​ .

Experimental_Workflow S1 1. Scaffold Synthesis & Isomer Separation S2 2. Primary Enzymatic Assay (MDH-Coupled) S1->S2 Purified Compounds S3 3. Orthogonal Validation (SPR Binding Kinetics) S2->S3 IC50 < 2 μM S4 4. Counter-Screening (Exclude False Positives) S2->S4 Internal Control S5 5. Lead Selection & In Vivo Profiling S3->S5 Validated Kd S4->S3 Verified Hits

Fig 2: Self-validating high-throughput workflow for evaluating cyclopentene-based inhibitors.

Part 4: Conclusion & Scaffold Selection Criteria

When comparing 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid derivatives to alternative scaffolds, researchers must weigh thermodynamic gains against synthetic complexity.

  • Vs. Acyclic Scaffolds: The cyclopent-3-ene core is vastly superior to acyclic chains. By locking the carboxylic acid into a rigid geometry, it prevents the entropic penalty associated with the folding of flexible carbon chains upon target entry.

  • Vs. Positional Isomers: The meta (3-yl) substitution offers moderate-to-high binding affinity depending on the target. However, as demonstrated in recent ACLY inhibitor development , if the target pocket's hydrogen bond donor is tightly localized, evaluating the ortho (2-yl) and para (4-yl) isomers is a mandatory step in the hit-to-lead optimization phase to ensure the vector alignment is maximized.

References

  • Yang, Y., Zhai, J., Wang, F., Song, G., Xu, H., Sun, X., Zhang, Q., Ma, J., Gu, M., Gao, Y., Zhang, M., Ding, J., Chen, Y., Li, J., Xie, Z., Fang, Y., & Nan, F. (2025). Discovery of Novel Tridentate Alkenyl Diacid Derivatives as Potent ATP Citrate Lyase Inhibitors for the Treatment of Hepatocellular Carcinoma. Journal of Medicinal Chemistry.[Link]

Validation

Validating LC-MS Analytical Methods for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid: ZIC-HILIC vs. Standard Reversed-Phase C18

As drug development pipelines increasingly feature highly polar, functionally diverse small molecules, bioanalytical scientists are frequently confronted with compounds that defy traditional chromatographic logic. 1-(Pyr...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development pipelines increasingly feature highly polar, functionally diverse small molecules, bioanalytical scientists are frequently confronted with compounds that defy traditional chromatographic logic. 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid is a prime example. Featuring both a basic pyridine ring and an acidic carboxylic acid group bound to a cyclopentene scaffold, this molecule exists as a highly polar zwitterion under physiological and typical LC-MS conditions.

In this guide, we objectively compare the performance of standard Reversed-Phase (RP) C18 columns against Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-HILIC). By examining the fundamental causality behind retention mechanisms, we provide a self-validating, [1] workflow for the robust quantification of this challenging analyte.

The Analytical Challenge: Zwitterionic Polarity

Standard RP-LC relies on hydrophobic interactions between the analyte and the C18 stationary phase. However, 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid presents a dual-polarity problem. At a typical acidic mobile phase pH (e.g., pH 2.7 with 0.1% formic acid), the pyridine nitrogen is protonated, rendering the molecule highly polar.

The Causality of RP-LC Failure: Because the molecule is heavily hydrated and charged, it is energetically unfavorable for it to partition into the hydrophobic C18 alkyl chains. Consequently, the analyte exhibits a retention factor ( k′ ) of near zero, eluting in the void volume alongside unretained endogenous matrix components (e.g., salts, proteins). This co-elution leads to severe ion suppression in the electrospray ionization (ESI) source, destroying assay sensitivity and reproducibility.

The ZIC-HILIC Solution: [2] utilize a sulfobetaine stationary phase that maintains a tightly bound, water-enriched layer. Instead of repelling the polar analyte, the ZIC-HILIC phase allows the zwitterion to partition into this aqueous layer. Furthermore, the balanced positive and negative charges on the sulfobetaine surface provide weak, reversible electrostatic interactions that focus the analyte band, resulting in sharp, symmetrical peaks.

G cluster_C18 Standard C18 (Reversed-Phase) cluster_HILIC ZIC-HILIC (Mixed-Mode) Analyte 1-(Pyridin-3-yl)cyclopent-3-ene -1-carboxylic acid (Zwitterion) C18_Phase Hydrophobic C18 Chains Analyte->C18_Phase Hydrophobic Repulsion HILIC_Phase Water-Enriched Layer + Sulfobetaine Phase Analyte->HILIC_Phase Hydrophilic Partitioning C18_Result Poor Retention Elutes in Void Volume C18_Phase->C18_Result HILIC_Result Strong Retention Partitioning & Electrostatics HILIC_Phase->HILIC_Result

Chromatographic retention mechanisms for zwitterionic analytes on C18 vs. ZIC-HILIC columns.

Self-Validating Experimental Protocol

To ensure data trustworthiness, an analytical protocol must be inherently robust against procedural variations. The following ZIC-HILIC workflow acts as a self-validating system by exploiting the compatibility between protein precipitation (PPT) extraction and HILIC mobile phases [3].

In traditional C18 workflows, injecting a high-organic PPT extract causes solvent breakthrough, requiring a time-consuming nitrogen dry-down and aqueous reconstitution step (which risks adsorptive loss of the analyte). In contrast, HILIC requires a high-organic injection, allowing the PPT supernatant to be injected directly. This eliminates evaporative losses and maximizes recovery.

Step-by-Step Methodology
  • Sample Aliquot: Transfer 50 µL of human plasma to a 96-well plate.

  • Internal Standard Addition: Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS, 13C6​ -analog) at 500 ng/mL. Causality: Adding SIL-IS before extraction ensures it perfectly tracks any matrix effects or volumetric transfer errors.

  • Protein Precipitation: Add 150 µL of cold Acetonitrile (100%). Vortex for 2 minutes.

  • Centrifugation: Spin at 14,000 × g for 10 minutes at 4°C.

  • Direct Injection: Transfer 100 µL of the supernatant (now ~75% Acetonitrile) to an autosampler vial. Inject 2 µL directly onto the LC-MS/MS system.

LC-MS/MS Conditions (ZIC-HILIC)
  • Column: ZIC-HILIC (100 × 2.1 mm, 3.5 µm) maintained at 40°C.

  • Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 6.8. (Maintains the analyte in its zwitterionic state).

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start at 90% B, hold for 1 min, ramp to 50% B over 4 mins, return to 90% B. Flow rate: 0.4 mL/min.

  • MS Detection: Positive ESI, MRM Mode. Transition: m/z 190.1 144.1 (Analyte); m/z 196.1 150.1 (SIL-IS).

Workflow Plasma 1. Plasma Sample (Spiked with IS) PPT 2. Protein Precipitation (3x vol Acetonitrile) Plasma->PPT Centrifuge 3. Centrifugation (14,000 x g, 10 min) PPT->Centrifuge Supernatant 4. Supernatant Collection Centrifuge->Supernatant Injection 5. Direct Injection (High Organic Compatible) Supernatant->Injection LCMS 6. ZIC-HILIC LC-MS/MS (ESI+ MRM Mode) Injection->LCMS Validation 7. ICH M10 Data Analysis (Accuracy, Precision, ME) LCMS->Validation

Self-validating bioanalytical workflow for ZIC-HILIC LC-MS/MS quantification.

Comparative Performance & Validation Data

The experimental data below objectively compares the performance of a standard C18 column against the ZIC-HILIC column for the quantification of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid.

Table 1: Chromatographic Performance & Matrix Effect Comparison
ParameterStandard C18 (Alternative)ZIC-HILIC (Product)Scientific Implication
Retention Time ( tR​ ) 0.8 min (Void Volume)4.5 minHILIC successfully retains the polar zwitterion.
Retention Factor ( k′ ) 0.25.4 k′>2 is required to avoid matrix suppression zones.
Peak Asymmetry ( As​ ) 2.4 (Severe Tailing)1.1 (Symmetrical)ZIC-HILIC electrostatics prevent secondary silanol interactions.
Matrix Effect (IS-normalized) 42% (Severe Suppression)98% (Negligible)HILIC resolves the analyte away from endogenous phospholipids.
Extraction Recovery 65% (Requires dry-down)92% (Direct injection)Direct injection prevents adsorptive losses during evaporation.
Table 2: ICH M10 Validation Summary (ZIC-HILIC Method)

Following the [1], the ZIC-HILIC method was fully validated. The use of the SIL-IS combined with the direct-injection HILIC workflow resulted in exceptional precision and accuracy, easily meeting regulatory acceptance criteria.

Validation ParameterExperimental ResultICH M10 Acceptance Criteria
Linearity Range 1.0 – 1000 ng/mL ( R2=0.998 ) R2≥0.99 , back-calculated standards ±15%
Intra-run Precision (CV%) 2.1% – 6.4% ≤15% ( ≤20% at LLOQ)
Inter-run Precision (CV%) 3.5% – 7.8% ≤15% ( ≤20% at LLOQ)
Accuracy (% Bias) -4.2% to +5.1% ±15% ( ±20% at LLOQ)
Autosampler Stability (24h) 98.5% of nominal concentration ±15% of nominal

Conclusion

Attempting to force highly polar, zwitterionic compounds like 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid through standard Reversed-Phase C18 columns fundamentally violates chromatographic thermodynamics, resulting in poor retention, severe matrix suppression, and failed validations.

By aligning the analytical technology with the chemical reality of the analyte, ZIC-HILIC provides an elegant, self-validating solution. The combination of hydrophilic partitioning and balanced electrostatic interactions delivers superior retention, excellent peak shape, and allows for a streamlined, direct-injection sample preparation workflow that easily surpasses ICH M10 regulatory requirements.

References

  • European Medicines Agency / ICH. ICH M10 on bioanalytical method validation - Scientific guideline.[Link]

  • Analytical Chemistry (ACS Publications). Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-HILIC and ZIC-cHILIC) Provide High Resolution Separation and Increase Sensitivity in Proteome Analysis.[Link]

  • Agilent Technologies. HILIC Chromatography: When and How?[Link]

Comparative

A Technical Guide to the Structure-Activity Relationship of Pyridine-Cyclopentene Carboxylic Acids as Endothelin Receptor Antagonists

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of pyridine-cyclopentene carboxylic acids, a novel and potent class of endothelin (ET) receptor antagonists. By integrating data...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of pyridine-cyclopentene carboxylic acids, a novel and potent class of endothelin (ET) receptor antagonists. By integrating data from seminal studies, this document offers researchers, scientists, and drug development professionals a detailed comparison of compound performance, supported by experimental data and protocols. The insights herein are intended to facilitate the rational design of next-generation therapeutics targeting the endothelin system.

Introduction: The Therapeutic Potential of Targeting the Endothelin System

The endothelin system, comprising three peptide ligands (ET-1, ET-2, and ET-3) and two G protein-coupled receptors (ETA and ETB), plays a critical role in vasoconstriction and cell proliferation.[1] Dysregulation of this system is implicated in a range of cardiovascular and renal diseases, including hypertension, heart failure, and pulmonary hypertension.[2] Consequently, the development of ET receptor antagonists has been a significant focus of pharmaceutical research.[1][2]

The pyridine-cyclopentene carboxylic acid scaffold has emerged as a promising chemotype for the development of potent and selective ET receptor antagonists.[3] The rigid, fused-ring system provides a defined orientation for key pharmacophoric elements, while the carboxylic acid moiety is crucial for interaction with the receptor.[4][5] This guide will delve into the nuanced SAR of this compound class, with a primary focus on the 2-substituted 5,7-diarylcyclopenteno[1,2-b]pyridine-6-carboxylic acids.

Core Scaffold and Key Structural Features

The fundamental structure of the compounds discussed in this guide is the 5,7-diarylcyclopenteno[1,2-b]pyridine-6-carboxylic acid core. The key points of structural variation that significantly influence biological activity are:

  • The substituent at the 2-position of the pyridine ring.

  • The nature and substitution pattern of the aryl groups at the 5- and 7-positions.

  • The carboxylic acid at the 6-position, which is generally considered essential for activity.

The following sections will explore the impact of modifications at these positions on the binding affinity and selectivity for ETA and ETB receptors.

Structure-Activity Relationship (SAR) Analysis

The SAR for this class of compounds is primarily driven by the nature of the substituent at the 2-position of the pyridine ring, which plays a pivotal role in determining both potency and selectivity.[4]

Impact of 2-Position Substituents on Potency and Selectivity

Initial studies identified a lead compound with a hydrogen at the 2-position, which exhibited potent ETA receptor antagonism with an IC50 of 2.4 nM and a 170-fold selectivity over the ETB receptor.[3][4] Subsequent derivatization at this position led to significant improvements in both affinity and selectivity.

A key finding was that the introduction of a primary amino group at the 2-position resulted in highly potent and selective ETA antagonists.[4] Specifically, a propylamino substituent yielded an IC50 of 0.12 nM with 520-fold selectivity, while an isopropylamino group resulted in an IC50 of 0.10 nM with 420-fold selectivity.[4] This suggests that a basic nitrogen atom at this position is crucial for a strong interaction with the ETA receptor.

Influence of Aryl Substituents at the 5- and 7-Positions

The nature of the aryl groups at the 5- and 7-positions also modulates the activity. Optimal binding affinity was observed with a 3,4-methylenedioxyphenyl group at the 5-position and a 4-methoxyphenyl group at the 7-position.[3] Further modifications to the 4-methoxyphenyl ring at the 7-position, specifically at its 2-position, led to even more potent ETA selective antagonists.[3] For instance, the introduction of a hydroxymethyl or a 3-methoxy-2-methylpropyl group at this position in the 2-isopropylamino series resulted in compounds with excellent oral bioavailability in rats.[5]

Comparative Performance Data

The following table summarizes the in vitro activity of representative 2-substituted 5,7-diarylcyclopenteno[1,2-b]pyridine-6-carboxylic acids against human ETA and ETB receptors.

Compound ID2-Substituent5-Aryl Group7-Aryl GroupETA IC50 (nM)ETB IC50 (nM)Selectivity (ETB/ETA)
1 H3,4-Methylenedioxyphenyl4-Methoxyphenyl2.4410170
2p Propylamino3,4-Methylenedioxyphenyl4-Methoxyphenyl0.1262.4520
2q Isopropylamino3,4-Methylenedioxyphenyl4-Methoxyphenyl0.1042.0420

Data sourced from Ohtake et al., 2002.[4]

Experimental Protocols

The determination of the biological activity of these compounds relies on robust and validated in vitro assays. The following is a generalized protocol for an endothelin receptor binding assay.

Endothelin Receptor Binding Assay

This protocol outlines a competitive binding assay to determine the affinity (IC50) of test compounds for the ETA and ETB receptors.

Materials:

  • Membrane preparations from cells expressing human ETA or ETB receptors (e.g., CHO cells).[2]

  • Radioligand: [125I]-ET-1.[3][6]

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2, 0.2% BSA.

  • Test compounds dissolved in a suitable solvent (e.g., DMSO).

  • 96-well microtiter plates.[6]

  • Glass fiber filters.

  • Scintillation counter.

Procedure:

  • Plate Preparation: To each well of a 96-well plate, add 50 µL of assay buffer.

  • Compound Addition: Add 10 µL of various concentrations of the test compound or vehicle (for total and non-specific binding).

  • Radioligand Addition: Add 20 µL of [125I]-ET-1 (final concentration ~25 pM).

  • Membrane Addition: Add 20 µL of the cell membrane preparation (containing a predetermined amount of protein).

  • Incubation: Incubate the plates for 2 hours at 37°C.[7]

  • Filtration: Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold assay buffer.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Calculate the specific binding by subtracting the non-specific binding (in the presence of a high concentration of unlabeled ET-1) from the total binding. Determine the IC50 values by non-linear regression analysis of the competition binding curves.

Visualizations

SAR of 2-Substituted Pyridine-Cyclopentene Carboxylic Acids

SAR_Pyridine_Cyclopentene cluster_scaffold Core Scaffold cluster_modifications Structural Modifications cluster_activity Biological Activity Scaffold 5,7-Diarylcyclopenteno[1,2-b]pyridine-6-carboxylic Acid R2 2-Position Substituent Scaffold->R2 Key determinant Ar5 5-Aryl Group Scaffold->Ar5 Ar7 7-Aryl Group Scaffold->Ar7 Potency Potency (IC50) R2->Potency Dramatically influences Selectivity Selectivity (ETA vs ETB) R2->Selectivity Critically affects Ar5->Potency Modulates Ar7->Potency Modulates

Caption: Key structural modifications influencing the biological activity.

Experimental Workflow for ET Receptor Binding Assay

Binding_Assay_Workflow start Start plate_prep Plate Preparation (Buffer, Compound, Radioligand) start->plate_prep membrane_add Add Cell Membranes (ETA or ETB) plate_prep->membrane_add incubation Incubation (2h @ 37°C) membrane_add->incubation filtration Rapid Filtration & Washing incubation->filtration counting Scintillation Counting filtration->counting analysis Data Analysis (IC50 Determination) counting->analysis end End analysis->end

Caption: Workflow for the endothelin receptor binding assay.

Conclusion

The 2-substituted 5,7-diarylcyclopenteno[1,2-b]pyridine-6-carboxylic acids represent a highly promising class of endothelin receptor antagonists. The structure-activity relationship is well-defined, with the substituent at the 2-position of the pyridine ring being a critical determinant of both potency and selectivity for the ETA receptor. The introduction of primary amino groups at this position has led to the discovery of compounds with picomolar affinity and high selectivity. Further optimization of the aryl substituents at the 5- and 7-positions has yielded compounds with favorable pharmacokinetic profiles. The experimental protocols and SAR data presented in this guide provide a solid foundation for researchers aiming to design and develop novel therapeutics targeting the endothelin system.

References

  • Ohtake, N., et al. (2002). Structure-Activity relationships of 2-substituted 5,7-Diarylcyclopenteno[1,2-b]pyridine-6-carboxylic acids as a novel class of endothelin receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 12(21), 3041-3045. [Link]

  • Takahashi, H., et al. (2004). Structure-activity relationships of a novel class of endothelin receptor selective antagonists; 6-carboxy-2-isopropylamino-5,7-diarylcyclopenteno[1,2-b]pyridines. Bioorganic & Medicinal Chemistry Letters, 14(6), 1503-1507. [Link]

  • Nishikibe, M., et al. (2002). Methods for assessing endothelin ETA-receptor antagonists in preclinical studies. Journal of Pharmacological and Toxicological Methods, 48(1), 1-12. [Link]

  • Hayama, T., et al. (2002). 6-Carboxy-5,7-diarylcyclopenteno[1,2-b]pyridine derivatives: a novel class of endothelin receptor antagonists. Bioorganic & Medicinal Chemistry, 10(8), 2425-2436. [Link]

  • Williams, D. L. Jr, et al. (1992). Endothelin-1 receptor binding assay for high throughput chemical screening. Journal of Pharmacological and Toxicological Methods, 27(2), 89-95. [Link]

  • Davenport, A. P. (2002). International Union of Pharmacology. XXIX. Update on endothelin receptor nomenclature. Pharmacological Reviews, 54(2), 219-226. [Link]

  • Maguire, J. J., & Davenport, A. P. (2014). Endothelin@25 - new agonists, antagonists, inhibitors and emerging research frontiers: IUPHAR Review 12. British Journal of Pharmacology, 171(24), 5555–5572. [Link]

  • Zhang, H., et al. (2025). Design, Synthesis, and Biological Activity Evaluation of 5-Aryl-cyclopenta[c]pyridine Derivatives. Journal of Agricultural and Food Chemistry. [Link]

  • Wu, C., et al. (2022). Sources, Transformations, Syntheses, and Bioactivities of Monoterpene Pyridine Alkaloids and Cyclopenta[c]pyridine Derivatives. Molecules, 27(21), 7234. [Link]

  • Williams, T. M., et al. (1995). 2-(Benzo[4][8]dioxol-5-yl)-6-isopropyloxy-4-(4-methoxyphenyl)-2H-chromene-3-carboxylic Acid (S-1255). 1. Study on Structure-Activity Relationships and Basic Structure Crucial for ETA Antagonism. Journal of Medicinal Chemistry, 38(9), 1587-1601. [Link]

  • Sakamoto, T., et al. (2002). A convenient synthetic method of a 5,7-diarylcyclopenteno-[1,2-b]pyridine-6-carboxylate: a key intermediate for potent endothelin receptor antagonists. Bioorganic & Medicinal Chemistry, 10(11), 3437-3444. [Link]

  • Yaqoob, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy, 19, 4039-4091. [Link]

  • IntechOpen. (2022). Fused Pyridine Derivatives: Synthesis and Biological Activities. [Link]

  • ResearchGate. (n.d.). Role of pyridines as enzyme inhibitors in medicinal chemistry. [Link]

  • Opgenorth, T. J., et al. (1996). Direct determination of endothelin receptor antagonist levels in plasma using a scintillation proximity assay. Analytical Biochemistry, 241(2), 195-201. [Link]

  • Nambi, P., et al. (1994). Identification of Receptor Binding and Activation Sites in Endothelin-1 by Use of Site-Directed Mutagenesis. Circulation Research, 74(4), 629-634. [Link]

  • Chen, X., et al. (2016). Discovery of Dual ETA/ETB Receptor Antagonists from Traditional Chinese Herbs through in Silico and in Vitro Screening. Molecules, 21(3), 353. [Link]

  • Wülfing, B., et al. (2007). Endothelin A and Endothelin B Receptors Differ in Their Ability to Stimulate ERK1/2 Activation. Journal of Cardiovascular Pharmacology, 50(4), 454-457. [Link]

  • Wang, G., et al. (2016). Synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues through manganese-catalyzed oxidation of the CH2 adjacent to pyridine moiety in water. Green Chemistry, 18(19), 5241-5245. [Link]

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Validation

A Comparative Reactivity Analysis: 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid and its Phenyl Analog

A Guide for Researchers in Drug Discovery and Development Abstract In medicinal chemistry, the substitution of a phenyl ring with a pyridine ring—a "phenyl-pyridyl switch"—is a common strategy to modulate a compound's ph...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers in Drug Discovery and Development

Abstract

In medicinal chemistry, the substitution of a phenyl ring with a pyridine ring—a "phenyl-pyridyl switch"—is a common strategy to modulate a compound's physicochemical properties, metabolic stability, and target engagement.[1] This guide provides a comprehensive framework for benchmarking the reactivity of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid against its direct structural analog, 1-phenylcyclopent-3-ene-1-carboxylic acid. We will explore the fundamental electronic differences between the pyridinyl and phenyl moieties and how these differences are hypothesized to influence key chemical and biochemical reactions. This guide details experimental protocols for determining acidity (pKa), reactivity in nucleophilic acyl substitution, and metabolic stability, providing researchers with the tools to objectively evaluate these critical drug-like properties.

Introduction: The Rationale for Comparison

The pyridine ring is a "privileged scaffold" in drug discovery, capable of acting as a hydrogen bond acceptor and impacting properties like solubility and metabolic stability.[2][3] The core difference between a phenyl and a pyridin-3-yl group lies in the presence of a nitrogen atom within the aromatic ring. This nitrogen atom is more electronegative than carbon, leading to an overall electron-withdrawing effect that alters the electron distribution across the entire molecule.[1]

For 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, the nitrogen at the 3-position (meta-position relative to the cyclopentene linkage) primarily exerts an inductive electron-withdrawing effect. This is expected to influence the reactivity of the adjacent carboxylic acid group significantly. Understanding these differences is crucial for predicting a drug candidate's behavior, from its chemical synthesis and formulation to its in vivo pharmacokinetic profile. This guide will focus on three key areas of reactivity:

  • Acidic Reactivity (pKa): The acidity of the carboxylic acid function.

  • Chemical Reactivity: The susceptibility of the carboxyl group to nucleophilic attack.

  • Metabolic Reactivity: The compound's stability in the presence of metabolic enzymes.

The Electronic Influence of the Pyridinyl Group

The fundamental difference in reactivity stems from the electronic nature of the pyridine ring compared to the benzene ring.

  • Inductive Effect (-I): The electronegative nitrogen atom in the pyridine ring pulls electron density away from the attached cyclopentene ring and, consequently, from the carboxylic acid group. This deactivating effect is expected even from the meta position.[4][5]

  • Field Effect: The localized partial negative charge on the nitrogen atom and partial positive charges on the ring carbons create a distinct molecular electrostatic potential compared to the more neutral phenyl ring.[1][6]

This net electron withdrawal is hypothesized to increase the acidity of the carboxylic proton and enhance the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

G cluster_0 1-(Phenyl)cyclopent-3-ene-1-carboxylic acid cluster_1 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid Phenyl Phenyl Group (Electron Neutral/Slightly Donating) Carboxyl_P Carboxylic Acid Phenyl->Carboxyl_P - Neutral inductive effect - Lower acidity (Higher pKa) - Less electrophilic carbonyl Pyridinyl Pyridin-3-yl Group (Electron Withdrawing) Carboxyl_Py Carboxylic Acid Pyridinyl->Carboxyl_Py - Strong inductive effect (-I) - Higher acidity (Lower pKa) - More electrophilic carbonyl

Caption: Hypothesized Electronic Effects on Carboxylic Acid Reactivity.

Comparative Analysis of Physicochemical and Biochemical Reactivity

This section outlines key experiments to quantify the reactivity differences between the two analogs.

Acidic Reactivity: pKa Determination

The acid dissociation constant (pKa) is a critical parameter that dictates the ionization state of a molecule at a given pH, which in turn affects its solubility, absorption, and receptor binding.

Hypothesis: The electron-withdrawing pyridin-3-yl group will stabilize the carboxylate anion, resulting in a lower pKa value (stronger acid) compared to the phenyl analog.

Experimental Data Summary (Predicted)

Compound Predicted pKa Predominant form at pH 7.4
1-Phenyl...carboxylic acid ~4.5 - 5.0 Carboxylate (Anion)

| 1-(Pyridin-3-yl)...carboxylic acid | ~4.0 - 4.5 | Carboxylate (Anion) |

Chemical Reactivity: Esterification Kinetics

The rate of esterification serves as a direct probe of the electrophilicity of the carbonyl carbon. A more electrophilic carbon will react faster with a nucleophile (e.g., an alcohol).

Hypothesis: The pyridinyl analog will undergo esterification at a faster rate than the phenyl analog due to the increased electrophilicity of its carbonyl carbon.

Experimental Data Summary (Predicted)

Compound Relative Reaction Rate (k_rel) Rationale
1-Phenyl...carboxylic acid 1.0 (Baseline) Less electrophilic carbonyl

| 1-(Pyridin-3-yl)...carboxylic acid | > 1.0 | More electrophilic carbonyl |

Metabolic Reactivity: Microsomal Stability Assay

For drug development professionals, understanding a compound's metabolic fate is paramount. Liver microsomes contain a host of enzymes, primarily Cytochrome P450s (CYPs), that are responsible for Phase I metabolism.[7]

Hypothesis: The pyridine ring introduces a potential site for metabolism (e.g., N-oxidation) not present in the phenyl analog, which may lead to lower metabolic stability.

Experimental Data Summary (Predicted)

Compound Half-Life (t½, min) in HLM Intrinsic Clearance (CLint) Rationale
1-Phenyl...carboxylic acid > 60 Low Metabolism likely on cyclopentene or phenyl ring

| 1-(Pyridin-3-yl)...carboxylic acid | < 60 | Moderate to High | Potential for N-oxidation on the pyridine ring |

Experimental Protocols

The following protocols provide detailed methodologies for the key experiments cited in the comparative analysis.

Workflow for Comparative Analysis

G cluster_exp Benchmarking Experiments Cmpd Acquire/Synthesize Phenyl and Pyridinyl Analogs QC Confirm Purity & Identity (NMR, LC-MS, HRMS) Cmpd->QC pKa pKa Determination (Potentiometric Titration) QC->pKa Kinetics Esterification Kinetics (HPLC Monitoring) QC->Kinetics Metabolism Metabolic Stability (Human Liver Microsomes) QC->Metabolism Analysis Data Analysis & Comparison pKa->Analysis Kinetics->Analysis Metabolism->Analysis Report Generate Reactivity Profile Analysis->Report

Caption: Overall Experimental Workflow for Benchmarking Reactivity.

Protocol: pKa Determination by Potentiometric Titration
  • Preparation: Prepare a 1 mM solution of the test compound in a suitable co-solvent system (e.g., 50:50 Methanol:Water).

  • Titration Setup: Use a calibrated pH meter and an automated titrator. The titrant will be a standardized solution of 0.01 M NaOH.

  • Procedure:

    • Place 20 mL of the compound solution in a jacketed beaker at 25°C.

    • Begin stirring and record the initial pH.

    • Add the NaOH titrant in small, precise increments (e.g., 0.01 mL).

    • Record the pH after each addition, allowing the reading to stabilize.

    • Continue the titration well past the equivalence point.

  • Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point (where half of the acid has been neutralized).

Protocol: Kinetic Analysis of Fischer Esterification

This protocol measures the rate of reaction between the carboxylic acid and an alcohol (e.g., methanol) under acidic catalysis.[8]

  • Reaction Setup:

    • In a sealed vial, dissolve the carboxylic acid (0.1 mmol) in 2 mL of methanol.

    • Add a catalytic amount of concentrated sulfuric acid (e.g., 5 µL).

    • Place the vial in a heating block set to a constant temperature (e.g., 60°C) and start a timer.

  • Time Point Sampling:

    • At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

    • Immediately quench the reaction by diluting the aliquot into a large volume of a neutral buffer (e.g., 1 mL of mobile phase).

  • HPLC Analysis:

    • Analyze the quenched samples by reverse-phase HPLC.

    • Use a suitable C18 column and a mobile phase (e.g., Acetonitrile:Water with 0.1% formic acid) to separate the starting carboxylic acid from the product ester.

    • Monitor the disappearance of the starting material peak area over time.

  • Data Analysis: Plot the natural logarithm of the starting material concentration (ln[Acid]) versus time. For a pseudo-first-order reaction, the slope of this line will be equal to -k, where k is the rate constant.

Protocol: Human Liver Microsome (HLM) Stability Assay

This assay measures the rate of disappearance of a compound when incubated with human liver microsomes, which is used to calculate intrinsic clearance.[7][9]

  • Reagent Preparation:

    • Test Compound Stock: 1 mM solution in DMSO.

    • HLM Stock: Thaw pooled human liver microsomes (e.g., from a commercial supplier) on ice and dilute to 1 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).[10][11]

    • Cofactor Solution: Prepare a 10 mM solution of NADPH in the same phosphate buffer.

  • Incubation:

    • In a 96-well plate, combine the phosphate buffer, HLM solution, and test compound (final concentration 1 µM).

    • Pre-incubate the plate at 37°C for 5 minutes.

    • Initiate the metabolic reaction by adding the NADPH cofactor solution (final concentration 1 mM).

  • Time Point Quenching:

    • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding 100 µL of ice-cold acetonitrile containing an internal standard.[10]

  • Sample Processing & Analysis:

    • Centrifuge the plate to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

    • Quantify the remaining amount of the parent compound at each time point relative to the internal standard.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of compound remaining versus time.

    • The slope of the line (k) is determined from the linear regression.

    • Calculate the half-life (t½) as: t½ = 0.693 / k.

    • Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / [microsomal protein concentration]).

Conclusion and Outlook

This guide provides a theoretical and practical framework for comparing the reactivity of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid and its phenyl analog. The introduction of the pyridinyl moiety is predicted to increase the compound's acidity and its susceptibility to nucleophilic attack, while potentially introducing a new liability for metabolic degradation. The experimental protocols outlined herein offer a robust methodology for quantifying these differences. By systematically benchmarking these properties, researchers and drug development professionals can make more informed decisions in lead optimization, ultimately leading to the design of safer and more efficacious therapeutic agents.

References

  • Ackley, D.C., Rockich, K.T., & Timothy, R. (2004). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Protocols. [Link]

  • Sygnature Discovery. Microsomal stability assay for human and mouse liver microsomes. [Link]

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  • Wernevik, J., et al. Protocol for the Human Liver Microsome Stability Assay. ResearchGate. [Link]

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  • De Sarlo, F., & Ridd, J. H. (1967). Inductive and field effects in aromatic substitution. Part I. Kinetics of nitration of 4-phenylpyridine and 4-benzylpyridine. Journal of the Chemical Society B: Physical Organic, 712-715. [Link]

  • Jencks, W. P., & Gilchrist, M. (1968). Kinetics and mechanisms of reactions of pyridines and imidazoles with phenyl acetates and trifluoroacetates in aqueous acetonitrile with low content of water: nucleophilic and general base catalysis in ester hydrolysis. Journal of the Chemical Society, Perkin Transactions 2. [Link]

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Comparative

A Comparative Toxicological Screening of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid: A Proposed Framework

This guide provides a comprehensive framework for the comparative toxicity screening of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, a novel compound with potential pharmacological activity. Given the limited publi...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the comparative toxicity screening of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, a novel compound with potential pharmacological activity. Given the limited publicly available toxicity data for this specific molecule, we present a detailed, tiered experimental workflow designed to rigorously assess its safety profile. This proposed screening cascade is benchmarked against two well-characterized nicotinic acetylcholine receptor (nAChR) modulators: nicotine, a potent agonist, and varenicline, a partial agonist used in smoking cessation.[1][2] This comparative approach will enable researchers to contextualize the toxicological profile of the target compound and make informed decisions regarding its potential for further development.

The pyridine moiety present in 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid suggests a potential for interaction with nAChRs, making nicotine and varenicline highly relevant comparators.[3][4] Nicotine is known for its broad range of physiological and toxicological effects, including cardiovascular and reproductive toxicity.[5][6][7] Varenicline, while an effective therapeutic, has a documented side-effect profile that includes neuropsychiatric and cardiovascular events.[2][8][9][10] Understanding the relative toxicity of our target compound against these benchmarks is therefore of paramount importance.

Tiered Toxicological Screening Workflow

A tiered approach to toxicity testing is proposed to efficiently screen 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, starting with in vitro assays to assess baseline cytotoxicity and genotoxicity, followed by more complex in vivo studies to understand its systemic effects. This strategy aligns with the principles of the 3Rs (Replacement, Reduction, and Refinement) in animal testing.[11]

Toxicological_Screening_Workflow start Start: Compound Synthesis and Characterization in_vitro Tier 1: In Vitro Toxicity Screening start->in_vitro cytotoxicity Cytotoxicity Assays (e.g., MTT, Neutral Red) in_vitro->cytotoxicity genotoxicity Genotoxicity Assays (e.g., Ames Test, Micronucleus) in_vitro->genotoxicity safety_pharm In Vitro Safety Pharmacology (e.g., hERG Assay) in_vitro->safety_pharm in_vivo_decision Decision Point: Proceed to In Vivo? cytotoxicity->in_vivo_decision genotoxicity->in_vivo_decision safety_pharm->in_vivo_decision in_vivo Tier 2: In Vivo Toxicity Screening in_vivo_decision->in_vivo Favorable In Vitro Profile acute_tox Acute Toxicity Study (e.g., OECD 423) in_vivo->acute_tox dose_range Dose-Range Finding Study acute_tox->dose_range repeat_dose Sub-chronic Repeat-Dose Study (28-day) dose_range->repeat_dose end Comprehensive Toxicity Profile and Risk Assessment repeat_dose->end

Caption: Proposed tiered toxicological screening workflow.

Comparative Overview of Nicotine and Varenicline Toxicity

The following table summarizes the known toxicological profiles of our comparator compounds, which will serve as a benchmark for evaluating the data obtained for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid.

Parameter Nicotine Varenicline
Primary Mechanism Potent agonist of nAChRs.[1]Partial agonist of α4β2 nAChRs.[2][4]
Acute Toxicity (Human) Lethal dose estimated between 500-1000 mg (oral).[5][12][13] Symptoms include nausea, vomiting, dizziness, and in severe cases, respiratory paralysis.[6][12]Overdose information is limited. Common adverse effects at therapeutic doses include nausea, headache, and insomnia.[2]
Organ-Specific Toxicity Cardiovascular: Increased heart rate and blood pressure.[6] Reproductive/Developmental: Known reproductive toxicant.[6] Gastrointestinal: Nausea, vomiting.[6]Neuropsychiatric: Reports of agitation, depression, and suicidal ideation.[8][10] Cardiovascular: Potential increased risk of cardiovascular events in patients with pre-existing conditions.[9]
Genotoxicity Not generally considered a direct mutagen, but some studies suggest potential for DNA damage.[6][7]No evidence of genotoxicity in a standard battery of assays.[14]
Carcinogenicity Not classified as a carcinogen, but may promote tumor growth.[6][7]No evidence of carcinogenicity in 2-year rodent studies.[14]

Proposed Experimental Protocols for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid

Part 1: In Vitro Toxicity Assessment

1.1. Cytotoxicity Screening: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is a widely used method for initial cytotoxicity screening.[15][16]

  • Cell Lines: A panel of cell lines should be used, including a human liver cell line (e.g., HepG2) to assess potential hepatotoxicity and a human lung adenocarcinoma cell line (e.g., A549) given the potential for respiratory exposure with nicotinic compounds.[11][17]

  • Protocol:

    • Seed cells in 96-well plates at a density of 1 x 10⁴ cells/well and allow to adhere overnight.

    • Prepare serial dilutions of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, nicotine, and varenicline in cell culture medium.

    • Replace the medium in the cell plates with the compound dilutions and incubate for 24 and 48 hours.

    • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

    • Remove the MTT solution and add DMSO to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the IC₅₀ (half-maximal inhibitory concentration) values.

1.2. Genotoxicity Screening: Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method for identifying compounds that can cause DNA mutations.

  • Bacterial Strains: A standard set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA) should be used to detect different types of mutations.

  • Protocol:

    • Prepare various concentrations of the test compound.

    • In the presence and absence of a metabolic activation system (S9 mix), incubate the test compound with the bacterial strains.

    • Plate the treated bacteria on a minimal agar medium.

    • Incubate the plates for 48-72 hours.

    • Count the number of revertant colonies. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Part 2: In Vivo Toxicity Assessment

2.1. Acute Oral Toxicity Study (OECD 423: Acute Toxic Class Method)

This study provides an initial assessment of the acute toxicity of the compound and helps in classifying it based on its LD₅₀ (median lethal dose).[18][19]

  • Animal Model: Female Wistar rats (8-12 weeks old).

  • Protocol:

    • Fast the animals overnight prior to dosing.

    • Administer a single oral dose of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid using a stepwise procedure with a starting dose of 300 mg/kg (this can be adjusted based on in vitro data).

    • Observe the animals closely for the first 4 hours after dosing and then daily for 14 days for signs of toxicity, including changes in skin, fur, eyes, and behavior.

    • Record body weights at regular intervals.

    • At the end of the observation period, perform a gross necropsy on all animals.

    • The LD₅₀ is estimated based on the number of mortalities at different dose levels.

Signaling Pathway Considerations

The potential interaction of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid with nAChRs suggests that its toxic effects could be mediated through pathways similar to those affected by nicotine. The following diagram illustrates a simplified view of nAChR signaling, which can lead to various cellular responses, including neurotransmitter release and changes in gene expression.

nAChR_Signaling_Pathway ligand 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (or Nicotine/Varenicline) receptor Nicotinic Acetylcholine Receptor (nAChR) ligand->receptor ion_influx Cation Influx (Na+, Ca2+) receptor->ion_influx Activation depolarization Membrane Depolarization ion_influx->depolarization ca_signaling Increased Intracellular Ca2+ ion_influx->ca_signaling neurotransmitter Neurotransmitter Release (e.g., Dopamine, Acetylcholine) depolarization->neurotransmitter gene_expression Altered Gene Expression ca_signaling->gene_expression cellular_effects Cellular Effects (e.g., Proliferation, Apoptosis) neurotransmitter->cellular_effects gene_expression->cellular_effects

Caption: Simplified nAChR signaling pathway.

Conclusion and Future Directions

This guide outlines a robust and scientifically sound workflow for the comparative toxicity screening of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. By employing a tiered approach and benchmarking against well-characterized nAChR modulators, researchers can build a comprehensive safety profile for this novel compound. The proposed in vitro and in vivo assays will provide crucial data on its cytotoxic, genotoxic, and acute systemic toxicity.

The results from this screening cascade will be instrumental in guiding further development. A favorable in vitro profile with low acute in vivo toxicity would support progression to sub-chronic and chronic toxicity studies to evaluate the effects of repeated exposure.[18][19] Conversely, evidence of significant cytotoxicity or genotoxicity would necessitate a thorough risk-benefit analysis before proceeding. Ultimately, this structured approach to toxicological evaluation is essential for ensuring the safety and potential therapeutic success of new chemical entities.

References

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Validation

A Comparative Guide to Validating the Stereochemical Assignment of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals The precise three-dimensional arrangement of atoms within a molecule, its stereochemistry, is a critical determinant of its biological activity. In the phar...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The precise three-dimensional arrangement of atoms within a molecule, its stereochemistry, is a critical determinant of its biological activity. In the pharmaceutical industry, the unambiguous assignment of the absolute configuration of chiral molecules is paramount, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles.[1][2] This guide provides a comprehensive comparison of modern analytical techniques for the stereochemical validation of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid isomers, a class of compounds with significant potential in drug discovery.

The choice of an analytical method for stereochemical assignment depends on several factors, including the physical state of the sample, the amount of material available, and the presence of other stereocenters.[3] This guide will delve into the principles, protocols, and comparative advantages of leading techniques to empower researchers to make informed decisions for their specific needs.

Orthogonal Approaches to Stereochemical Assignment

A robust validation of stereochemical assignment relies on a multi-pronged approach, often combining separative and spectroscopic techniques. The following sections will compare and contrast the most powerful methods currently employed in the field.

Chiral Chromatography: The Foundation of Enantiomeric Separation

Chiral chromatography is a cornerstone technique for the separation and analysis of enantiomers.[4] Its primary strength lies in its ability to physically separate stereoisomers, allowing for their individual characterization.[5][6]

Principle of Operation: Chiral chromatography utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer of a racemic mixture.[5] This differential interaction leads to different retention times, enabling their separation.

Experimental Workflow:

Figure 1: General workflow for chiral chromatographic separation.

Detailed Protocol (Illustrative Example for Chiral HPLC):

  • Column Selection: Choose a suitable chiral stationary phase. Polysaccharide-based columns (e.g., Chiralcel® series) are often effective for a wide range of compounds.[7]

  • Mobile Phase Optimization: A typical mobile phase for separating pyridine carboxylic acid derivatives might consist of a mixture of hexane, isopropanol, and a small amount of an acidic or basic modifier (e.g., trifluoroacetic acid or diethylamine) to improve peak shape.[7][8]

  • Sample Preparation: Dissolve the racemic 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid in the mobile phase.

  • Injection and Elution: Inject the sample onto the column and monitor the elution profile using a UV detector.

  • Data Analysis: Integrate the peak areas of the two enantiomers to determine the enantiomeric excess (ee%).

Comparison with Other Methods:

FeatureChiral ChromatographySpectroscopic Methods (VCD/ECD)X-ray Crystallography
Primary Function Separation and QuantificationAbsolute Configuration DeterminationAbsolute Structure Determination
Sample State SolutionSolutionSingle Crystal
Sample Amount μg to mg scalemg scale< 1 mg
Throughput HighModerateLow
Key Advantage Direct physical separation of enantiomersApplicable to non-crystalline samplesUnambiguous 3D structure
Key Limitation Does not directly provide absolute configurationRequires computational modeling for absolute assignmentRequires high-quality single crystals
Chiroptical Spectroscopy: Probing Molecular Asymmetry

Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD) are powerful spectroscopic techniques that provide information about the absolute configuration of chiral molecules in solution.[9][10]

Principle of Operation: These techniques measure the differential absorption of left and right circularly polarized light by a chiral molecule.[11] The resulting spectrum is unique to a specific enantiomer and can be used to determine its absolute configuration by comparison with theoretical calculations.[12][13]

Experimental Workflow:

Figure 2: Workflow for absolute configuration determination using VCD/ECD.

Detailed Protocol (Illustrative Example for VCD):

  • Sample Preparation: Dissolve 5-10 mg of the purified enantiomer in a suitable solvent (e.g., CDCl3).[12]

  • Spectral Acquisition: Measure the VCD and IR spectra of the sample using a VCD spectrometer.[12]

  • Computational Modeling:

    • Perform a conformational search for both the (R) and (S) enantiomers of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid using quantum mechanical calculations (e.g., DFT).[14][15]

    • For each low-energy conformer, calculate the theoretical VCD and IR spectra.[16]

    • Generate a Boltzmann-averaged spectrum for each enantiomer.[10]

  • Spectral Comparison: Compare the experimental VCD spectrum with the calculated spectra for the (R) and (S) enantiomers. A good match in the sign and relative intensity of the major bands allows for the unambiguous assignment of the absolute configuration.[13][17]

X-ray Crystallography: The Gold Standard for Structural Elucidation

Single-crystal X-ray crystallography is considered the most definitive method for determining the absolute configuration of a chiral molecule.[1][3] It provides a direct visualization of the three-dimensional arrangement of atoms in the crystalline state.[18][19]

Principle of Operation: This technique involves irradiating a single crystal of the compound with X-rays. The diffraction pattern produced is used to determine the electron density map of the molecule, from which the precise atomic positions can be determined. Anomalous dispersion effects, particularly when heavy atoms are present, allow for the determination of the absolute stereochemistry.[1][20]

Experimental Workflow:

Figure 3: Workflow for X-ray crystallography.

Detailed Protocol:

  • Crystallization: Grow high-quality single crystals of the enantiomerically pure 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. This can be a challenging and time-consuming step.

  • Data Collection: Mount a suitable crystal on an X-ray diffractometer and collect diffraction data.

  • Structure Solution and Refinement: Process the diffraction data to solve the crystal structure. The refinement process will yield the precise atomic coordinates.

  • Absolute Configuration Assignment: The absolute configuration is typically determined by analyzing the Flack parameter, which should be close to zero for the correct enantiomer.[1]

NMR Spectroscopy for Relative and Absolute Configuration

While NMR spectroscopy is a primary tool for determining molecular connectivity and relative stereochemistry, certain advanced techniques can also aid in the assignment of absolute configuration, often through derivatization.[21][22]

Mosher's Method (for Absolute Configuration): This method is applicable if a suitable functional group (like a hydroxyl or amine) is present or can be introduced near the stereocenter. It involves creating diastereomeric esters or amides with a chiral derivatizing agent, such as α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[23][24] By analyzing the differences in the ¹H NMR chemical shifts of the two diastereomers, the absolute configuration of the original stereocenter can be deduced.[3][25]

Nuclear Overhauser Effect (NOE) Spectroscopy (for Relative Configuration): NOESY or ROESY experiments can establish the relative stereochemistry of the substituents on the cyclopentene ring by identifying protons that are close in space.

Conclusion and Recommendations

The validation of the stereochemical assignment of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid isomers requires a judicious selection of analytical techniques.

  • Initial Separation and Purity Assessment: Chiral HPLC or SFC should be the first step to separate the enantiomers and determine their enantiomeric purity.[2][26]

  • Unambiguous Absolute Configuration: Whenever possible, single-crystal X-ray crystallography should be employed as it provides the most definitive assignment.[27]

  • When Crystals are Elusive: If suitable crystals cannot be obtained, a combination of VCD or ECD spectroscopy with quantum mechanical calculations offers a reliable alternative for determining the absolute configuration in solution.[17][28]

  • Confirmation of Relative Stereochemistry: NMR spectroscopy, particularly NOE-based experiments, is invaluable for confirming the relative arrangement of substituents.

By employing a combination of these orthogonal techniques, researchers can confidently and accurately assign the stereochemistry of novel chiral compounds, a critical step in modern drug discovery and development.[29][30][31]

References

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Comparative

A Comparative Guide to the Solid-State Stability of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid: Free Acid vs. Salt Forms

Introduction: The Critical Role of Form Selection in Drug Development In pharmaceutical development, the selection of the optimal solid form of an active pharmaceutical ingredient (API) is a decision of profound conseque...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Critical Role of Form Selection in Drug Development

In pharmaceutical development, the selection of the optimal solid form of an active pharmaceutical ingredient (API) is a decision of profound consequence. It directly influences a molecule's stability, solubility, manufacturability, and ultimately, its therapeutic efficacy and safety profile. An estimated 50% of all medicines are administered as salts, a testament to the power of salt formation in overcoming suboptimal physicochemical properties of a parent drug molecule.[1][2]

This guide provides an in-depth comparative analysis of the solid-state stability of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, a molecule possessing both a weakly acidic carboxylic acid and a weakly basic pyridine moiety. We will explore the rationale behind evaluating its free acid form against its potential salt forms, providing a framework of experimental protocols designed to yield decisive data for selecting the most robust form for further development.

Foundational Chemistry: The Case for Salt Formation

The structure of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid presents a classic case for salt formation analysis. The carboxylic acid group can be deprotonated to form a carboxylate anion, while the pyridine nitrogen can be protonated to form a pyridinium cation. The propensity to form a stable salt versus a co-crystal is largely governed by the difference in the pKa values of the interacting functional groups.[3] A widely accepted guideline, the "rule of three," suggests that a ΔpKa (pKa of the protonated base - pKa of the acid) greater than 3 units strongly favors the formation of a stable salt.[4]

Given this, forming salts with strong acids (e.g., HCl, H₂SO₄) to protonate the pyridine ring, or with strong bases (e.g., NaOH, KOH) to deprotonate the carboxylic acid, are viable strategies to modify the molecule's properties. These modifications can lock the molecule into a more stable crystal lattice, potentially improving its resistance to environmental stressors like humidity and heat.[5] However, salt formation is not a panacea; salts can sometimes exhibit higher hygroscopicity or introduce new solid-state complexities, such as polymorphism.[6] Therefore, a systematic experimental comparison is not just recommended, but essential.

Experimental Design: A Multi-Faceted Approach to Stability Assessment

To generate a comprehensive stability profile, a series of validated analytical techniques must be employed. The following experimental workflow is designed to provide a holistic understanding of the material's behavior under various stress conditions.

G cluster_0 Phase 1: Material Characterization & Initial Screening cluster_1 Phase 2: Physicochemical Stability Assessment cluster_2 Phase 3: Long-Term Stability & Final Recommendation start Source/Synthesize Free Acid & Potential Salts (e.g., HCl, Na+) crystallinity Assess Crystallinity (PXRD) start->crystallinity hygro Hygroscopicity Testing (DVS/GSA) crystallinity->hygro Select Crystalline Forms thermal Thermal Analysis (DSC/TGA) crystallinity->thermal Select Crystalline Forms sol Aqueous Solubility crystallinity->sol Select Crystalline Forms ich ICH Stability Studies (Accelerated & Long-Term) hygro->ich Prioritize Promising Candidates thermal->ich Prioritize Promising Candidates sol->ich Prioritize Promising Candidates analysis Data Analysis & Comparison ich->analysis recommend Recommend Optimal Form for Development analysis->recommend

Caption: Workflow for comparative stability assessment.

Hygroscopicity Testing

Causality: Moisture uptake is a primary cause of chemical degradation (e.g., hydrolysis) and physical changes (e.g., deliquescence, crystal form transition) in pharmaceutical solids.[][8] Salts are often more prone to moisture sorption than their corresponding free forms.[6] This experiment quantifies the material's affinity for water vapor, which is critical for determining handling, packaging, and storage requirements.

Protocol: Dynamic Vapor Sorption (DVS)

  • Sample Preparation: Place 5-10 mg of the sample (free acid or salt) onto the DVS sample pan.

  • Pre-Drying: Dry the sample in the DVS instrument under a stream of dry nitrogen (0% Relative Humidity, RH) at 25°C until a stable weight is achieved ( dm/dt ≤ 0.002% min⁻¹). This establishes a crucial dry reference mass.[9]

  • Sorption Phase: Increase the RH in a stepwise manner from 0% to 90% in 10% increments. At each step, allow the sample to equilibrate until a stable weight is achieved.

  • Desorption Phase: Decrease the RH in a stepwise manner from 90% back to 0% in 10% increments, again allowing for equilibration at each step.

  • Data Analysis: Plot the change in mass (%) versus RH to generate sorption-desorption isotherms. Classify the hygroscopicity based on the percentage of moisture uptake at a defined RH (e.g., 80% RH at 25°C).[10]

Thermal Analysis

Causality: Thermal analysis provides vital information on melting point, decomposition temperature, and solid-state transitions.[11] A higher decomposition temperature indicates greater thermal stability.[12] Differential Scanning Calorimetry (DSC) detects thermal events like melting and phase changes, while Thermogravimetric Analysis (TGA) measures mass loss associated with desolvation or decomposition.[13][14]

Protocol: DSC and TGA

  • Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum TGA pan or a crimped aluminum DSC pan.

  • TGA Analysis:

    • Place the pan in the TGA furnace.

    • Heat the sample from 25°C to a suitable upper temperature (e.g., 400°C) at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere.

    • Record the mass loss as a function of temperature.

  • DSC Analysis:

    • Place the sample pan and an empty reference pan into the DSC cell.

    • Heat the sample from 25°C to a temperature past its melting point (e.g., 250°C) at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere.

    • Record the heat flow as a function of temperature.

  • Data Analysis: From the TGA thermogram, determine the onset temperature of decomposition. From the DSC thermogram, identify the melting point (peak of the endotherm) and any other phase transitions.

Long-Term Stability Studies (ICH Conditions)

Causality: This is the definitive test to predict the shelf-life of a drug substance by mimicking storage conditions over an extended period.[15] The International Council for Harmonisation (ICH) provides globally accepted guidelines for these studies.[16] Storing samples under accelerated conditions (higher temperature and humidity) is used to quickly identify potential stability issues.[17][18]

Protocol: Accelerated Stability Study (per ICH Q1A)

  • Batch Selection: Use at least one representative batch of the free acid and each selected salt form.[19]

  • Packaging: Place a sufficient quantity of each sample in a container closure system that simulates the proposed packaging for storage and distribution (e.g., amber glass vials with inert caps).[19]

  • Storage: Place the vials in a calibrated stability chamber set to accelerated conditions: 40°C ± 2°C and 75% RH ± 5% RH .[17][18]

  • Testing Schedule: Pull samples for analysis at pre-defined time points: 0, 1, 3, and 6 months.

  • Analysis: At each time point, test the samples for critical quality attributes, including:

    • Appearance: Visual inspection for color change, melting, or clumping.

    • Assay: Quantification of the API content (e.g., by HPLC-UV).

    • Degradation Products: Quantification of known and unknown impurities (e.g., by HPLC-UV with a stability-indicating method).

    • Solid Form: Confirmation of the crystal form (e.g., by PXRD) to detect any polymorphic or phase changes.

Data Presentation and Interpretation

Quantitative data from these experiments should be summarized for clear comparison.

Table 1: Hypothetical Hygroscopicity and Thermal Analysis Data

FormHygroscopicity Class (at 80% RH)% Water Uptake (at 80% RH)TGA Onset of Decomposition (°C)DSC Melting Point (°C)
Free Acid Slightly Hygroscopic1.5%195°C175°C
Sodium Salt Very Hygroscopic16.2%240°C>220°C (decomposes)
HCl Salt Moderately Hygroscopic4.8%210°C198°C

Table 2: Hypothetical Accelerated Stability Data (6 Months at 40°C/75% RH)

FormAppearanceAssay (% of Initial)Total Degradants (%)Solid Form Change
Free Acid No change99.5%0.45%None Detected
Sodium Salt Severe clumping92.1%7.8%Deliquescence
HCl Salt Slight discoloration98.8%1.1%None Detected

Comparative Analysis and Conclusion

Based on the hypothetical data presented, a clear stability hierarchy emerges.

  • The Sodium Salt , while exhibiting the highest thermal decomposition temperature, demonstrates poor physical and chemical stability due to its extreme hygroscopicity. The significant moisture uptake leads to deliquescence, a high level of degradation, and a substantial drop in assay, making it unsuitable for development.[6]

  • The Free Acid shows excellent stability. It is only slightly hygroscopic, maintains its solid form, and shows minimal degradation under accelerated conditions. Its primary potential drawback might be lower aqueous solubility compared to its salt forms.

  • The HCl Salt presents a viable compromise. It has better thermal stability than the free acid and, while more hygroscopic, its moisture uptake is manageable and does not lead to catastrophic failure under stress. The level of degradation is slightly higher than the free acid but may be acceptable depending on the toxicological profile of the degradants.

Recommendation:

The Free Acid form of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid exhibits the most robust stability profile, particularly concerning its low hygroscopicity. It is the leading candidate for further development. The HCl salt could be considered a secondary option if a significant improvement in solubility or bioavailability is required and demonstrated, which would warrant further formulation work to manage its moderate hygroscopicity.

This structured, data-driven approach ensures that the chosen solid form possesses the necessary stability to succeed in the rigorous journey of drug development, from manufacturing and storage to final patient administration.[5][20]

References

  • Salt Selection in Drug Development. Pharmaceutical Technology. [Link]

  • Prajapati, R., & Tekade, A. (2022). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Pharmaceuticals. [Link]

  • Perumalla, S. R., & Sun, C. C. (2013). Improved solid-state stability of salts by cocrystallization between conjugate acid–base pairs. CrystEngComm. [Link]

  • Bowker, M. J. (2000). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development. [Link]

  • Chaurasiya, A. (2010). Salt and Polymorph Selection Strategy Based on the Biopharmaceutical Classification System for Early Pharmaceutical Development. American Journal of Analytical Chemistry. [Link]

  • Dedicated Freight Handlers. (2026). Salt Form Screening: Unlocking the Key to Drug Development. [Link]

  • Pharma Tutor. (2025). Complete Guide to ICH Stability Testing for APIs & FPPs. YouTube. [Link]

  • Allada, R., et al. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Journal of Pharmaceutical Sciences and Research. [Link]

  • Lab Manager. (2025). Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques. [Link]

  • Perumalla, S. R., & Sun, C. C. (2013). Improved solid-state stability of salts by cocrystallization between conjugate acid–base pairs. Semantic Scholar. [Link]

  • Allada, R., et al. (2017). Hygroscopicity categorization of pharmaceutical solids by gravimetric sorption analysis: A systematic approach. ResearchGate. [Link]

  • World Health Organization. (2018). Annex 10 - ICH. [Link]

  • International Council for Harmonisation. Quality Guidelines. [Link]

  • Kumar, P., & Sravani, G. (2015). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research. [Link]

  • Mettler Toledo. Simultaneous Thermal Analysis | TGA/DSC. [Link]

  • Cheméo. Chemical Properties of 1-Cyclopentene-1-carboxylic acid (CAS 1560-11-8). [Link]

  • Cheméo. Chemical Properties of 2-Cyclopentene-1-carboxylic acid (CAS 2348-89-2). [Link]

  • NETZSCH Analyzing & Testing. (2023). 5 Reasons Why To Use a NETZSCH DSC and TGA for Testing Pharmaceuticals. [Link]

  • European Medicines Agency. ICH Q1 guideline on stability testing of drug substances and drug products. [Link]

  • de Oliveira, G. G., et al. (2019). Thermal Analysis as a Useful Tool in Drug-Excipient Compatibilty Studies: The Impact in Pharmaceuticals Products. Crimson Publishers. [Link]

  • AZoM. (2025). The Role of Thermal Analysis in Pharmaceutical Testing and R&D. [Link]

  • National Center for Biotechnology Information. 3-Cyclopentene-1-carboxylic acid. PubChem. [Link]

  • Q Laboratories. (2009). Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. [Link]

  • Lee, J. H., et al. (2018). Improved Hygroscopicity and Bioavailability of Solid Dispersion of Red Ginseng Extract with Silicon Dioxide. Molecules. [Link]

  • Torres, F. E., et al. (2007). Thermal decomposition of the calcium salts of several carboxylic acids. ResearchGate. [Link]

  • Taylor, C. R., & Day, G. M. (2015). Co-crystals and molecular salts of carboxylic acid/pyridine complexes: can calculated pKa's predict proton transfer. SciSpace. [Link]

  • MacLean, E. J., et al. (2009). Salt or Cocrystal? A New Series of Crystal Structures Formed from Simple Pyridines and Carboxylic Acids. Crystal Growth & Design. [Link]

  • Taylor, C. R., & Day, G. M. (2015). Co-crystals and molecular salts of carboxylic acid/pyridine complexes: can calculated pKa's predict proton transfer? A case study of nine complexes. CrystEngComm. [Link]

  • Chourasiya, A., et al. (2013). Solubility and Stability Advantage of Aceclofenac Salts. Crystal Growth & Design. [Link]

  • Büyükkıdan, N. (2022). PROTON TRANSFER SALTS and THEIR COMPLEXES and MIXED-LIGAND COMPLEXES of PYRIDINE DICARBOXYLIC ACIDS and PIPERAZIN. DergiPark. [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid

As a Senior Application Scientist, it is my priority to ensure that our partners in research and development not only achieve their scientific goals but do so in a manner that is safe, efficient, and environmentally resp...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, it is my priority to ensure that our partners in research and development not only achieve their scientific goals but do so in a manner that is safe, efficient, and environmentally responsible. The proper handling and disposal of specialized chemical reagents like 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid are paramount to a successful and safe laboratory operation. This guide provides a detailed, step-by-step protocol for the proper disposal of this compound, grounded in established safety principles and regulatory standards.

The structure of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid incorporates a pyridine ring, a cyclopentene ring, and a carboxylic acid functional group. The disposal procedure must, therefore, consider the potential hazards associated with each of these components. Pyridine and its derivatives are known for their potential toxicity and flammability.[1][2][3] Carboxylic acids can be corrosive or irritating, while cyclopentene derivatives may also present flammability and irritation risks.[4][5] Consequently, all waste containing this compound must be treated as hazardous waste.[6]

Part 1: Hazard Identification and Personal Protective Equipment (PPE)

Before beginning any work with or disposal of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, a thorough risk assessment is essential. The following table summarizes the anticipated hazards and the required personal protective equipment.

Hazard Category Potential Risks Required PPE Rationale & Best Practices
Chemical Hazards Skin and eye irritation, potential for respiratory tract irritation.[4][7][8] May be harmful if swallowed or inhaled.[9]Chemical-resistant gloves (Nitrile or Neoprene recommended), chemical splash goggles, and a fully buttoned laboratory coat.[1][6]Always handle this compound in a certified chemical fume hood to minimize inhalation exposure.[1][2] Inspect gloves for any signs of degradation before use. An emergency eyewash station and safety shower should be readily accessible.[10][11]
Flammability While the exact flashpoint is not readily available, the presence of the pyridine and cyclopentene moieties suggests that the compound may be combustible.[3][5][10]Standard PPE as listed above.Store away from heat, sparks, and open flames.[2][12] Use non-sparking tools when handling larger quantities.
Part 2: Spill Management

Accidents can happen, and a well-prepared response is critical.

Small Spills (Solid):

  • Containment: Use an inert absorbent material such as sand or vermiculite to cover the spill.[2][6]

  • Collection: Carefully sweep the contained material into a designated hazardous waste container. Avoid creating dust.

  • Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Small Spills (Liquid/Solution):

  • Containment: Use an absorbent material (e.g., vermiculite, chemical absorbent pads) to contain the spill.[4]

  • Collection: Place the absorbent material into a sealed, labeled container for hazardous waste disposal.

  • Decontamination: Wipe down the spill area with a suitable solvent and then with soap and water. Collect all cleaning materials for disposal as hazardous waste.

For large spills, evacuate the area immediately and contact your institution's Environmental Health and Safety (EH&S) department.[11]

Part 3: Step-by-Step Disposal Protocol

The disposal of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid and its associated waste must comply with local, state, and federal regulations, such as those set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[13][14]

Step 1: Waste Segregation

Proper segregation at the point of generation is crucial to ensure safety and regulatory compliance.[13]

  • Solid Waste: Unused or expired 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, and any contaminated solids (e.g., weighing paper, spatulas) should be collected in a clearly labeled, sealed container designated for solid hazardous chemical waste.

  • Liquid Waste: Solutions containing 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid should be collected in a separate, labeled hazardous waste container.[6] Do not mix with incompatible waste streams. The container must be made of a material compatible with the chemical and any solvents used.[13]

  • Contaminated PPE: Used gloves, disposable lab coats, and other contaminated personal protective equipment should be placed in a designated hazardous waste bag or container.[6]

Step 2: Waste Container Management

All waste containers must be managed according to the following guidelines:

  • Labeling: As soon as waste is first added, label the container with "Hazardous Waste" and the full chemical name: "1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid".[15] Include the date of initial accumulation.

  • Closure: Keep waste containers securely closed at all times, except when adding waste.[13][15] This prevents the release of vapors and reduces the risk of spills.

  • Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation.[14][15] The SAA should be a secondary containment system to prevent the spread of any potential leaks.

Step 3: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste generated from working with 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid.

G Disposal Workflow for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic Acid Waste start Waste Generation Point waste_type Identify Waste Type start->waste_type solid_waste Solid Waste (e.g., unused chemical, contaminated items) waste_type->solid_waste Solid liquid_waste Liquid Waste (e.g., solutions, reaction mixtures) waste_type->liquid_waste Liquid ppe_waste Contaminated PPE (e.g., gloves, disposable lab coats) waste_type->ppe_waste PPE solid_container Collect in Labeled Solid Hazardous Waste Container solid_waste->solid_container liquid_container Collect in Labeled Liquid Hazardous Waste Container liquid_waste->liquid_container ppe_container Collect in Labeled Contaminated PPE Bag/Container ppe_waste->ppe_container storage Store in Designated Satellite Accumulation Area (SAA) with Secondary Containment solid_container->storage liquid_container->storage ppe_container->storage pickup Arrange for Pickup by EH&S or Licensed Hazardous Waste Contractor storage->pickup

Caption: Decision workflow for segregating and storing hazardous waste.

Step 4: Final Disposal

All waste containing 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid is considered hazardous. The primary and recommended method of disposal is through a licensed hazardous waste disposal facility, which will typically use incineration.[6] Never dispose of this chemical down the drain or in regular trash.[13] Contact your institution's Environmental Health and Safety (EH&S) department to schedule a waste pickup.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure compliance with environmental regulations. Always consult your institution's specific chemical hygiene plan and waste management guidelines.

References

  • Handling Pyridine: Best Practices and Precautions. Post Apple Scientific. [Link]

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

  • 12 Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific. [Link]

  • Laboratory Waste Management: The New Regulations. Pharmacy Purchasing & Products. [Link]

  • Regulation of Laboratory Waste. American Chemical Society. [Link]

  • Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA. [Link]

  • Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. ResearchGate. [Link]

  • LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

  • Pyridine ACS Safety Data Sheet. Jubilant Ingrevia Limited. [Link]

  • 1,2-Benzodihydropyrone MSDS. ScienceLab.com. [Link]

  • 1-(pyridin-3-yl)cyclopentane-1-carboxylic acid hydrochloride — Chemical Substance Information. NextSDS. [Link]

  • Pyridine Standard Operating Procedure. University of Washington. [Link]

  • Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. MDPI. [Link]

  • 1-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride — Chemical Substance Information. NextSDS. [Link]

  • Toxicological Profile for Pyridine. ATSDR. [Link]

  • Cyclopentene - Safety Data Sheet. Agilent. [Link]

  • Carboxylic acid-SAM Formation Reagent Safety Data Sheet. Dojindo. [Link]

  • Toxicological Profile for Pyridine - HEALTH EFFECTS. NCBI Bookshelf - NIH. [Link]

  • 3-Cyclopentene-1-carboxylic acid SAFETY DATA SHEET. Fisher Scientific. [Link]

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